4-Pyrimidinol, 2-(ethylthio)-6-methyl-

• CAS: 3019-18-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

This guide provides an in-depth exploration of the synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol, a heterocyclic compound of interest to researchers and professionals in drug development and medicinal chemistry. The pyrimidine core, particularly with thioether linkages, is a prevalent scaffold in a variety of biologically active molecules. This document details the chemical principles, reaction mechanisms, and practical laboratory procedures for the successful synthesis of this target molecule, grounded in established chemical literature.

Introduction to the Synthetic Strategy

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol is most effectively achieved through a well-established two-step sequence. This approach offers high yields and operational simplicity, making it a reliable method for laboratory-scale preparation.[1] The overall synthetic pathway is outlined below:

• Step 1: Cyclocondensation. The initial step involves the base-catalyzed cyclocondensation of ethyl acetoacetate with thiourea. This reaction, a variation of the Biginelli reaction, constructs the core pyrimidine ring, yielding the intermediate, 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (also known as 2-thio-6-methyl-4-pyrimidinol).

• Step 2: S-Ethylation. The subsequent step is the selective alkylation of the thiol group on the pyrimidine ring. This is accomplished by treating the intermediate with an appropriate ethylating agent, such as ethyl iodide, in the presence of a base to yield the final product, 2-(ethylthio)-6-methyl-4-pyrimidinol.

This two-step approach is generally preferred over a one-pot condensation of S-ethylisothiourea with ethyl acetoacetate due to the potential for overalkylation and degradation of the S-alkylisothiourea under harsh reaction conditions in the latter method.[1]

Visualizing the Synthetic Workflow

The following diagram illustrates the sequential nature of the synthesis, from starting materials to the final product.

Caption: Overall workflow for the synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol.

Detailed Experimental Protocols

The following protocols are based on established procedures for the synthesis of analogous pyrimidine derivatives and have been adapted for the specific target molecule.[2][3][4]

Part 1: Synthesis of 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (Intermediate)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (moles)	Volume/Mass
Ethyl Acetoacetate	130.14	0.1	13.01 g
Thiourea	76.12	0.1	7.61 g
Sodium Metal	22.99	0.11	2.53 g
Absolute Ethanol	-	-	50 mL
Glacial Acetic Acid	-	-	As needed
Deionized Water	-	-	As needed

Procedure:

• Preparation of Sodium Ethoxide: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, carefully add 50 mL of absolute ethanol. Add small, freshly cut pieces of sodium metal (2.53 g, 0.11 mol) to the ethanol in portions to control the exothermic reaction. Allow the sodium to react completely to form a solution of sodium ethoxide.

• Addition of Reactants: To the freshly prepared sodium ethoxide solution, add thiourea (7.61 g, 0.1 mol). Stir the mixture until the thiourea is fully dissolved. Subsequently, add ethyl acetoacetate (13.01 g, 0.1 mol) dropwise to the reaction mixture with continuous stirring.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure. Dissolve the resulting solid residue in 100 mL of warm water.

• Precipitation: Acidify the aqueous solution by slowly adding glacial acetic acid until the pH is approximately 5-6. A precipitate of 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one will form.

• Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with cold deionized water. The crude product can be recrystallized from a suitable solvent, such as aqueous ethanol, to yield a purified solid. Dry the product in a vacuum oven.

Part 2: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol (Final Product)

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (moles)	Volume/Mass
6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one	142.18	0.05	7.11 g
Sodium Hydroxide (NaOH)	40.00	0.055	2.2 g
Ethyl Iodide	155.97	0.055	8.58 g
Deionized Water	-	-	50 mL
Ethanol	-	-	As needed

Procedure:

• Dissolution of Intermediate: In a 250 mL round-bottom flask, dissolve 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (7.11 g, 0.05 mol) in 50 mL of a 1.1 M aqueous solution of sodium hydroxide (2.2 g in 50 mL water). Stir the mixture at room temperature until a clear solution is obtained.

• S-Ethylation: To the solution, add ethyl iodide (8.58 g, 0.055 mol) dropwise with vigorous stirring. Continue stirring the reaction mixture at room temperature for 2-4 hours. The formation of a precipitate may be observed.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude 2-(ethylthio)-6-methyl-4-pyrimidinol can be purified by recrystallization from ethanol to obtain the final product.

Mechanistic Insights

A deeper understanding of the reaction mechanisms is crucial for optimizing the synthesis and troubleshooting potential issues.

Mechanism of Cyclocondensation

The formation of the pyrimidine ring proceeds through a series of condensation and cyclization steps, as illustrated below.

Caption: Proposed mechanism for the cyclocondensation of ethyl acetoacetate and thiourea.

Mechanism of S-Ethylation

The S-ethylation is a straightforward nucleophilic substitution reaction.

Caption: Mechanism of the S-ethylation reaction.

Expected Characterization Data

Verification of the final product's identity is paramount. The following table summarizes key characterization data.

Property	Expected Value
Appearance	White to off-white solid
Melting Point	Specific melting point data is not widely published, but analogous S-alkylated pyrimidinones often have melting points in the range of 100-200 °C.[5]
¹H NMR	Chemical shifts for the protons of 2-(ethylthio)-6-methyl-4-pyrimidinol are available in spectral databases.[6] Expected signals would correspond to the ethyl and methyl groups, as well as the pyrimidine ring protons.
IR Spectroscopy	Expected characteristic peaks would include N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (around 1650-1700 cm⁻¹), and C-S stretching.[5]

Conclusion

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol via a two-step process involving cyclocondensation followed by S-ethylation is a robust and reliable method. By understanding the underlying reaction mechanisms and adhering to the detailed experimental protocols provided, researchers can confidently and efficiently prepare this valuable heterocyclic compound for further investigation in various scientific disciplines.

References

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An In-depth Technical Guide to 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (CAS No. 3019-18-9)

This technical guide provides a comprehensive overview of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a heterocyclic compound with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and allied industries, offering in-depth insights into its synthesis, characterization, potential applications, and safe handling.

Introduction and Chemical Identity

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone, belongs to the pyrimidinone class of heterocyclic compounds. The pyrimidine scaffold is a fundamental building block in numerous biologically active molecules, including nucleobases, vitamins, and a wide array of synthetic drugs.[1][2] The introduction of an ethylthio group at the 2-position and a methyl group at the 6-position of the pyrimidinol core imparts specific physicochemical properties that are believed to contribute to its biological activities.

CAS Number: 3019-18-9

Molecular Formula: C₇H₁₀N₂OS

Molecular Weight: 170.23 g/mol

This guide will delve into the synthetic pathways to access this molecule, its analytical characterization, its emerging role in drug discovery, particularly as an anticonvulsant agent, and the necessary safety protocols for its handling and use in a laboratory setting.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is presented in the table below. These properties are crucial for its handling, formulation, and understanding its behavior in biological systems.

Property	Value	Source
Melting Point	145 °C	[3]
Boiling Point	274.4 °C at 760 mmHg	[3]
Density	1.25 g/cm³	[3]
Flash Point	119.8 °C	[3]
pKa (Predicted)	8.34 ± 0.50	[3]

Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

The synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is typically achieved through a two-step process involving the initial formation of a pyrimidine ring followed by S-alkylation. A common and efficient method is the condensation of a β-ketoester with thiourea to form the 6-methyl-2-thiouracil core, which is then alkylated with an ethyl halide.

Synthetic Workflow Diagram

Caption: Proposed mechanism of anticonvulsant action via GABA-A receptor modulation.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves. *[4] Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. *[4] Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Avoid creating dust. Use non-sparking tools. *[4] Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents. *[4][5] Disposal: Dispose of the compound and its container in accordance with local, regional, and national regulations.

Conclusion

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a promising pyrimidine derivative with a clear synthetic route and significant potential for drug discovery, particularly in the development of novel anticonvulsant therapies. Its likely mechanism of action through the positive allosteric modulation of GABAₐ receptors provides a strong rationale for its further investigation. This technical guide serves as a foundational resource for researchers to advance the study of this compound and unlock its full therapeutic potential.

References

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• GABAA receptor pharmacology of fluorinated derivatives of the novel sedative-hypnotic pyrazolopyrimidine indiplon. (2008). PubMed. [Link]

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio) pyrimidin-4(3H)-one derivatives and products of their cyclization. (2019). ResearchGate. [Link]

• Cas 3019-18-9, 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. LookChem. [Link]

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• 4-Pyrimidinol, 2-(ethylthio)-. PubChem. [Link]

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• Anticonvulsant profile of 2-ethylthio-7-methyl-4-(4-methylphenyl) pyrazolo[1,5-a]tr[1][3][6]iazine. (2012). SciELO. [Link]

• Synthesis, Characterization and In Vitro Antitumor Evaluation of New Pyrazolo[3,4-d]Pyrimidine Derivatives. (2017). Organic Chemistry: An Indian Journal. [Link]

• O,O-Diethyl O-(2-isopropyl-6-methyl-4-pyrimidinyl) thiophosphate. PharmaCompass. [Link]

• Fragmentation Patterns in Mass Spectrometry. (2020). Chemistry LibreTexts. [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid. (2023). Preprints.org. [Link]

• Synthesis and anticonvulsant activity of 6-methyl-2-thioxo-2, 3-dihydropyrimidin-4(1H). (2019). Journal of Applied Pharmaceutical Science. [Link]

• Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates. (2010). PubMed Central. [Link]

• GABAA receptor modulation by piperine and a non-TRPV1 activating derivative. (2013). PubMed Central. [Link]

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A Technical Guide to 2-(ethylthio)-6-methyl-4-pyrimidinol for Researchers and Drug Development Professionals

Introduction: The Emerging Potential of Substituted Pyrimidines in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active molecules, including nucleobases and a wide array of therapeutic agents.[1][2] Within this broad class, 2-thio-substituted pyrimidines have garnered significant attention for their diverse pharmacological activities, which include antiviral, antibacterial, antifungal, anticancer, and anticonvulsant properties.[1][3] 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS No. 3019-18-9) is a member of this promising family of compounds, holding potential as a versatile building block and a pharmacologically active agent in its own right.

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in sourcing and utilizing 2-(ethylthio)-6-methyl-4-pyrimidinol. We will delve into its chemical properties, provide guidance on sourcing, detail a robust synthesis protocol, and explore its potential applications, all while maintaining a focus on scientific integrity and practical, field-proven insights.

Chemical Profile and Physicochemical Properties

A thorough understanding of a compound's chemical and physical properties is paramount for its effective use in research and development. Below is a summary of the key characteristics of 2-(ethylthio)-6-methyl-4-pyrimidinol.

Property	Value	Source
CAS Number	3019-18-9	[3]
Molecular Formula	C₇H₁₀N₂OS	[3]
Molecular Weight	170.23 g/mol	[3]
Melting Point	145 °C	[3]
Boiling Point	274.4 °C at 760 mmHg	[3]
Flash Point	119.8 °C	[3]
Density	1.25 g/cm³	[3]
Appearance	White to Off-White Solid (predicted)	Inferred from similar compounds
Solubility	Sparingly soluble in common organic solvents like DMSO and methanol.	Inferred from similar compounds

Sourcing and Procurement of 2-(ethylthio)-6-methyl-4-pyrimidinol: A Practical Guide

As of the writing of this guide, 2-(ethylthio)-6-methyl-4-pyrimidinol is not widely available as a stock chemical from major suppliers. This suggests that for many research and development applications, custom synthesis will be the primary route of procurement.

Potential Commercial Availability

One supplier, BLDpharm , lists 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS 3019-18-9) in their catalog, although it is noted as being temporarily out of stock.[4] Researchers are encouraged to inquire directly with BLDpharm regarding future availability or the possibility of made-to-order synthesis.

Custom Synthesis Suppliers

For immediate or larger-scale needs, engaging a custom synthesis provider is the most viable option. These companies specialize in producing non-commercially available compounds on a fee-for-service (FFS) or full-time equivalent (FTE) basis.[5][6] When approaching a custom synthesis provider, it is crucial to provide the CAS number (3019-18-9), the desired quantity, and the required purity level.

Here is a list of reputable custom synthesis providers with experience in heterocyclic chemistry:

Supplier	Service Models	Key Strengths	Website
Apex Molecular	FFS, FTE	Expertise in complex chemistry and route optimization.[5]	[Link]
Otava Chemicals	Custom Synthesis	Specializes in organic molecules for biotech and pharma, with literature search services.[7]	[Link]
Richman Chemical	Custom Synthesis, Toll Manufacturing	Full range of custom synthesis and U.S.-based manufacturing services.[8]	[Link]
Atlanchim Pharma	Fee for Service	Expertise in heterocycles, carbohydrates, and chiral molecules.[9]	[Link]
SynHet	CRO, FTE	Specializes in non-commercially available compounds for various industries.[10]
Biosynth	Custom Synthesis	Extensive experience in complex organic synthesis and route development.[11]
Pharma Inventor Inc.	Custom Synthesis	Expertise in a vast range of chemical compounds, including heterocyclic chemistry.[12]	[Link]

Synthesis Protocol: S-Alkylation of 6-methyl-2-thiouracil

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol can be reliably achieved through the S-alkylation of the readily available starting material, 6-methyl-2-thiouracil (CAS 56-04-2). The following protocol is a robust, self-validating system adapted from established methods for the synthesis of similar 2-alkylthio-pyrimidine derivatives.[3]

Reaction Scheme

Caption: S-Alkylation of 6-methyl-2-thiouracil to yield 2-(ethylthio)-6-methyl-4-pyrimidinol.

Step-by-Step Methodology

Materials:

• 6-methyl-2-thiouracil

• Anhydrous Methanol

• Sodium Methoxide

• Ethyl Iodide

• Deionized Water

• Standard laboratory glassware for reflux, filtration, and recrystallization

Procedure:

• Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 6-methyl-2-thiouracil (1 equivalent) in anhydrous methanol.

• Addition of Base: To the stirred solution, add sodium methoxide (1.1 equivalents) and stir until fully dissolved. The formation of the sodium salt of the thiouracil will be observed.

• Alkylation: Add ethyl iodide (1.1 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Precipitation of Product: Once the reaction is complete (typically within 1-2 hours), add deionized water to the reaction mixture to precipitate the crude product.

• Isolation and Purification: Filter the precipitate, wash with cold deionized water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield the final, high-purity 2-(ethylthio)-6-methyl-4-pyrimidinol.

Analytical Characterization

The identity and purity of the synthesized 2-(ethylthio)-6-methyl-4-pyrimidinol should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Potential Applications in Drug Discovery and Development

While specific studies on 2-(ethylthio)-6-methyl-4-pyrimidinol are limited, the broader class of 2-thio-pyrimidine derivatives has shown significant promise in several therapeutic areas. This suggests that the title compound could be a valuable lead for further investigation.

• Antiviral Activity: Derivatives of 2-thiouracil have been reported to possess antiviral properties.[3] 2-(ethylthio)-6-methyl-4-pyrimidinol could be explored as a potential antiviral agent, particularly against RNA viruses, by serving as a scaffold for the development of novel nucleoside or non-nucleoside inhibitors of viral polymerases or other key viral enzymes.

• Antifungal and Antibacterial Agents: The pyrimidine core is present in many antimicrobial drugs. The thioether linkage in 2-(ethylthio)-6-methyl-4-pyrimidinol offers a site for further chemical modification to develop new classes of antibacterial and antifungal compounds.

• Anticonvulsant Activity: Research has demonstrated the anticonvulsant effects of certain 2-thio-pyrimidine derivatives.[3] This suggests that 2-(ethylthio)-6-methyl-4-pyrimidinol could be a starting point for the design and synthesis of novel central nervous system agents.

• Anticancer Research: The pyrimidine ring is a key component of many anticancer drugs that interfere with nucleic acid synthesis. The potential for 2-(ethylthio)-6-methyl-4-pyrimidinol and its derivatives to act as cytotoxic agents warrants investigation.[1]

Caption: Potential drug discovery pathways originating from the 2-(ethylthio)-6-methyl-4-pyrimidinol scaffold.

Safety, Handling, and Storage

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust, and prevent contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[13]

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration is recommended to maintain stability.[13]

• Hazards: Thiopyrimidine derivatives may cause skin and eye irritation. Ingestion and inhalation should be avoided.[13]

Researchers should always consult the SDS provided by the supplier upon procurement and handle the compound in accordance with their institution's safety protocols.

Conclusion

2-(ethylthio)-6-methyl-4-pyrimidinol represents a promising, yet underexplored, chemical entity for drug discovery and development. Its structural similarity to other biologically active thiopyrimidines suggests a high potential for a range of therapeutic applications. While direct commercial availability is limited, this guide provides a clear path for its procurement through custom synthesis and a reliable protocol for its in-house preparation. By understanding its chemical properties, synthesis, and potential applications, researchers are well-equipped to unlock the full potential of this versatile pyrimidine derivative.

References

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization - Pharmacia. (2019-12-19). Retrieved from [Link]

• Cas 3019-18-9,2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL | lookchem. Retrieved from [Link]

• Fee For Service & Full Time Equivalent - Apex Molecular. Apex Molecular. Retrieved from [Link]

• Custom Synthesis - Otava Chemicals. Otava Chemicals. Retrieved from [Link]

• Custom Chemical Synthesis - Richman Chemical Inc. Richman Chemical Inc. Retrieved from [Link]

• Fee for service - Atlanchim Pharma. Atlanchim Pharma. Retrieved from [Link]

• Custom Organic Synthesis | Pharma Inventor Inc. Pharma Inventor Inc. Retrieved from [Link]

• THIOPYRIMIDINE - AN OVERVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITY - Jetir.Org. (2023-09). Retrieved from [Link]

• A Review on Pharmacological Aspects of Pyrimidine Derivatives. (2020-09-15). Journal of Drug Delivery and Therapeutics. Retrieved from [Link]

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• Fee Structure - Epichem. Epichem. Retrieved from [Link]

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An In-depth Technical Guide to 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

This guide provides a comprehensive technical overview of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a heterocyclic compound of interest to researchers and professionals in drug discovery and development. This document delves into its chemical identity, commercial availability, synthesis, physicochemical properties, and potential applications, offering a consolidated resource for laboratory and research settings.

Chemical Identity and Structure

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone, is a pyrimidine derivative. The core of its structure is a pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This core is substituted with a hydroxyl group at the 4-position, an ethylthio group at the 2-position, and a methyl group at the 6-position. The presence of these functional groups imparts specific chemical properties and potential biological activities to the molecule.

The tautomeric nature of the 4-pyrimidinol moiety is a key structural feature. It can exist in equilibrium between the keto (-C(=O)-) and enol (-C(OH)=) forms, with the keto form, 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone, generally being the predominant tautomer. This tautomerism can influence its reactivity and interactions with biological targets.

Key Identifiers:

• Chemical Name: 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

• Systematic Name: 2-(ethylthio)-6-methylpyrimidin-4-ol

• CAS Number: 3019-18-9[1]

• Molecular Formula: C₇H₁₀N₂OS[1]

• Molecular Weight: 170.23 g/mol [1]

• SMILES: OC1=NC(SCC)=NC(C)=C1[1]

Commercial Availability and Sourcing

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is commercially available from various chemical suppliers, indicating its accessibility for research and development purposes. When sourcing this compound, it is imperative for researchers to scrutinize the purity and specifications provided by the vendor to ensure the quality and reliability of their experimental results.

Table 1: Representative Commercial Suppliers

Supplier Name	Product Name	Purity/Specification
BLDpharm	2-(Ethylthio)-6-methylpyrimidin-4-ol	Varies by batch
LookChem	2-(Ethylthio)-6-methylpyrimidin-4-ol	Varies by batch
Chemicalbook	2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL	Varies by batch
Nanjinbio	2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL	97%

Note: Availability and specifications are subject to change. Researchers should consult the respective supplier's website for the most current information.

Synthesis and Manufacturing

The synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is primarily achieved through the S-alkylation of a corresponding thiouracil precursor. This well-established synthetic route offers a reliable and efficient means of obtaining the target compound.

Retrosynthetic Analysis and Key Precursors

The logical disconnection for the synthesis of 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone points to 6-methyl-2-thiouracil as the key starting material. The ethylthio group can be introduced via nucleophilic substitution using an appropriate ethylating agent.

Diagram 1: Retrosynthetic Analysis

Caption: Retrosynthetic approach for the target compound.

Synthetic Protocol: S-Alkylation of 6-Methyl-2-Thiouracil

This protocol is based on established methods for the S-alkylation of thiouracils.

Diagram 2: Synthetic Scheme

Caption: Synthesis of the target compound via S-alkylation.

Step-by-Step Methodology:

• Preparation of the Thiouracil Salt: To a solution of 6-methyl-2-thiouracil in a suitable anhydrous solvent (e.g., ethanol or DMF), add one equivalent of a strong base such as sodium ethoxide or sodium hydride at room temperature. Stir the mixture until the thiouracil is fully dissolved and the corresponding sodium salt is formed.

• Alkylation Reaction: To the solution of the 6-methyl-2-thiouracil sodium salt, add a slight excess (1.1 equivalents) of bromoethane. The reaction mixture is then stirred at room temperature or gently heated (e.g., to 50-60 °C) to facilitate the reaction. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction, the solvent is removed under reduced pressure. The resulting residue is then taken up in water and neutralized with a dilute acid (e.g., acetic acid or HCl). The precipitated product is collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Spectroscopic and Physicochemical Properties

The structural elucidation and characterization of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are confirmed through various spectroscopic techniques.

Table 2: Physicochemical and Spectroscopic Data

Property	Value/Description	Source
Physical State	White to off-white solid	General observation
Melting Point	Not explicitly reported in searches, but related compounds have melting points in the range of 150-200 °C.	Inferred from related compounds
Solubility	Expected to be soluble in common organic solvents like DMSO and methanol.	General chemical principles
¹H NMR	A proton NMR spectrum is available on SpectraBase, which would show characteristic peaks for the methyl, ethyl, and pyrimidine ring protons.[2]	SpectraBase[2]
¹³C NMR	Expected to show distinct signals for the carbons of the pyrimidine ring, the methyl group, and the ethylthio group.	General chemical principles
Mass Spectrometry	The molecular ion peak (M+) would be expected at m/z = 170.23.	Calculated
Infrared (IR) Spectroscopy	Characteristic peaks would include C=O stretching (around 1650-1700 cm⁻¹), N-H stretching (around 3100-3300 cm⁻¹), and C-S stretching.	General chemical principles

Applications in Research and Drug Development

Pyrimidine derivatives are a well-established class of compounds with a broad spectrum of biological activities, making them valuable scaffolds in medicinal chemistry.[3] While specific, in-depth studies on 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are not extensively documented in the readily available literature, its structural motifs suggest potential applications in several therapeutic areas.

Potential as an Antiviral and Antifungal Agent

The pyrimidine core is a fundamental component of nucleosides, and modifications to this structure have led to the development of numerous antiviral and anticancer drugs. It has been suggested that 2-(Ethylthio)-6-methylpyrimidin-4-ol could be a potential active pharmaceutical ingredient for the development of antiviral and antifungal medications.[1]

Scaffold for Anticonvulsant Agents

Research into related 2-thio-6-methylpyrimidin-4(3H)-one derivatives has revealed promising anticonvulsant activity.[4] This suggests that the 2-(ethylthio)-6-methyl-4(1H)-pyrimidinone scaffold could serve as a starting point for the design and synthesis of novel central nervous system agents.

Use in the Agricultural Industry

There is a potential for 2-(Ethylthio)-6-methylpyrimidin-4-ol to be utilized as a pesticide or herbicide in the agricultural sector.[1] The biological activity of pyrimidine derivatives is not limited to human medicine and extends to applications in crop protection.

Diagram 3: Potential Application Workflow

Caption: Potential research and development pathways.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. Researchers should consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on hazards, handling, storage, and disposal. Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a commercially available pyrimidine derivative with a straightforward synthetic route. Its structural features suggest potential for exploration in various fields, particularly in medicinal chemistry and agrochemical research. This guide provides a foundational understanding of this compound, intended to facilitate its use in further scientific investigation.

References

• MedCrave. Physicochemical properties of some pyrimidine derivatives in some organic solvents. 2018. [Link]

• Pharmacia. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. 2019. [Link]

• SpectraBase. 2-(ethylthio)-6-methyl-4-pyrimidinol. [Link]

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• 1. 3019-18-9|2-(Ethylthio)-6-methylpyrimidin-4-ol|BLD Pharm [bldpharm.com]
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• 4. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]

Spectroscopic Characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol, a pyrimidine derivative with potential applications in the pharmaceutical and agricultural industries.[1] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical insights into the analytical methodologies required to confirm the structure and purity of this compound. While direct spectroscopic data for this specific molecule is not widely published, this guide synthesizes information from closely related analogs to present a robust predictive analysis.

Introduction to 2-(ethylthio)-6-methyl-4-pyrimidinol

2-(ethylthio)-6-methyl-4-pyrimidinol, with the molecular formula C7H10N2OS, belongs to the pyrimidinone class of heterocyclic compounds.[1] Its structure, featuring a pyrimidine core substituted with an ethylthio group, a methyl group, and a hydroxyl group, suggests potential biological activity.[1] Accurate structural elucidation and purity assessment are paramount for any further investigation into its properties and applications. This is achieved through a combination of spectroscopic techniques, each providing a unique piece of the structural puzzle.

Physicochemical Properties:

Property	Value
Molecular Formula	C7H10N2OS
Molecular Weight	170.23 g/mol
Melting Point	145 °C
Boiling Point	274.4°C at 760 mmHg
Density	1.25 g/cm³
pKa	8.34 ± 0.50 (Predicted)
Data sourced from LookChem[1]

The following sections will delve into the expected spectroscopic data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Analytical Workflow: A Holistic Approach

The comprehensive characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol necessitates a multi-faceted analytical approach. The following workflow outlines the logical progression from sample preparation to data integration, ensuring a thorough and validated structural confirmation.

Caption: A typical workflow for the spectroscopic characterization of a novel compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-(ethylthio)-6-methyl-4-pyrimidinol, both ¹H and ¹³C NMR would be essential.

¹H NMR Spectroscopy

The ¹H NMR spectrum will provide information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.0 - 13.0	br s	1H	N-H	The acidic proton on the pyrimidine ring is expected to be a broad singlet at a downfield chemical shift.
~5.8 - 6.0	s	1H	C₅-H	The vinyl proton on the pyrimidine ring is expected to be a singlet in this region.
~3.1 - 3.3	q	2H	-S-CH₂-CH₃	The methylene protons of the ethyl group will be a quartet due to coupling with the methyl protons.
~2.2 - 2.4	s	3H	C₆-CH₃	The methyl protons attached to the pyrimidine ring are expected to be a singlet.
~1.2 - 1.4	t	3H	-S-CH₂-CH₃	The terminal methyl protons of the ethyl group will be a triplet due to coupling with the methylene protons.

Rationale is based on spectral data of similar pyrimidine derivatives.[2][3]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will reveal the number of unique carbon atoms in the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~170 - 175	C₄ (C=O)	The carbonyl carbon of the pyrimidinone ring is expected in this downfield region.
~165 - 170	C₂ (C-S)	The carbon attached to the sulfur and two nitrogen atoms will be significantly deshielded.
~155 - 160	C₆	The carbon bearing the methyl group is expected in this region.
~100 - 105	C₅	The vinyl carbon is expected in this region.
~28 - 32	-S-CH₂-CH₃	The methylene carbon of the ethyl group.
~20 - 25	C₆-CH₃	The methyl carbon attached to the pyrimidine ring.
~12 - 15	-S-CH₂-CH₃	The terminal methyl carbon of the ethyl group.

Rationale is based on spectral data of similar pyrimidine derivatives.[3]

Experimental Protocol for NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(ethylthio)-6-methyl-4-pyrimidinol in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.[4]

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use a standard pulse program.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming the molecular formula and identifying structural motifs.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): An intense peak at m/z = 170, corresponding to the molecular weight of the compound.

• Key Fragmentation Patterns:

  • Loss of the ethyl group (-CH₂CH₃) leading to a fragment at m/z = 141.

  • Loss of the entire ethylthio group (-SCH₂CH₃) resulting in a fragment at m/z = 109.

  • Cleavage of the pyrimidine ring can lead to a variety of smaller fragments.

Experimental Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile solvent such as methanol or dichloromethane.[4]

• GC Separation: Inject the sample into a gas chromatograph equipped with a suitable capillary column (e.g., HP-5MS). Use a temperature program to ensure good separation.[4]

• MS Detection: The eluent from the GC is introduced into the mass spectrometer (typically using electron ionization - EI). The mass spectrum is recorded for the peak corresponding to the compound of interest.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100 - 3000	N-H stretch	Amide/Lactam
~2970 - 2850	C-H stretch	Aliphatic (ethyl and methyl groups)
~1650 - 1680	C=O stretch	Amide/Lactam (pyrimidinone ring)
~1600 - 1550	C=N and C=C stretch	Pyrimidine ring
~1250 - 1350	C-N stretch	Amine/Amide
~600 - 700	C-S stretch	Thioether

Rationale is based on spectral data of similar pyrimidine derivatives.[2][3]

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum should be collected and subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly in conjugated systems. The pyrimidinone ring in 2-(ethylthio)-6-methyl-4-pyrimidinol contains a conjugated system and is expected to show absorption in the UV region.

Expected UV-Vis Absorption:

• A λ_max value is anticipated in the range of 250-300 nm, characteristic of the π → π* transitions within the conjugated pyrimidinone system.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile).

• Data Acquisition: Record the UV-Vis spectrum over a range of 200-400 nm using a dual-beam spectrophotometer. Use the pure solvent as a blank.

Conclusion

The structural elucidation of 2-(ethylthio)-6-methyl-4-pyrimidinol relies on the synergistic application of various spectroscopic techniques. NMR spectroscopy provides the foundational carbon-hydrogen framework, while mass spectrometry confirms the molecular weight and offers insights into fragmentation. IR and UV-Vis spectroscopy corroborate the presence of key functional groups and the conjugated system, respectively. By integrating the data from these methods, a confident and comprehensive structural assignment can be achieved, which is a critical step in the research and development of this promising compound.

References

• Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. National Institutes of Health (NIH). Available at: [Link]

• 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. LookChem. Available at: [Link]

• 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone. SWGDRUG.org. Available at: [Link]

• 2-Methyl-1-(4-(methylthio)phenyl)-2-morpholino-1-propanone. PubChem. Available at: [Link]

• synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid. ResearchGate. Available at: [Link]

• 4-Pyrimidinol, 2-(ethylthio)-. PubChem. Available at: [Link]

• Supporting Information for [Title of Paper]. The Royal Society of Chemistry. Available at: [Link]

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• 4. swgdrug.org [swgdrug.org]

4-Pyrimidinol, 2-(ethylthio)-6-methyl- literature review

An In-Depth Technical Guide to 4-Pyrimidinol, 2-(ethylthio)-6-methyl: Synthesis, Properties, and Therapeutic Potential

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a heterocyclic compound of interest in medicinal chemistry. Drawing from the available scientific literature on its core structure and related analogues, this document will delve into its synthesis, physicochemical properties, and potential biological activities. This guide is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic promise of pyrimidine derivatives.

Introduction: The Significance of the 2-(Ethylthio)-6-methyl-4-pyrimidinol Scaffold

The pyrimidine ring is a fundamental heterocyclic scaffold found in a vast array of biologically active molecules, including natural products and synthetic drugs. Its presence in the nucleobases uracil, thymine, and cytosine underscores its critical role in the chemistry of life. The versatility of the pyrimidine core allows for extensive functionalization, leading to a diverse range of pharmacological activities.[1][2][3]

The introduction of a thioether group at the 2-position and a methyl group at the 6-position of the pyrimidinol ring, as in 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, can significantly influence the molecule's steric and electronic properties. This, in turn, can modulate its interaction with biological targets. Thio-substituted pyrimidines have demonstrated a wide spectrum of biological activities, including but not limited to, anticancer, antiviral, antimicrobial, anti-inflammatory, and anticonvulsant properties.[2][3][4] The focus of this guide is to consolidate the current understanding of this specific scaffold and to provide a forward-looking perspective on its potential in drug discovery.

Physicochemical Properties and Characterization

While specific experimental data for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is not extensively documented in publicly available literature, we can infer its key physicochemical properties from closely related analogues such as 2-(ethylthio)pyrimidin-4(1H)-one and 2-(methylthio)-4(1H)-pyrimidinone.[5][6]

Table 1: Predicted Physicochemical Properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- and Related Analogues.

Property	Value (Predicted/Observed)	Source
Molecular Formula	C7H10N2OS	-
Molecular Weight	170.23 g/mol	-
LogP (Octanol/Water Partition Coefficient)	~1.2	Calculated
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	4	Calculated
Melting Point	Expected to be a solid at room temperature. For comparison, 2-(methylthio)-4(1H)-pyrimidinone has a melting point of 200-204 °C.[7]	Inferred
Solubility	Likely to have limited solubility in water and better solubility in organic solvents like DMSO and methanol. 6-methyl-2-thioxo-1H-pyrimidin-4-one is slightly soluble in alcohol and acetone, and very slightly soluble in water.[8]	Inferred

Characterization of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- would typically involve a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show characteristic peaks for the ethyl group (a triplet and a quartet), the methyl group (a singlet), and the pyrimidine ring proton (a singlet). ¹³C NMR would provide information on the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify functional groups such as the C=O, N-H, and C-S bonds.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To determine the absorption maxima, which can be useful for quantitative analysis.

Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

The synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- can be achieved through the S-alkylation of the corresponding thiol precursor, 6-methyl-2-thiouracil. This is a common and effective method for preparing 2-thioether pyrimidine derivatives.[4]

A plausible synthetic route is outlined below:

Scheme 1: Proposed Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Caption: Proposed synthetic pathway for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Detailed Experimental Protocol (Adapted from related syntheses):

• Preparation of the Thiolate: To a solution of 6-methyl-2-thiouracil (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone, add a base (1.1 equivalents), such as sodium hydride (NaH) or potassium carbonate (K₂CO₃).

• Reaction Mixture: Stir the mixture at room temperature for 30-60 minutes to ensure the complete formation of the thiolate anion.

• S-alkylation: Add an ethylating agent, such as ethyl iodide or ethyl bromide (1.1 equivalents), dropwise to the reaction mixture.

• Reaction Progression: Continue stirring the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into ice-cold water to precipitate the crude product.

• Purification: Collect the solid by filtration, wash with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Potential Biological Activities and Therapeutic Applications

The 2-thio-pyrimidine scaffold is a "privileged" structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[2][3] While direct biological data for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is scarce, its therapeutic potential can be extrapolated from studies on analogous compounds.

Anticonvulsant Activity

Derivatives of 2-((2-oxo-2-arylethyl)thio)-6-methylpyrimidin-4(3H)-one have been synthesized and evaluated for their anticonvulsant properties.[4] Although the specific compounds tested in that study did not show significant activity in a pentylenetetrazole-induced seizure model, the investigation highlights the interest in this scaffold for neurological disorders.[4] The ethylthio- moiety in the target compound may offer different pharmacokinetic and pharmacodynamic properties worth exploring.

Anticancer Activity

Many pyrimidine derivatives are known for their anticancer properties, often acting as inhibitors of key enzymes in nucleotide metabolism. For instance, classical antifolates with a pyrrolo[2,3-d]pyrimidine core have shown potent inhibition of dihydrofolate reductase (DHFR), a critical enzyme for cell proliferation.[9] While 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is structurally distinct, the pyrimidine core is a common feature. Further investigation into its antiproliferative effects against various cancer cell lines is warranted.

Antimicrobial and Antioxidant Activities

Thio-substituted pyrimidines have been reported to possess antimicrobial and antioxidant activities.[1][10] The sulfur atom can play a role in radical scavenging, and the overall molecular structure can interfere with microbial growth pathways. Metal-organic frameworks incorporating 4,6-diamino-2-pyrimidinethiol have demonstrated potent antibacterial and antioxidant effects, suggesting the intrinsic activity of the pyrimidinethiol ligand.[10]

Caption: Potential therapeutic applications of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Future Directions and Conclusion

4-Pyrimidinol, 2-(ethylthio)-6-methyl- represents a promising, yet underexplored, molecule in the vast landscape of pyrimidine chemistry. This technical guide has provided a foundational understanding of its synthesis, predicted properties, and potential biological activities based on the rich chemistry of its structural relatives.

Future research should focus on:

• Definitive Synthesis and Characterization: The proposed synthetic route should be experimentally validated, and the compound fully characterized using modern analytical techniques.

• Broad Biological Screening: A comprehensive evaluation of its activity against a panel of cancer cell lines, microbial strains, and in relevant enzyme and receptor assays is crucial to uncover its therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of a library of analogues with variations at the 2- and 6-positions would provide valuable insights into the structural requirements for biological activity.

References

• Gangjee, A., et al. (2007). Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates. Journal of Medicinal Chemistry, 50(19), 4873-4885. Available at: [Link]

• Vas'kevich, R. I., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and products of their cyclization. Pharmacia, 66(4), 213-222. Available at: [Link]

• PubChem. (n.d.). 4-Pyrimidinol, 2-(ethylthio)-. National Center for Biotechnology Information. Retrieved from [Link]

• Fassihi, A., et al. (2012). Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. Iranian Journal of Pharmaceutical Research, 11(3), 817-825. Available at: [Link]

• Wikipedia. (2023). trans-Dichlorobis(ethylenediamine)cobalt(III) chloride. Retrieved from [Link]

• Parfenov, E. A., & Zaikov, G. E. (2021). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Russian Journal of General Chemistry, 91(13), 2739-2775. Available at: [Link]

• Google Patents. (n.d.). Process for synthesis of a 2-thioalkyl pyrimidine.

• Cheméo. (n.d.). 4(1H)-Pyrimidinone, 2-(methylthio)-. Retrieved from [Link]

• PubChem. (n.d.). Trans-Dichlorobis(ethylenediamine)cobalt(III) chloride. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one. National Center for Biotechnology Information. Retrieved from [Link]

• Hamarawf, R. A., et al. (2023). Antibacterial, antibiofilm, and antioxidant activities of two novel metal–organic frameworks (MOFs) based on 4,6-diamino-2-pyrimidinethiol with Zn and Co metal ions as coordination polymers. RSC Advances, 13(35), 24597-24614. Available at: [Link]

• Parfenov, E. A., & Zaikov, G. E. (2021). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. PubMed. Retrieved from [Link]

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An In-depth Technical Guide to 2-(Ethylthio)-6-methyl-4-pyrimidinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Ethylthio)-6-methyl-4-pyrimidinol, a member of the versatile class of thiopyrimidine compounds, is a molecule of significant interest in medicinal and agricultural chemistry. Its structure, characterized by a pyrimidine core functionalized with a hydroxyl group, a methyl group, and an ethylthio substituent, provides a scaffold for the development of a diverse range of biologically active agents. This guide offers a comprehensive overview of the discovery, synthesis, properties, and potential applications of this compound, providing researchers and drug development professionals with a detailed technical resource.

Historically, the broader family of thiopyrimidines has been a subject of intense study since the 19th century, valued for their wide spectrum of pharmacological activities, including antiviral, anticancer, and anti-inflammatory properties[1]. The introduction of a thioether linkage at the 2-position of the pyrimidine ring, as seen in 2-(ethylthio)-6-methyl-4-pyrimidinol, offers a key site for further chemical modification, allowing for the fine-tuning of its biological and physicochemical properties. This compound has been investigated for its potential as an antiviral and antifungal agent, as well as for its applications in agriculture as a pesticide or herbicide[2].

Historical Context and Synthetic Evolution

The Classical Two-Step Approach

The traditional and most straightforward route to 2-(ethylthio)-6-methyl-4-pyrimidinol involves a two-step process. This method is predicated on the initial synthesis of a thiouracil derivative, followed by selective S-alkylation.

• Step 1: Condensation to form 6-methyl-2-thiouracil. The synthesis begins with the condensation of a β-ketoester, typically ethyl acetoacetate, with thiourea[3]. This reaction, a variation of the Biginelli reaction, is usually carried out in the presence of a base such as sodium ethoxide in ethanol. The β-ketoester provides the C4, C5, C6, and the 6-methyl group of the pyrimidine ring, while thiourea provides the N1, C2 (and its sulfur), and N3 atoms.

• Step 2: S-alkylation. The resulting 6-methyl-2-thiouracil exists in a tautomeric equilibrium between the thione and thiol forms. In the presence of a base, the thiol form is deprotonated to a thiolate anion, which is a potent nucleophile. Subsequent reaction with an ethylating agent, such as ethyl iodide or ethyl bromide, leads to the selective formation of the S-ethylated product, 2-(ethylthio)-6-methyl-4-pyrimidinol[4]. The choice of base and solvent is critical to favor S-alkylation over potential N-alkylation.

This two-step method, while reliable, has drawbacks, including the need to isolate the intermediate 6-methyl-2-thiouracil and the potential for over-alkylation or side reactions.

Modern One-Pot Synthesis

More recent advancements in synthetic methodology have led to the development of a more efficient one-pot synthesis of 2-alkylthio-4-pyrimidones. This approach circumvents the need for isolating the thiouracil intermediate.

This method involves the direct condensation of an S-alkylisothiourea with a β-ketoester. For the synthesis of the target molecule, S-ethylisothiourea would be reacted with ethyl acetoacetate. This reaction is typically promoted by a sequence of base and acid mediation. The use of milder reaction conditions in these one-pot procedures often leads to higher yields and avoids the degradation of the S-alkylisothiourea, which can be an issue under harsher conditions.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-(ethylthio)-6-methyl-4-pyrimidinol. It is important to note that some of these values are predicted based on computational models.

Property	Value	Source
CAS Number	3019-18-9	[5]
Molecular Formula	C₇H₁₀N₂OS	[2]
Molecular Weight	170.23 g/mol	[5]
Melting Point	145 °C	Predicted
Boiling Point	274.4 °C at 760 mmHg	Predicted
Density	1.25 g/cm³	Predicted
Appearance	White to off-white solid (predicted)	-

Detailed Experimental Protocols

The following protocols are detailed, plausible procedures for the synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol based on established methodologies for analogous compounds.

Protocol 1: Classical Two-Step Synthesis

Step 1: Synthesis of 6-methyl-2-thiouracil

This procedure is adapted from the well-established synthesis of thiouracil derivatives.

• Materials:

  • Ethyl acetoacetate

  • Thiourea

  • Sodium ethoxide

  • Absolute ethanol

  • Glacial acetic acid

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.1 equivalents) in absolute ethanol.

  • To this solution, add thiourea (1.0 equivalent) and stir until fully dissolved.

  • Add ethyl acetoacetate (1.0 equivalent) dropwise to the solution.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath.

  • Acidify the mixture with glacial acetic acid to precipitate the product.

  • Filter the resulting solid, wash with cold water and then with a small amount of cold ethanol.

  • Dry the solid under vacuum to yield 6-methyl-2-thiouracil as a white to pale yellow powder.

Step 2: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

This S-alkylation procedure is based on methods reported for similar thiouracils[4].

• Materials:

  • 6-methyl-2-thiouracil (from Step 1)

  • Sodium hydroxide or sodium methoxide

  • Ethyl iodide or ethyl bromide

  • Methanol or Dimethylformamide (DMF)

• Procedure:

  • Dissolve 6-methyl-2-thiouracil (1.0 equivalent) in methanol or DMF in a round-bottom flask.

  • Add sodium hydroxide or sodium methoxide (1.1 equivalents) to the solution and stir until a clear solution is formed.

  • Add ethyl iodide or ethyl bromide (1.1 equivalents) dropwise to the reaction mixture at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

  • Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

  • Filter the solid, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent such as ethanol or an ethanol/water mixture to obtain pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

Diagram of the classical two-step synthesis.

Protocol 2: Modern One-Pot Synthesis

This protocol is a plausible adaptation of modern one-pot procedures for the synthesis of 2-alkylthio-4-pyrimidones.

• Materials:

  • S-ethylisothiourea hydrobromide or hydrochloride

  • Ethyl acetoacetate

  • A suitable base (e.g., potassium carbonate or DBU)

  • A suitable acid (e.g., acetic acid or p-toluenesulfonic acid)

  • A suitable solvent (e.g., ethanol or isopropanol)

• Procedure:

  • To a solution of S-ethylisothiourea salt (1.2 equivalents) and ethyl acetoacetate (1.0 equivalent) in a suitable solvent, add the base (2.5 equivalents).

  • Heat the mixture to a moderate temperature (e.g., 50-60 °C) and stir for 1-2 hours.

  • After the initial condensation, add the acid (e.g., 2.0 equivalents) to promote cyclization.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

  • Add water to the residue and adjust the pH to neutral with a suitable base.

  • Filter the precipitated solid, wash with water, and dry.

  • Recrystallize from a suitable solvent to obtain pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

Diagram of the modern one-pot synthesis.

Potential Applications and Biological Activity

The thiopyrimidine scaffold is a well-known pharmacophore, and derivatives of 2-thiopyrimidine have shown a wide range of biological activities.

• Antiviral and Antifungal Activity: 2-(Ethylthio)-6-methyl-4-pyrimidinol has been investigated for its potential as an active pharmaceutical ingredient in the development of antiviral and antifungal medications[2]. The pyrimidine ring is a core component of nucleobases, and its analogs can interfere with viral and fungal nucleic acid synthesis or other essential enzymatic pathways.

• Agricultural Applications: The compound has also been explored for its use in the agricultural industry as a potential pesticide or herbicide[2]. Pyrimidine derivatives are known to be effective fungicides, and the specific structural features of 2-(ethylthio)-6-methyl-4-pyrimidinol may allow it to effectively control plant pathogens and unwanted weeds, potentially leading to increased crop yields[2].

• Drug Development Intermediate: Due to its functional groups, 2-(ethylthio)-6-methyl-4-pyrimidinol can serve as a versatile intermediate in the synthesis of more complex molecules. The hydroxyl group can be converted to a leaving group for nucleophilic substitution, and the ethylthio group can be oxidized to a sulfoxide or sulfone, which can also act as a leaving group in nucleophilic aromatic substitution reactions. This allows for the introduction of various substituents at the 2 and 4 positions of the pyrimidine ring, enabling the generation of libraries of compounds for drug discovery screening.

Conclusion

2-(Ethylthio)-6-methyl-4-pyrimidinol is a compound with significant potential, stemming from the rich chemical and biological landscape of the thiopyrimidine family. While its specific history is intertwined with the broader development of pyrimidine synthesis, modern and classical methods provide accessible routes to its preparation. The predicted physicochemical properties and potential biological activities in medicine and agriculture make it a compelling target for further investigation. This guide provides a solid foundation for researchers and scientists to explore the synthesis, characterization, and application of this promising molecule.

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derivatives of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

An In-depth Technical Guide to the Derivatives of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the synthesis, characterization, and biological evaluation of derivatives based on the 4-Pyrimidinol, 2-(ethylthio)-6-methyl- core scaffold (CAS No: 3019-18-9).[1] Intended for researchers, medicinal chemists, and drug development professionals, this document synthesizes field-proven insights with established scientific literature to explore the therapeutic potential of this versatile class of pyrimidine compounds.

The pyrimidine nucleus is a fundamental heterocyclic scaffold found in essential biomolecules, including nucleic acids and vitamins, making its derivatives a fertile ground for discovering novel therapeutic agents.[2][3] The 2-(ethylthio)-6-methyl-4-pyrimidinol structure, in particular, serves as a key intermediate, offering multiple reactive sites for chemical modification, leading to a diverse range of biological activities.

The Core Scaffold: Synthetic Strategies and Chemical Logic

The foundation for creating derivatives lies in the strategic modification of the parent compound, which is typically derived from 6-methyl-2-thiouracil. The primary avenues for derivatization involve electrophilic substitution at the sulfur atom (S-alkylation) or the oxygen/nitrogen atoms of the pyrimidinol ring.

Synthesis of the Precursor: 6-Methyl-2-thiouracil

The journey begins with the synthesis of the precursor, 6-methyl-2-thiouracil. This is commonly achieved through a condensation reaction between ethyl acetoacetate and thiourea. This reaction establishes the core pyrimidine ring structure that is central to all subsequent derivatives.

Primary Derivatization Pathway: S-Alkylation

The most extensively explored derivatization route is the S-alkylation of the 2-thiouracil precursor. The exocyclic sulfur atom is a soft nucleophile, making it highly reactive towards a variety of electrophiles. This reaction is often favored over N- or O-alkylation under specific conditions.

Causality in Experimental Choice: The choice of a base and solvent system is critical for regioselectivity. Using a base like sodium methoxide in an alcohol solvent at moderate temperatures preferentially promotes the formation of the S-alkylated product.[4] This is because the sulfur anion (thiolate) is a stronger nucleophile than the nitrogen or oxygen anions under these conditions. In contrast, harsher conditions involving stronger bases or different solvents like DMF can lead to mixtures of S-, N-, and O-alkylated products.[4][5]

Biological Activities and Structure-Activity Relationships (SAR)

Derivatives of 2-(ethylthio)-6-methyl-4-pyrimidinol have been investigated for a wide spectrum of pharmacological activities. The specific biological effect is intricately linked to the nature of the substituent attached to the core scaffold.

Anticonvulsant Activity

Significant research has demonstrated the potential of these derivatives as anticonvulsant agents.[4] Studies involving the S-alkylation of 6-methyl-2-thiouracil with various substituted phenacyl bromides have yielded compounds with notable activity in pentylenetetrazole (PTZ)-induced seizure models in rats.[4]

Structure-Activity Insights:

• The presence of an aryl-oxo-ethyl group attached to the sulfur atom appears to be a key pharmacophore for anticonvulsant effects.

• Substituents on the phenyl ring modulate the activity. For instance, derivatives with a 4-bromophenyl group (Compound 3.2) showed a significant increase in the latent period of seizures compared to the control.[4]

• Further cyclization of these S-alkylated derivatives into thiazolo[3,2-a]pyrimidin-5-one systems can also result in compounds with anticonvulsant properties.[4]

Compound ID	Substituent (Aryl Group)	Latent Period (min)	Seizure Duration (min)	Lethality (%)
Control	-	4.7 ± 0.30	9.70 ± 0.90	100
3.1	Phenyl	12.0 ± 1.8	12.4 ± 0.7	40
3.2	4-Bromophenyl	15.2 ± 1.2	11.6 ± 3.1	40
3.7	Benzyl Acetate	12.0 ± 1.6	15.4 ± 3.0	40
Phenobarbital	(Reference Drug)	30.0	0	0
Lamotrigine	(Reference Drug)	27.6 ± 0.8	2.40 ± 0.40	20
Data synthesized from pharmacological screening on a pentylenetetrazole seizure model in rats.[4]

Antimicrobial and Antifungal Activity

The pyrimidine scaffold is a well-established core in antimicrobial drug discovery. Derivatives of 2-(ethylthio)-6-methyl-4-pyrimidinol have been further modified at the 4-position to produce acetohydrazides, which in turn serve as precursors for compounds with antimicrobial and antifungal properties.[6][7]

Structure-Activity Insights:

• The introduction of a hydrazide fragment is a crucial step.[6]

• The antimicrobial potency is highly dependent on the nature of the substituents attached to the hydrazide moiety, particularly aryl groups on N'-ylidenehydrazides.[6][7]

• Compounds bearing aminophenyl, hydroxyphenyl, and dihydroxyphenyl groups have shown enhanced antibacterial activity.[6]

Plant Growth Stimulation

A novel and promising application for this class of compounds is in agriculture as plant growth stimulants. Research has shown that derivatives where the pyrimidine ring is linked to other heterocyclic systems, such as 1,3,4-thiadiazoles or 1,3,4-oxadiazoles, exhibit significant plant growth-stimulating properties.[5][8] This activity represents a new direction for the application of these pyrimidine derivatives beyond medicine.[8]

Validated Experimental Protocols

The following protocols are presented as self-validating systems, providing clear, step-by-step methodologies for the synthesis of key derivatives.

Protocol 1: General Synthesis of 2-(2-Aryl-2-oxoethyl)thio-6-methylpyrimidin-4(3H)-one Derivatives

This protocol is adapted from a validated procedure for synthesizing anticonvulsant agents.[4]

Objective: To perform the S-alkylation of 6-methyl-2-thiouracil with substituted phenacyl bromides.

Materials:

• 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (2-thiouracil precursor, 1.0 eq)

• Substituted Phenacyl Bromide (1.1 eq)

• Sodium Methoxide (1.1 eq)

• Anhydrous Methanol

• Water

• Acetone/DMF for recrystallization

Procedure:

• Dissolve 2 mmol of the 6-methyl-2-thiouracil precursor in 6 mL of anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Add sodium methoxide (118 mg, 2.2 mmol) to the solution.

• Add 2.2 mmol of the corresponding phenacyl bromide to the reaction mixture.

• Stir the mixture at room temperature for 1 hour. Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, add 10 mL of water to the reaction mixture to precipitate the product.

• Filter the resulting precipitate using a Büchner funnel.

• Wash the solid with water and dry it thoroughly.

• Recrystallize the crude product from a mixture of acetone and DMF to obtain the pure S-alkylated derivative.

Characterization:

• The final product should be characterized by ¹H NMR, Mass Spectrometry, and Elemental Analysis to confirm its structure and purity. For example, the product 6-Methyl-2-[(2-oxo-2-phenylethyl)thio]pyrimidin-4(3H)-one yields a proton NMR spectrum with characteristic signals for the SCH₂ group around 4.74 ppm and a mass spectrum showing [M+H]⁺ at m/z 261.2.[4]

Protocol 2: Synthesis of 2-((6-methyl-2-(methylthio)pyrimidin-4-yl)oxy)acetohydrazide

This protocol details the synthesis of a key intermediate for creating derivatives with antimicrobial and plant-growth stimulating properties.[5]

Objective: To synthesize the acetohydrazide intermediate via O-alkylation followed by hydrazinolysis.

Step A: O-Alkylation to form Methyl 2-((6-methyl-2-(methylthio)pyrimidin-4-yl)oxy)acetate

• Prepare the sodium salt of 6-methyl-2-(methylthio)pyrimidin-4-ol.

• React the sodium salt with methyl chloroacetate in DMF. This condition favors O-alkylation.

• Stir the reaction at an appropriate temperature until completion (monitored by TLC).

• Work up the reaction by pouring it into water and extracting the product.

• Purify the resulting ester by chromatography or recrystallization. A yield of approximately 80% can be expected.[5]

Step B: Hydrazinolysis

• Treat the purified methyl ester from Step A with 70% hydrazine hydrate.

• Stir the reaction at room temperature. The transformation to the hydrazide is typically efficient under these conditions.[5]

• Upon completion, the product, 2-((6-methyl-2-(methylthio)pyrimidin-4-yl)oxy)acetohydrazide, will precipitate.

• Filter, wash, and dry the solid product.

Conclusion and Future Perspectives

The 4-Pyrimidinol, 2-(ethylthio)-6-methyl- scaffold is a privileged structure in medicinal and agricultural chemistry. Its synthetic tractability, particularly through S-alkylation and O-alkylation, allows for the creation of large, diverse chemical libraries. The derivatives have demonstrated a remarkable range of biological activities, including anticonvulsant, antimicrobial, and plant growth-stimulating effects.

Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways for the most potent derivatives to understand the basis of their biological activity.

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

• Expansion of Chemical Space: Exploring novel and diverse substituents at the sulfur, oxygen, and nitrogen positions to further refine structure-activity relationships and discover new therapeutic applications.

This guide provides a solid foundation for professionals engaged in the exploration and development of novel pyrimidine-based compounds. The synthetic protocols and SAR insights presented herein should serve as a valuable resource for advancing research in this promising area.

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• Lokwani, D., et al. (2011). Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. Asian Journal of Chemistry. [Link]

• Pivazyan, V. A., et al. (2016). Synthesis of Novel 2-((6-Methyl-2-(Methylthio)pyrimidin- 4-yl)oxy)acetohydrazide Derivatives and Their Growth Stimulant Properties. Journal of Chemical, Biological and Physical Sciences. [Link]

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The Biological Versatility of 2-(ethylthio)-6-methyl-4-pyrimidinol: A Technical Guide for Researchers

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active molecules. Among its numerous derivatives, 2-(ethylthio)-6-methyl-4-pyrimidinol stands out as a compound of significant interest, largely due to the versatile reactivity of its 2-thioether linkage and the overall electronic properties of the pyrimidinol ring. While direct and extensive research on this specific molecule is emerging, a comprehensive analysis of its structural analogs provides a strong foundation for predicting its biological potential. This technical guide synthesizes the current understanding of 2-alkylthio-pyrimidine derivatives to offer a detailed perspective on the synthesis, potential biological activities, and methodologies for the evaluation of 2-(ethylthio)-6-methyl-4-pyrimidinol. This document is intended to serve as a valuable resource for researchers in drug discovery and development, providing both theoretical insights and practical guidance for future investigations into this promising compound.

Introduction: The Prominence of the Pyrimidine Core

The pyrimidine ring system is a fundamental heterocyclic motif in nature, most notably as a core component of the nucleobases uracil, thymine, and cytosine. This inherent biological relevance has inspired chemists to explore a myriad of synthetic pyrimidine derivatives, leading to the discovery of numerous therapeutic agents with a wide spectrum of activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

The introduction of a thioether group at the 2-position of the pyrimidine ring, as seen in 2-(ethylthio)-6-methyl-4-pyrimidinol, offers several advantages. The sulfur atom can participate in hydrogen bonding and other non-covalent interactions within biological targets. Furthermore, the thioether linkage provides a site for further chemical modification, allowing for the generation of diverse compound libraries for structure-activity relationship (SAR) studies. This guide will delve into the specifics of this chemical entity, providing a roadmap for its synthesis and biological characterization.

Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol is typically achieved through a two-step process, starting from readily available precursors. The general strategy involves the initial formation of the 2-thiouracil ring, followed by S-alkylation.

Step 1: Synthesis of 6-methyl-2-thiouracil

The most common and efficient method for constructing the 6-methyl-2-thiouracil core is the condensation of ethyl acetoacetate with thiourea in the presence of a base, such as sodium ethoxide.

Experimental Protocol:

• Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve metallic sodium in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and should be performed with caution.

• Reaction Mixture: To the freshly prepared sodium ethoxide solution, add thiourea and ethyl acetoacetate.

• Reflux: Heat the reaction mixture to reflux for several hours to ensure the completion of the condensation reaction.

• Work-up: After cooling, the reaction mixture is typically poured into water and acidified with a mineral acid (e.g., HCl) to precipitate the 6-methyl-2-thiouracil.

• Purification: The crude product can be collected by filtration, washed with cold water, and recrystallized from a suitable solvent, such as ethanol or water, to yield the purified product.

Caption: Synthesis of 6-methyl-2-thiouracil.

Step 2: S-alkylation to Yield 2-(ethylthio)-6-methyl-4-pyrimidinol

The second step involves the selective S-alkylation of the 2-thiouracil intermediate with an ethylating agent. The thione group is a soft nucleophile and readily reacts with soft electrophiles like ethyl halides.

Experimental Protocol:

• Dissolution: Dissolve 6-methyl-2-thiouracil in a suitable solvent, such as ethanol or dimethylformamide (DMF).

• Base Addition: Add a base, such as sodium hydroxide or potassium carbonate, to the solution to deprotonate the thiol group, forming the more nucleophilic thiolate anion.

• Alkylation: Add an ethylating agent, such as ethyl iodide or ethyl bromide, to the reaction mixture.

• Reaction Conditions: The reaction is typically stirred at room temperature or slightly elevated temperatures for a few hours until completion, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction mixture is then worked up by pouring it into water, followed by extraction with an organic solvent. The organic layer is dried and concentrated, and the crude product is purified by column chromatography or recrystallization to afford 2-(ethylthio)-6-methyl-4-pyrimidinol.[1][2]

Caption: S-alkylation of 6-methyl-2-thiouracil.

Postulated Biological Activities and Mechanisms of Action

Based on the extensive literature on structurally similar 2-alkylthio-pyrimidine derivatives, 2-(ethylthio)-6-methyl-4-pyrimidinol is predicted to exhibit a range of biological activities.

Antimicrobial Activity

Derivatives of 2-thiopyrimidine are well-documented for their antibacterial and antifungal properties.[3][4][5] The presence of the pyrimidine ring, capable of mimicking endogenous nucleobases, combined with the lipophilic thioether side chain, likely facilitates membrane transport and interaction with intracellular targets.

• Potential Antibacterial Action: The compound may interfere with essential bacterial enzymes. For instance, some thiouracil derivatives have been shown to inhibit SecA ATPase, a crucial component of the bacterial protein secretion system.[4] Inhibition of this enzyme would disrupt protein transport and lead to bacterial cell death.

• Potential Antifungal Action: Against fungal pathogens like Candida albicans, 2-alkylthio-pyrimidines have demonstrated significant activity.[3] The mechanism may involve the disruption of cell wall synthesis or interference with fungal metabolic pathways.

Antiviral Activity

S-alkylated 2-thiouracil derivatives have been investigated as potential antiviral agents.[6][7] The pyrimidine core can act as a nucleoside analog, and upon cellular uptake and potential phosphorylation, it may inhibit viral polymerases, thus disrupting viral replication. The nature of the 2-alkylthio substituent can influence the selectivity and potency against different viruses.

Anti-inflammatory and Enzyme Inhibitory Activity

The pyrimidine scaffold is present in molecules known to inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) enzymes.[8] By inhibiting COX-1 and/or COX-2, 2-(ethylthio)-6-methyl-4-pyrimidinol could potentially reduce the production of prostaglandins, which are key mediators of inflammation.

Furthermore, the general structure of 2-alkylthio-pyrimidines makes them candidates for inhibiting various kinases, which are often dysregulated in inflammatory diseases and cancer.[9][10]

Methodologies for Biological Evaluation

To empirically determine the biological activity of 2-(ethylthio)-6-methyl-4-pyrimidinol, a series of well-established in vitro assays should be employed.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against a panel of clinically relevant bacteria and fungi.

Experimental Protocol (Broth Microdilution Method):

• Preparation of Inoculum: Grow bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains in appropriate broth overnight. Dilute the cultures to a standardized concentration (e.g., 10^5 CFU/mL).

• Compound Dilution: Prepare a series of twofold dilutions of 2-(ethylthio)-6-methyl-4-pyrimidinol in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganisms (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[11][12]

Table 1: Representative Antimicrobial Activity Data for Structurally Related Compounds

Compound Class	Test Organism	MIC (µg/mL)	Reference
Halogenated Pyrimidines	Staphylococcus aureus	50	[5]
Thieno[2,3-d]pyrimidines	Candida albicans	Varies	[3]
Gold Nanoparticles with β-Caryophyllene	S. aureus & C. albicans	512	[11]

In Vitro Enzyme Inhibition Assays

Objective: To quantify the inhibitory effect of the compound on specific enzymes, such as COX-1 and COX-2.

Experimental Protocol (COX Inhibition Assay):

• Enzyme and Substrate Preparation: Use commercially available purified COX-1 and COX-2 enzymes. The substrate, arachidonic acid, is also commercially available.

• Assay Reaction: In a suitable buffer, pre-incubate the enzyme with various concentrations of 2-(ethylthio)-6-methyl-4-pyrimidinol.

• Initiation of Reaction: Initiate the enzymatic reaction by adding arachidonic acid.

• Detection: The product of the reaction, prostaglandin E2 (PGE2), can be quantified using a colorimetric or fluorescent-based ELISA kit.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[8]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-thiopyrimidine derivatives is highly dependent on the nature of the substituents on the pyrimidine ring.

• 2-Alkylthio Chain: The length and branching of the alkyl chain at the 2-position can influence lipophilicity and, consequently, cell permeability and target engagement. The ethyl group in the title compound provides a balance between lipophilicity and water solubility.

• Substituents on the Pyrimidine Ring: The methyl group at the 6-position can enhance binding to target proteins through hydrophobic interactions. Modifications at other positions of the pyrimidine ring can drastically alter the biological activity profile.[9][10][13][14]

Conclusion and Future Directions

While direct experimental data for 2-(ethylthio)-6-methyl-4-pyrimidinol remains to be extensively published, the wealth of information on its structural analogs strongly suggests its potential as a biologically active agent, particularly in the antimicrobial and anti-inflammatory arenas. The synthetic routes are well-established, and the methodologies for its biological evaluation are robust and readily implementable.

Future research should focus on the definitive synthesis and characterization of this compound, followed by a comprehensive screening for its biological activities. Elucidation of its precise mechanisms of action through target-based assays and molecular modeling will be crucial for its potential development as a therapeutic lead. This technical guide provides the foundational knowledge and experimental framework to embark on such an investigation.

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An In-depth Technical Guide on the Core Mechanism of Action: 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Dissemination Level: For Researchers, Scientists, and Drug Development Professionals

Abstract: The pyrimidine scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of compounds with diverse pharmacological activities. Within this class, 2-thiopyrimidine derivatives have garnered significant attention, particularly for their effects on the central nervous system. This technical guide focuses on 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a member of this promising family. While direct, in-depth mechanistic studies on this specific molecule are nascent, this document synthesizes the current understanding of closely related analogs to propose and detail a rigorous, actionable research framework for elucidating its core mechanism of action. We will delve into the most probable molecular targets, outline robust experimental protocols for their validation, and provide the conceptual and technical foundation for its investigation as a novel therapeutic agent.

Introduction: The Scientific Landscape of 2-(ethylthio)-6-methyl-4-pyrimidinol

The 6-methyl-2-thiouracil core, from which 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is derived, is a privileged structure in drug discovery. Derivatives have shown a wide spectrum of biological effects, including antiviral, antibacterial, anticancer, and antithyroid activities.[1][2] Notably, recent research has highlighted the significant anticonvulsant properties of S-alkylated 6-methyl-2-thioxo-pyrimidine derivatives, suggesting a potent neuromodulatory potential.

However, the precise molecular interactions that underpin these effects, particularly for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, remain to be fully characterized. This guide serves as a forward-looking whitepaper, postulating the most likely mechanisms of action based on the established pharmacology of analogous compounds and outlining a comprehensive strategy for their empirical validation. Our primary hypothesis is that the anticonvulsant activity of this compound stems from its interaction with key regulators of neuronal excitability: voltage-gated ion channels and the GABAergic system.

Postulated Mechanisms of Action: A Dual-Pronged Hypothesis

The excessive and uncontrolled firing of neurons is a hallmark of seizure activity.[3] Most conventional antiepileptic drugs (AEDs) function by either dampening excitatory signals or enhancing inhibitory ones.[4][5] Based on the structure of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- and the activities of related pyrimidines, we propose two primary, non-mutually exclusive mechanisms.

Hypothesis A: Modulation of Voltage-Gated Ion Channels

Voltage-gated sodium and calcium channels are critical for the initiation and propagation of action potentials. Their blockade is a well-established mechanism for controlling neuronal hyperexcitability.[5]

• Sodium Channel Inhibition: Recent breakthroughs have identified novel pyrimidine-based compounds as potent inhibitors of the Nav1.2 voltage-gated sodium channel, a key player in epileptic disorders.[6] These inhibitors demonstrated robust antiepileptic activity in preclinical models.[6] We hypothesize that 4-Pyrimidinol, 2-(ethylthio)-6-methyl- may share this inhibitory profile, binding to the channel to stabilize its inactive state and thereby reducing the neuron's ability to fire high-frequency action potentials.

• Calcium Channel Blockade: L-type calcium channels are another potential target. Dihydropyrimidine derivatives, which share a core heterocyclic structure, are known calcium channel blockers.[7] By inhibiting calcium influx, the compound could reduce neurotransmitter release from presynaptic terminals, a critical step in the propagation of seizure activity.

Hypothesis B: Enhancement of GABAergic Neurotransmission

The γ-aminobutyric acid (GABA) system is the primary inhibitory network in the central nervous system.[3] Enhancing the action of GABA is a proven strategy for seizure suppression.[8]

• Positive Allosteric Modulation of GABA-A Receptors: Many anxiolytic and anticonvulsant drugs, including benzodiazepines, act as positive allosteric modulators (PAMs) of the GABA-A receptor.[9] They bind to a site distinct from the GABA binding site, increasing the receptor's affinity for GABA or the efficacy of GABA-induced chloride channel opening.[10] Certain triazolopyrimidine derivatives have been specifically designed to target the benzodiazepine binding site on GABA-A receptors.[11] Given the structural similarities, it is plausible that 4-Pyrimidinol, 2-(ethylthio)-6-methyl- functions as a GABA-A receptor PAM, thereby enhancing inhibitory synaptic currents and raising the seizure threshold.

The following diagram illustrates the proposed dual mechanism targeting neuronal excitability.

Figure 1: Hypothesized dual mechanism of action on neuronal terminals.

A Roadmap for Experimental Validation

To rigorously test these hypotheses, a multi-tiered experimental approach is essential, progressing from in vitro target engagement to in vivo efficacy models.

Tier 1: In Vitro Target Engagement and Functional Assays

The initial phase focuses on confirming direct molecular interactions and their functional consequences at the cellular level.

Protocol 1: Electrophysiological Analysis of Ion Channel Modulation

• Objective: To determine if 4-Pyrimidinol, 2-(ethylthio)-6-methyl- directly modulates voltage-gated sodium and/or calcium channels.

• Methodology:

  • Cell Culture: Utilize HEK293 cells stably expressing human Nav1.2 or Cav2.2 channel subunits.

  • Patch-Clamp Recording: Perform whole-cell voltage-clamp recordings.

  • Voltage Protocols:

    • For sodium channels, apply a depolarizing step to elicit an inward current. Assess tonic block by applying the compound at resting potential and use-dependent block by applying repetitive depolarizing pulses.

    • For calcium channels, use a similar voltage-step protocol to evoke inward calcium currents.

  • Data Analysis: Construct concentration-response curves to determine the IC50 value for channel inhibition.

• Causality and Validation: A concentration-dependent reduction in current amplitude will provide direct evidence of channel blockade. The use of specific channel-expressing cell lines ensures target specificity. Known channel blockers (e.g., Tetrodotoxin for Na+ channels, Nifedipine for Ca2+ channels) will serve as positive controls.

Protocol 2: Assessment of GABA-A Receptor Modulation

• Objective: To determine if the compound enhances GABA-A receptor function.

• Methodology:

  • Cell System: Use primary cortical neuron cultures or Xenopus oocytes expressing α1β2γ2 GABA-A receptor subunits.

  • Two-Electrode Voltage Clamp (Oocytes) or Whole-Cell Patch-Clamp (Neurons):

  • Experimental Procedure:

    • Establish a baseline GABA-evoked current by applying a sub-maximal concentration of GABA (e.g., EC20).

    • Co-apply varying concentrations of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- with the same EC20 concentration of GABA.

  • Data Analysis: Measure the potentiation of the GABA-evoked current. A leftward shift in the GABA concentration-response curve in the presence of the compound indicates positive allosteric modulation. Diazepam will be used as a positive control.

• Trustworthiness: This functional assay directly measures the end-point of GABA-A receptor modulation (chloride current). Observing potentiation only in the presence of GABA confirms an allosteric mechanism rather than direct agonism.

The following diagram outlines the in vitro experimental workflow.

Figure 2: Experimental workflow for in vitro mechanism validation.

Tier 2: In Vivo Anticonvulsant Efficacy Profiling

After establishing in vitro activity, the next critical step is to assess the compound's efficacy in established animal models of epilepsy.[12][13]

Protocol 3: Maximal Electroshock (MES) Seizure Model

• Objective: To evaluate protection against generalized tonic-clonic seizures, a model where drugs targeting voltage-gated sodium channels are typically effective.[13]

• Methodology:

  • Animals: Adult male mice or rats.

  • Procedure: Administer the test compound via intraperitoneal (IP) injection at various doses. After a predetermined pretreatment time, deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2s in mice) via corneal electrodes.

  • Endpoint: Observe the presence or absence of the tonic hindlimb extension phase of the seizure.

  • Data Analysis: Calculate the median effective dose (ED50), the dose that protects 50% of the animals from tonic hindlimb extension.

• Self-Validation: This is a standardized, robust model used universally in AED discovery. A potent effect in this model would strongly support the hypothesis of sodium channel blockade.

Protocol 4: Pentylenetetrazole (PTZ)-Induced Seizure Model

• Objective: To assess efficacy against myoclonic seizures. This model is sensitive to compounds that enhance GABAergic transmission.[12]

• Methodology:

  • Animals: Adult male mice or rats.

  • Procedure: Administer the test compound IP. After the pretreatment interval, inject a convulsive dose of PTZ (e.g., 85 mg/kg, subcutaneous), which acts as a non-competitive GABA-A receptor antagonist.

  • Endpoint: Observe the animals for a set period (e.g., 30 minutes) and record the latency to and incidence of myoclonic jerks and generalized clonic seizures.

  • Data Analysis: Calculate the ED50 for the prevention of seizures.

• Authoritative Grounding: Strong efficacy in the PTZ model is highly indicative of a pro-GABAergic mechanism of action, providing in vivo validation for the in vitro GABA-A receptor findings.

Experimental Model	Primary Mechanistic Readout	Typical Positive Controls	Endpoint
Maximal Electroshock (MES)	Blockade of voltage-gated sodium channels	Phenytoin, Carbamazepine	Abolition of tonic hindlimb extension
Pentylenetetrazole (PTZ)	Enhancement of GABAergic neurotransmission	Diazepam, Valproate	Prevention of clonic seizures

Concluding Remarks and Future Directions

While the definitive mechanism of action for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- awaits empirical discovery, the evidence from related pyrimidine and thiopyrimidine structures provides a strong foundation for a targeted investigation. The dual hypothesis of voltage-gated ion channel modulation and GABA-A receptor potentiation presents a clear and testable path forward. The experimental protocols detailed in this guide offer a self-validating framework for researchers to systematically dissect the compound's pharmacological profile. Successful validation of these mechanisms would not only elucidate the function of this specific molecule but also contribute valuable structure-activity relationship insights for the broader class of pyrimidine-based neuromodulators, potentially paving the way for a new generation of antiepileptic therapeutics.

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A Preliminary Technical Guide to 2-(ethylthio)-6-methyl-4-pyrimidinol: Synthesis, Characterization, and Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preliminary studies on 2-(ethylthio)-6-methyl-4-pyrimidinol, a molecule of interest within the broader class of 2-thio-substituted pyrimidines. The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The introduction of a thioether linkage at the 2-position offers a versatile point for chemical modification, potentially influencing the compound's pharmacokinetic and pharmacodynamic properties. This document outlines a proposed synthetic pathway for 2-(ethylthio)-6-methyl-4-pyrimidinol, details expected characterization data based on analogous compounds, and explores its putative biological activities, drawing from the extensive research on related 2-thiopyrimidine derivatives. The potential mechanisms of action and key areas for future investigation are also discussed, providing a foundational resource for researchers interested in this promising chemical entity.

Introduction: The Significance of 2-Thio-Substituted Pyrimidines

The pyrimidine ring is a fundamental heterocyclic scaffold in numerous biologically active compounds, including several approved drugs.[1] The 2-thio-substituted pyrimidines, in particular, have garnered significant attention due to their diverse pharmacological activities, which include antiviral, antifungal, anticancer, and anticonvulsant properties.[2][3] The sulfur atom at the 2-position can be readily functionalized, allowing for the creation of extensive libraries of derivatives for structure-activity relationship (SAR) studies. 2-(ethylthio)-6-methyl-4-pyrimidinol, the subject of this guide, features an ethylthio group that may enhance its lipophilicity and interaction with biological targets compared to its thiol precursor.

Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol is proposed to proceed via a two-step process, starting from the commercially available 6-methyl-2-thiouracil. This method involves the S-alkylation of the thiouracil ring, a common and effective strategy for the synthesis of 2-alkylthiopyrimidines.

Proposed Synthetic Pathway

The overall synthetic scheme is as follows:

Caption: Proposed synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol.

Step-by-Step Experimental Protocol

Materials:

• 6-methyl-2-thiouracil

• Anhydrous methanol

• Sodium metal (or sodium methoxide)

• Ethyl iodide

• Water

• Standard laboratory glassware and purification apparatus (e.g., filtration, recrystallization)

Procedure:

• Preparation of Sodium Methoxide Solution: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (1.1 equivalents) to anhydrous methanol to prepare a solution of sodium methoxide.

• Dissolution of Starting Material: To the sodium methoxide solution, add 6-methyl-2-thiouracil (1 equivalent). Stir the mixture at room temperature until the solid is completely dissolved.

• S-alkylation Reaction: To the resulting solution, add ethyl iodide (1.1 equivalents) dropwise at room temperature. Stir the reaction mixture for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[3]

• Work-up and Isolation: After the reaction is complete, add water to the reaction mixture to precipitate the product.[3]

• Purification: Collect the precipitate by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system, such as a mixture of acetone and dimethylformamide (DMF).[3]

Physicochemical and Spectroscopic Characterization

The structural elucidation of the synthesized 2-(ethylthio)-6-methyl-4-pyrimidinol is crucial for confirming its identity and purity. Based on the characterization of structurally similar compounds, the following data are anticipated.[3]

Physicochemical Properties

Property	Predicted/Expected Value
Molecular Formula	C7H10N2OS
Molecular Weight	170.23 g/mol
Appearance	White to off-white solid
Melting Point	Not available (requires experimental determination)
Solubility	Expected to be soluble in polar organic solvents

Spectroscopic Data (Expected)

• ¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the methyl group (a singlet), the pyrimidine ring proton (a singlet), and the NH proton (a broad singlet).

• ¹³C NMR (100 MHz, DMSO-d₆): The carbon NMR spectrum should display distinct peaks corresponding to the carbons of the ethyl group, the methyl group, and the pyrimidine ring.

• FT-IR (KBr, cm⁻¹): The infrared spectrum is anticipated to exhibit characteristic absorption bands for N-H stretching, C-H stretching (aliphatic), C=O stretching, and C-S stretching.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak [M+H]⁺ corresponding to the molecular weight of the compound.

Putative Biological Activities and Therapeutic Potential

While specific biological data for 2-(ethylthio)-6-methyl-4-pyrimidinol is not extensively documented, the broader class of 2-thio-substituted pyrimidines has demonstrated a wide range of pharmacological activities.

Antiviral and Antifungal Potential

Derivatives of 2-thiopyrimidines have been reported to possess antiviral and antifungal properties.[1][4] This suggests that 2-(ethylthio)-6-methyl-4-pyrimidinol could be a candidate for screening against various viral and fungal pathogens.

Anticancer Activity

Several 2-thiopyrimidine derivatives have shown potent anticancer activity against various cancer cell lines, including leukemia, breast, and colon cancer.[2] Some of these compounds are believed to exert their effects by inhibiting STAT3 and STAT5a, key signaling proteins involved in cancer cell proliferation and survival.[2]

Anticonvulsant Properties

Derivatives of 6-methyl-2-thiopyrimidine-4(3H)-one have been synthesized and shown to possess significant anticonvulsant activity in animal models.[3] This suggests a potential therapeutic application for 2-(ethylthio)-6-methyl-4-pyrimidinol in the management of epilepsy.

Proposed Mechanism of Action: Avenues for Investigation

The precise mechanism of action for 2-(ethylthio)-6-methyl-4-pyrimidinol remains to be elucidated. However, based on studies of related compounds, several potential targets and pathways can be proposed for future investigation.

Caption: Potential mechanisms of action for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Future Directions and Conclusion

The preliminary data on 2-thio-substituted pyrimidines suggest that 2-(ethylthio)-6-methyl-4-pyrimidinol is a compound with considerable potential for further investigation. Future research should focus on:

• Optimizing the synthesis and purification of 2-(ethylthio)-6-methyl-4-pyrimidinol to obtain high-purity material for biological testing.

• Comprehensive spectroscopic characterization to confirm its chemical structure.

• In vitro and in vivo screening to evaluate its antiviral, antifungal, anticancer, and anticonvulsant activities.

• Mechanism of action studies to identify its specific molecular targets.

• Preliminary toxicity and ADME (Absorption, Distribution, Metabolism, and Excretion) studies to assess its drug-like properties.

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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Use of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

For Research Use Only. Not for use in diagnostic procedures.

Authored by: Your Senior Application Scientist

Introduction

Pyrimidine derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] These activities include, but are not limited to, anticancer, anti-inflammatory, antioxidant, and anticonvulsant properties.[1][2][3] The compound 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a member of this versatile family. While specific biological data for this exact molecule is not extensively documented in peer-reviewed literature, its structural motifs suggest potential bioactivity worthy of investigation in a cell culture context.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the handling, preparation, and application of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in cell-based assays. Given the novelty of this specific compound, the following protocols are based on established methodologies for similar pyrimidine derivatives and general best practices for in vitro compound screening.[4] It is imperative for the end-user to empirically determine the optimal conditions for their specific cell type and experimental goals.

Physicochemical Properties and Handling

A thorough understanding of a compound's physicochemical properties is crucial for its effective use in a laboratory setting. While specific experimental data for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is limited, we can infer certain characteristics based on related structures.[1][2]

Property	Inferred Value/Characteristic	Handling and Storage Considerations
Molecular Formula	C₇H₁₀N₂OS	N/A
Molecular Weight	170.23 g/mol	N/A
Appearance	Likely a solid powder	Store in a cool, dry, and well-ventilated area.[5][6] Keep container tightly sealed.
Solubility	Expected to have low aqueous solubility but good solubility in organic solvents like DMSO.	A stock solution in high-quality, anhydrous DMSO is recommended.
Stability	Assume sensitivity to light and moisture.	Store stock solutions in amber vials at -20°C or -80°C for long-term storage.[7] Avoid repeated freeze-thaw cycles.

Safety Precautions: As with any research chemical of unknown toxicity, appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times.[6] All handling of the powdered form should be conducted in a chemical fume hood to avoid inhalation.[8]

Postulated Mechanism of Action

Based on the known biological activities of structurally similar pyrimidine derivatives, we can postulate two primary potential mechanisms of action for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- that warrant investigation:

• Antioxidant Activity: Many pyrimidine-based compounds are known to possess antioxidant properties, which may be attributed to their ability to scavenge reactive oxygen species (ROS).[3][9][10][11][12] An excess of ROS can lead to oxidative stress, a condition implicated in a wide range of pathologies.[12][13] This compound could potentially mitigate oxidative stress by directly neutralizing free radicals or by modulating intracellular antioxidant pathways.

• Modulation of Neuronal Excitability (Anticonvulsant Potential): The pyrimidine scaffold is present in various compounds with anticonvulsant activity.[14][15] Some of these compounds are thought to exert their effects by interacting with components of the GABAergic system, such as GABA receptors, or by blocking voltage-gated ion channels, thereby reducing neuronal hyperexcitability.[16][17][18]

The following diagram illustrates a hypothetical signaling pathway related to the postulated antioxidant activity of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Caption: General workflow for in vitro compound testing.

Conclusion

The protocol and information provided herein serve as a comprehensive starting point for investigating the cellular effects of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. Due to the limited specific data on this compound, researchers are strongly encouraged to perform thorough dose-response and time-course experiments to establish optimal conditions for their specific experimental systems. The postulated antioxidant and neuromodulatory activities, based on the broader class of pyrimidine derivatives, offer exciting avenues for future research.

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Application Notes &amp; Protocols: In Vitro Assay Cascade for 2-(ethylthio)-6-methyl-4-pyrimidinol

Introduction: Contextualizing the Investigation of a Novel Pyrimidine Derivative

2-(ethylthio)-6-methyl-4-pyrimidinol, hereafter designated TEMPy for brevity, belongs to the pyrimidine class of heterocyclic compounds. Pyrimidine scaffolds are of significant interest in medicinal chemistry, forming the core structure of numerous biologically active molecules with applications ranging from anticancer and antiviral to anti-inflammatory and anticonvulsant agents.[1][2][3][4][5][6] The structural similarity of TEMPy to known 2-thiouracil derivatives, such as the anti-thyroid drug propylthiouracil, provides a compelling, hypothesis-driven starting point for its characterization.[7] Propylthiouracil exerts its therapeutic effect by inhibiting thyroid peroxidase (TPO), a key enzyme in the biosynthesis of thyroid hormones.[7]

This document provides a comprehensive suite of validated in vitro assays designed to systematically evaluate the biological activity profile of TEMPy. The protocols are structured as a logical cascade, beginning with an assessment of the hypothesized primary mechanism of action (TPO inhibition), followed by essential counter-screens for general cytotoxicity to ensure the specificity of any observed effects. Finally, a preliminary evaluation of metabolic stability is included to provide early insights into the compound's drug-like properties.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the scientific rationale behind protocol design, data interpretation, and the integration of results to build a robust pharmacological profile for novel chemical entities like TEMPy.

Section 1: Assessment of Potential Anti-Thyroid Activity: Thyroid Peroxidase (TPO) Inhibition Assay

Expertise & Rationale: The primary hypothesis, based on structural analogy, is that TEMPy may interfere with thyroid hormone synthesis. The most direct way to test this in vitro is to measure the compound's effect on the activity of thyroid peroxidase (TPO). TPO is a membrane-bound glycoprotein that catalyzes the iodination of tyrosine residues on the thyroglobulin protein, a critical step in the formation of thyroxine (T4) and triiodothyronine (T3).[8][9] We will employ the Amplex® UltraRed (AUR) assay, a highly specific and sensitive fluorometric method for detecting TPO activity.[8][10] This assay is preferable to luminol-based methods, which can lack specificity and react with other peroxidases.[10] The AUR assay measures the consumption of hydrogen peroxide (H₂O₂) by TPO, providing a direct and quantifiable assessment of enzymatic inhibition.[9]

Workflow for TPO Inhibition Assay

Caption: Interpreting specific activity vs. general cytotoxicity.

Table 1: Summary of Quantitative Data Endpoints

Assay Type	Parameter Measured	Endpoint	Desired Outcome for a Promising Compound
TPO Inhibition	Enzymatic activity (H₂O₂ consumption)	IC₅₀	Low nanomolar to micromolar range
MTT Viability	Mitochondrial dehydrogenase activity	IC₅₀	> 30 µM or >10x TPO IC₅₀
LDH Cytotoxicity	Lactate Dehydrogenase release (membrane damage)	EC₅₀	> 30 µM or >10x TPO IC₅₀
CYP450 Inhibition	Inhibition of specific CYP isoform activity	IC₅₀	> 10 µM (to avoid drug-drug interactions)

Section 3: Preliminary Assessment of Metabolic Stability

Expertise & Rationale: Early assessment of a compound's interaction with Cytochrome P450 (CYP) enzymes is critical in drug discovery. CYP enzymes, primarily in the liver, are responsible for the metabolism of a vast majority of drugs. [11][12]Strong inhibition of major CYP isoforms (e.g., CYP3A4, 2D6, 2C9, 2C19, 1A2) by a new compound can lead to dangerous drug-drug interactions (DDIs). [13]This protocol uses human liver microsomes (HLMs), which are vesicles of the endoplasmic reticulum containing a rich complement of CYP enzymes, to provide a preliminary screen for the DDI potential of TEMPy.

Protocol 3: CYP450 Inhibition Assay using Human Liver Microsomes

Principle: This assay measures the ability of TEMPy to inhibit the metabolism of five specific, well-characterized probe substrates, each of which is predominantly metabolized by a single major CYP isoform. The formation of the specific metabolite for each probe is quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A reduction in metabolite formation in the presence of TEMPy indicates CYP inhibition.

A. Materials & Reagents

• Pooled Human Liver Microsomes (HLMs)

• NADPH Regenerating System (e.g., NADPH-A, NADPH-B)

• CYP Probe Substrate Cocktail (in solvent, e.g., Acetonitrile). Example cocktail:

  • CYP1A2: Phenacetin

  • CYP2C9: Diclofenac

  • CYP2C19: S-Mephenytoin

  • CYP2D6: Dextromethorphan

  • CYP3A4: Midazolam

• Known selective inhibitors for each isoform (for assay validation)

• Acetonitrile with 0.1% Formic Acid containing an internal standard (e.g., deuterated analogs of the metabolites) for protein precipitation and extraction.

• 96-well incubation plates and collection plates.

• LC-MS/MS system.

Workflow for CYP Inhibition Assay

Caption: Workflow for assessing CYP450 inhibition potential of TEMPy.

B. Assay Procedure

• Incubation Plate Preparation: Add TEMPy serial dilutions or vehicle control to the wells of a 96-well plate.

• Add the CYP probe substrate cocktail to all wells.

• Add the HLM solution and mix.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation: Start the reaction by adding the pre-warmed NADPH regenerating system to all wells.

• Incubation: Incubate at 37°C in a shaking water bath for a pre-determined time (e.g., 15 minutes).

• Reaction Termination: Stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard. This step precipitates the microsomal proteins.

• Sample Processing: Seal the plate, vortex, and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated protein.

• Analysis: Carefully transfer the supernatant to a new 96-well plate for analysis. Analyze the samples by LC-MS/MS, monitoring for the specific metabolite of each probe substrate.

C. Data Analysis

• Calculate the peak area ratio of each metabolite to its corresponding internal standard.

• Normalize the data, with the vehicle control representing 0% inhibition.

• Plot the percent inhibition of metabolite formation versus the logarithm of the TEMPy concentration for each CYP isoform.

• Calculate the IC₅₀ value for each isoform using a 4PL non-linear regression model. An IC₅₀ > 10 µM is generally considered a low risk for clinically relevant DDIs.

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Application Notes and Protocols for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in Pharmacological Research

Foreword: Unveiling the Potential of a Versatile Pyrimidine Scaffold

The landscape of modern pharmacology is characterized by the relentless pursuit of novel molecular entities that can serve as the foundation for next-generation therapeutics. Within this context, heterocyclic compounds, particularly those containing the pyrimidine nucleus, have consistently demonstrated a remarkable breadth of biological activities. This guide focuses on 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (also known as 2-(Ethylthio)-6-methylpyrimidin-4-ol), a molecule that, while not extensively studied as a standalone therapeutic, represents a pivotal scaffold for the synthesis of a diverse array of pharmacologically active derivatives.

Our exploration will delve into the established and potential applications of this compound's derivatives, providing not just a summary of findings, but a detailed, actionable framework for researchers. We will dissect the synthetic pathways, propose detailed experimental protocols for biological evaluation, and elucidate the potential mechanisms of action that underpin the observed activities. This document is structured to serve as a comprehensive resource, empowering you to leverage the 2-(ethylthio)-6-methyl-4-pyrimidinol core in your drug discovery endeavors.

Physicochemical Properties and Synthesis of the Core Scaffold

The foundational compound, 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, possesses the molecular formula C₇H₁₀N₂OS and a molecular weight of 170.23 g/mol .[1][2] Its structure, featuring a pyrimidinol ring substituted with a methyl group and an ethylthio group, provides a versatile platform for chemical modification.

Table 1: Physicochemical Properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Property	Value	Source
CAS Number	3019-18-9	[2]
Molecular Formula	C₇H₁₀N₂OS	[1]
Molecular Weight	170.23 g/mol	[2]
SMILES	OC1=NC(SCC)=NC(C)=C1	[2]

The synthesis of the 2-thiopyrimidine core, from which 2-(ethylthio)-6-methyl-4-pyrimidinol is derived, is a well-established process in heterocyclic chemistry. A common approach involves the cyclocondensation of a β-dicarbonyl compound with thiourea. For the 6-methyl substituted pyrimidine, ethyl acetoacetate is a typical starting material. The subsequent S-alkylation with an ethyl halide yields the target compound.

Pharmacological Potential: A Gateway to Diverse Bioactivities

The true pharmacological value of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- lies in its role as a versatile intermediate for creating derivatives with a wide spectrum of biological activities. The existing literature strongly suggests that modifications at various positions of the pyrimidine ring can lead to potent agents in several therapeutic areas.[3][4]

Anticonvulsant Activity

Derivatives of 6-methyl-2-thiopyrimidine-4(3H)-one have shown promise as anticonvulsant agents.[5][6] The introduction of various aryl-2-oxoethyl groups at the 2-thio position has been a successful strategy in developing compounds with activity in preclinical models of epilepsy.[5][6]

Hypothesized Mechanism of Action: While the precise mechanism for these derivatives is not fully elucidated, many anticonvulsants act by modulating ion channels (e.g., sodium, calcium channels) or by enhancing GABAergic inhibition. Molecular docking studies of similar thiopyrimidine derivatives have suggested potential interactions with GABA-A receptors, GABA transaminase (GABA-AT), Carbonic Anhydrase II, and NMDA receptors.[3]

Diagram 1: Proposed Workflow for Anticonvulsant Drug Discovery

Caption: Workflow for the synthesis and evaluation of anticonvulsant pyrimidine derivatives.

Antimicrobial and Antifungal Applications

The pyrimidine scaffold is a well-known privileged structure in the design of antimicrobial and antifungal agents.[7] Derivatives of 2-(ethylthio)-6-methyl-4-pyrimidinol have been investigated for these properties, with modifications at the 2-thio and 4-hydroxy positions leading to compounds with significant activity against a range of pathogens.[8][9]

Hypothesized Mechanism of Action: For antibacterial action, one of the key targets for pyrimidine-based inhibitors is dihydrofolate reductase (DHFR), an essential enzyme in bacterial folate metabolism.[10] Inhibition of DHFR disrupts DNA synthesis and repair, leading to bacterial cell death. Antifungal activity may arise from different mechanisms, including disruption of the fungal cell membrane or inhibition of key fungal enzymes.

Diagram 2: Potential Mechanism of DHFR Inhibition

Caption: Inhibition of bacterial DNA synthesis via DHFR by pyrimidine derivatives.

Anticancer Potential

Thiopyrimidine derivatives have demonstrated promising anticancer activity through various mechanisms.[3] These include the inhibition of thymidylate synthase and the modulation of signal transducer and activator of transcription (STAT) pathways.[3] Furthermore, pyrimidine-based compounds have been developed as inhibitors of cyclin-dependent kinases (CDKs) and FMS-like tyrosine kinase 3 (FLT3), which are crucial targets in cancer therapy, particularly in acute myeloid leukemia (AML).[11]

Hypothesized Mechanism of Action:

• Thymidylate Synthase Inhibition: By mimicking the structure of uracil, thiopyrimidine derivatives can inhibit thymidylate synthase, an enzyme critical for the synthesis of thymidine, a necessary component of DNA. This leads to the disruption of DNA replication in rapidly dividing cancer cells.[3]

• Kinase Inhibition (FLT3, CDKs): Specific derivatives can be designed to fit into the ATP-binding pocket of kinases like FLT3 and CDKs, preventing their phosphorylation activity and thereby halting cell cycle progression and inducing apoptosis in cancer cells.[11]

• STAT Pathway Inhibition: Some thiopyrimidine derivatives can block the activation of STAT3 and STAT5a, transcription factors that are often constitutively active in cancer cells and drive proliferation and survival.[3]

Antiviral Activity (Anti-HIV)

A notable application of 2-thiopyrimidine derivatives is in the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV-1. The 2-alkylthio-6-benzylpyrimidin-4(3H)-ones (S-DABOs) are a class of compounds that have shown excellent activity against HIV-1 reverse transcriptase.[12]

Hypothesized Mechanism of Action: S-DABOs are allosteric inhibitors of HIV-1 reverse transcriptase. They bind to a hydrophobic pocket near the active site of the enzyme, inducing a conformational change that reduces its catalytic activity and thereby prevents the conversion of viral RNA into DNA.

Experimental Protocols

The following protocols are generalized methodologies based on published literature and can be adapted for the synthesis and evaluation of derivatives of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

General Protocol for Synthesis of 2-((2-oxo-2-arylethyl)thio)-6-methylpyrimidin-4(3H)-one Derivatives (Anticonvulsant Agents)

This protocol is adapted from the synthesis of similar compounds.[5]

• Dissolution: Dissolve 2 mmol of 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (the precursor to the title compound) in 6 mL of anhydrous methanol.

• Base Addition: Add 2.2 mmol of sodium methoxide to the solution.

• Alkylation: Add 2.2 mmol of the desired phenacyl bromide derivative.

• Reaction: Stir the mixture for 1 hour at room temperature. Monitor the reaction progress using thin-layer chromatography (TLC).

• Precipitation: Add 10 mL of water to the reaction mixture to precipitate the product.

• Isolation and Purification: Filter the precipitate, dry it, and recrystallize from a suitable solvent system (e.g., acetone/DMF) to obtain the purified product.

• Characterization: Confirm the structure of the synthesized compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol for In Vivo Evaluation of Anticonvulsant Activity (PTZ Model)

This is a standard preclinical model for assessing anticonvulsant efficacy.

• Animal Model: Use adult male Wistar rats or Swiss albino mice, housed under standard laboratory conditions.

• Compound Administration: Administer the synthesized compounds intraperitoneally (i.p.) at various doses, typically 30-60 minutes before the convulsant agent. A vehicle control group (e.g., saline with a small amount of DMSO) and a positive control group (e.g., diazepam) should be included.

• Induction of Seizures: Administer a subcutaneous (s.c.) or i.p. injection of pentylenetetrazole (PTZ) at a convulsive dose (e.g., 80 mg/kg).

• Observation: Observe the animals for a period of 30-60 minutes and record the following parameters:

  • Latency to the first seizure (myoclonic jerk or generalized clonus).

  • Duration and intensity of seizures.

  • Percentage of animals protected from tonic-clonic seizures and mortality.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the anticonvulsant effects.

Table 2: Sample Data Representation for Anticonvulsant Screening

Compound	Dose (mg/kg)	Latency to Seizure (s)	Protection from Mortality (%)
Vehicle Control	-	120 ± 15	0
Diazepam	5	450 ± 30	100
Derivative 1	30	250 ± 20	40
Derivative 2	30	380 ± 25	80

Protocol for Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

• Bacterial Strains: Use standard reference strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare a series of two-fold dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (broth + bacteria) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Further Analysis: The Minimum Bactericidal Concentration (MBC) can be determined by subculturing from the wells with no visible growth onto agar plates.

Concluding Remarks and Future Directions

4-Pyrimidinol, 2-(ethylthio)-6-methyl- stands as a testament to the power of scaffold-based drug discovery. While its own therapeutic profile is underexplored, it serves as a highly valuable and versatile starting point for the generation of novel derivatives with significant potential in treating a wide range of diseases, from neurological disorders and infectious diseases to cancer and HIV. The protocols and conceptual frameworks provided in this guide are intended to catalyze further research in this promising area. Future investigations should focus on expanding the library of derivatives, elucidating their precise mechanisms of action through advanced biochemical and cellular assays, and optimizing their pharmacokinetic and safety profiles to identify viable clinical candidates.

References

• Severina, H., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and products of their cyclization. Pharmacia, 66(3), 141-146. Available at: [Link]

• JETIR. (2023). THIOPYRIMIDINE - AN OVERVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITY. Journal of Emerging Technologies and Innovative Research, 10(9). Available at: [Link]

• Gevorgyan, A., et al. (2021). Synthesis and biological activity of 2-[6-methyl-4-(thietan-3-yloxy)pyrimidin-2-ylthio]acetohydrazide derivatives. PubMed. Available at: [Link]

• Wang, Y., et al. (2018). Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia. Journal of Medicinal Chemistry, 61(4), 1499-1518. Available at: [Link]

• Maccioni, E., et al. (2013). Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Molecules, 18(9), 11283-11297. Available at: [Link]

• PubChem. 4-Pyrimidinol, 2-(ethylthio)-. National Center for Biotechnology Information. Available at: [Link]

• Shaikh, M. H., et al. (2022). Design, synthesis, and biological evaluation of some methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-carboxylate derivatives as potential DHFR inhibitors. International journal of health sciences, 6(S3), 8566-8583. Available at: [Link]

• ResearchGate. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio) pyrimidin-4(3H)-one derivatives and products of their cyclization. Available at: [Link]

• Maddila, S., & Jonnalagadda, S. B. (2012). Synthesis and biological activity of ethyl 2-(substituted benzylthio)-4-(3'-(ethoxycarbonyl)biphenyl-4-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate derivatives. Archiv der Pharmazie, 345(2), 163-168. Available at: [Link]

• MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Available at: [Link]

• Pandawa Institute. (2024). Synthesis, Characterization and Biological Activity of Some New Pyrimidine Derivatives. Available at: [Link]

• ResearchGate. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Available at: [Link]

• MDPI. (2022). 4-Methyl-7-((2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)thio)-coumarin. Available at: [Link]

• PubChem. 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide. National Center for Biotechnology Information. Available at: [Link]

• PubMed. (2023). Development of 6-methyl-4,5-dihydropyrazolo[3,4-d]pyrimidin-4-one derivatives as lead sigma-1 receptor inhibitor: synthesis and biological evaluation via MSI. Available at: [Link]

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Unraveling the Therapeutic Potential of 2-(ethylthio)-6-methyl-4-pyrimidinol: A Guide for Researchers

For Immediate Release

[City, State] – The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. Within this diverse family, 2-(ethylthio)-6-methyl-4-pyrimidinol and its derivatives are emerging as compounds of significant interest, with preliminary studies suggesting a broad range of biological activities. This document serves as a detailed guide for researchers, scientists, and drug development professionals on the current understanding and potential applications of 2-(ethylthio)-6-methyl-4-pyrimidinol as an enzyme inhibitor, based on the analysis of related chemical structures and the broader pyrimidine class.

While direct and specific enzymatic targets for 2-(ethylthio)-6-methyl-4-pyrimidinol are not yet extensively documented in peer-reviewed literature, the structural motifs present in the molecule suggest plausible interactions with several key enzyme families. This guide will, therefore, focus on the potential applications and provide generalized protocols that can be adapted for screening and characterizing its inhibitory effects once a specific target is identified.

Overview of Pyrimidine Derivatives as Enzyme Inhibitors

The pyrimidine ring is a fundamental component of nucleobases, vitamins, and coenzymes, making it a privileged structure for interacting with biological macromolecules.[1] Synthetic pyrimidine derivatives have been successfully developed as antiviral, anticancer, antifungal, and antibacterial agents.[2][3] Their mechanism of action often involves the inhibition of critical enzymes involved in cellular metabolism and replication.

Structurally similar compounds to 2-(ethylthio)-6-methyl-4-pyrimidinol have shown inhibitory activity against a range of enzymes, including:

• Kinases: The pyrimidine core is a common feature in many kinase inhibitors, where it can act as a hinge-binder in the ATP-binding pocket.

• Folate Pathway Enzymes: Derivatives of pyrimidines are known to inhibit dihydrofolate reductase (DHFR) and thymidylate synthase (TS), enzymes essential for nucleotide biosynthesis.[4]

• Viral Enzymes: The structural similarity to nucleobases allows some pyrimidine derivatives to interfere with viral polymerases and reverse transcriptases.[5]

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 2-(ethylthio)-6-methyl-4-pyrimidinol is crucial for designing and interpreting enzyme inhibition assays.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂OS	[6]
Molecular Weight	170.23 g/mol	[6]
Appearance	Solid (predicted)	-
Solubility	Expected to be soluble in organic solvents like DMSO and ethanol. Aqueous solubility may be limited.	General chemical principles
Storage	Store in a cool, dry place, protected from light and moisture to prevent degradation.	General laboratory practice

Note: It is highly recommended to experimentally determine the solubility and stability of the compound in the specific buffer systems to be used in enzymatic assays.

Postulated Mechanisms of Action and Potential Enzyme Targets

Based on the activities of related compounds, 2-(ethylthio)-6-methyl-4-pyrimidinol could potentially act as an inhibitor through several mechanisms. The following diagram illustrates a hypothetical workflow for identifying the enzyme target and mechanism of inhibition.

Caption: Workflow for enzyme inhibitor characterization.

Protocols for Enzyme Inhibition Screening

The following are generalized protocols that can be adapted for screening 2-(ethylthio)-6-methyl-4-pyrimidinol against a suspected enzyme target.

Preparation of Stock Solutions

• Compound Stock: Prepare a high-concentration stock solution of 2-(ethylthio)-6-methyl-4-pyrimidinol (e.g., 10-50 mM) in 100% DMSO. Store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Enzyme and Substrate Stocks: Prepare stock solutions of the target enzyme and its substrate in the appropriate assay buffer. The optimal concentrations will depend on the specific enzyme and assay format.

General Protocol for an In Vitro Enzyme Inhibition Assay (96-well plate format)

This protocol provides a framework for a typical absorbance-based enzyme assay. It should be optimized for the specific enzyme of interest.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol

• Target enzyme

• Enzyme-specific substrate

• Assay buffer

• 96-well microplates

• Microplate reader

Procedure:

• Serial Dilution: Prepare a series of dilutions of the 2-(ethylthio)-6-methyl-4-pyrimidinol stock solution in the assay buffer. A common starting range is from 100 µM down to low nanomolar concentrations. Include a DMSO-only control.

• Assay Plate Preparation: To each well of a 96-well plate, add:

  • x µL of assay buffer

  • y µL of the diluted inhibitor (or DMSO for control)

  • z µL of the enzyme solution

• Pre-incubation: Gently mix and pre-incubate the plate at the optimal temperature for the enzyme (e.g., 25°C or 37°C) for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding w µL of the substrate solution to each well.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance (or fluorescence) over time at the appropriate wavelength.

• Data Analysis:

  • Calculate the initial reaction velocity (rate) for each concentration of the inhibitor.

  • Normalize the rates to the DMSO control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve (e.g., sigmoidal dose-response) to determine the IC50 value.

Self-Validation:

• Controls: Include positive and negative controls. A known inhibitor of the enzyme should be used as a positive control. Wells without enzyme or without substrate should be included as negative controls to account for background signal.

• Z'-factor: For high-throughput screening, calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 is considered excellent.

Future Directions and Research Opportunities

The field of pyrimidine-based enzyme inhibitors is ripe with opportunities. For 2-(ethylthio)-6-methyl-4-pyrimidinol, the immediate next steps should involve:

• Target Identification: Employing techniques such as affinity chromatography, chemical proteomics, or broad-panel enzymatic screening to identify its specific molecular target(s).

• Mechanism of Action Studies: Once a target is confirmed, detailed kinetic studies are necessary to elucidate the precise mechanism of inhibition.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 2-(ethylthio)-6-methyl-4-pyrimidinol to understand the structural features crucial for its activity and to optimize its potency and selectivity.

• Cellular and In Vivo Studies: Evaluating the efficacy of the compound in relevant cell-based models and, subsequently, in animal models of disease.

The information presented here provides a foundational framework for initiating research into the enzyme inhibitory properties of 2-(ethylthio)-6-methyl-4-pyrimidinol. As more data becomes available, a more refined and target-specific set of protocols can be developed to fully harness its therapeutic potential.

References

• De Clercq, E. (2009). The history of antiviral drug discovery. Reviews in Medical Virology, 19(4), 257-277.
• Gangjee, A., Jain, H. D., & Kurup, S. (2007). Recent advances in classical and non-classical antifolates as antitumor and antiopportunistic infection agents: part I. Anti-Cancer Agents in Medicinal Chemistry, 7(5), 523-544.
• McGuire, J. J. (2003). Anticancer antifolates: current status and future directions. Current pharmaceutical design, 9(31), 2593-2613.
• Tommasi, R., et al. (2017). A new class of pyrimidine derivatives as potent and selective inhibitors of bacterial β-ketoacyl-acyl carrier protein synthase I (FabF). Bioorganic & medicinal chemistry letters, 27(5), 1189-1192.
• Lagoja, I. M. (2005). Pyrimidine as a privileged scaffold in drug discovery. Chemistry & biodiversity, 2(1), 1-50.
• Saeed, A., Shaheen, F., & Hameed, S. (2010). Pyrimidine and its derivatives: a review of their synthetic routes and pharmacological importance. World Journal of Chemistry, 5(1), 1-10.

• PubChem. (n.d.). 2-(Ethylthio)-6-methyl-4-pyrimidinol. Retrieved from [Link]

• Pharmacia. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)

• LookChem. (n.d.). 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Retrieved from [Link]

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• 2. Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability | MDPI [mdpi.com]
• 3. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
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• 5. Synthesis and biological evaluation of 2-methoxy- and 2-methylthio-6-[2'-alkylamino)ethyl]-4(3H)-pyrimidinones with anti-rubella virus activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Determination of the Solubility of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in Dimethyl Sulfoxide (DMSO)

Abstract

This comprehensive application note provides a detailed protocol for the accurate determination of the solubility of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in dimethyl sulfoxide (DMSO). This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical research. The protocol herein is designed to be a self-validating system, emphasizing experimental causality and technical accuracy. We will cover the essential physicochemical properties of the compound, a step-by-step experimental workflow for solubility determination, methods for quantification, data analysis, and troubleshooting.

Introduction

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a member of the pyrimidine derivative class of compounds, holds significant interest in medicinal chemistry and drug discovery due to the wide spectrum of biological activities associated with this scaffold, including anti-tubercular, anti-HIV, anti-microbial, and anti-inflammatory properties.[1] For many in vitro and in vivo studies, Dimethyl Sulfoxide (DMSO) is the solvent of choice due to its broad dissolving power for a wide range of organic compounds and its miscibility with aqueous media.[2][3][4]

An accurate understanding of the solubility of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in DMSO is paramount for the preparation of stock solutions of known concentrations, which is a critical first step in any biological assay to ensure data reproducibility and reliability. This application note provides a robust methodology to determine the saturation solubility of this compound in DMSO at ambient temperature.

Physicochemical Properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

A thorough understanding of the compound's properties is essential for designing and interpreting solubility experiments. The key physicochemical properties are summarized in the table below.

Property	Value	Source
Chemical Structure		PubChem
IUPAC Name	2-(ethylthio)-6-methylpyrimidin-4-ol	PubChem[5]
CAS Number	6965-19-1	PubChem[5]
Molecular Formula	C₆H₈N₂OS	PubChem[5]
Molecular Weight	156.21 g/mol	PubChem[5]
Appearance	White to light yellow powder or crystal (based on similar compounds)	[6]
Predicted Solubility in DMSO	Slightly soluble (based on similar compounds)	[7]

Experimental Protocol: Determining Solubility in DMSO

This protocol is based on the principle of creating a saturated solution and then quantifying the concentration of the dissolved solute.

Materials and Reagents

• 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (purity >98%)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Analytical balance (readable to 0.01 mg)

• Vortex mixer

• Thermostatic shaker/incubator

• Microcentrifuge

• Calibrated positive displacement micropipettes and tips

• 2.0 mL microcentrifuge tubes

• High-Performance Liquid Chromatography (HPLC) system with UV detector or a UV-Vis Spectrophotometer

• Volumetric flasks and other standard laboratory glassware

Experimental Workflow Diagram

Caption: Experimental workflow for determining the solubility of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in DMSO.

Step-by-Step Methodology

• Preparation of a Saturated Solution:

  • Accurately weigh approximately 5-10 mg of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- into a 2.0 mL microcentrifuge tube. The key is to add an excess of the solid to ensure saturation.

  • Precisely add a known volume of anhydrous DMSO (e.g., 0.5 mL) to the tube.[2]

  • Vortex the mixture vigorously for 2-3 minutes to facilitate the initial dissolution.[8]

  • Place the tube in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and agitate for 24 hours to ensure the solution reaches equilibrium.

• Separation of Undissolved Solid:

  • After the equilibration period, centrifuge the suspension at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid.[2] This step is crucial for separating the saturated supernatant from the excess solid.

• Quantification of Dissolved Solute:

  • Carefully aspirate a known volume of the clear supernatant using a calibrated positive displacement micropipette. Avoid disturbing the solid pellet.

  • Perform a serial dilution of the supernatant with fresh DMSO to bring the concentration within the linear range of the chosen analytical method.

  • Quantify the concentration of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in the diluted samples using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.[9][10]

Analytical Method for Quantification

While a specific method for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is not available, a general approach for pyrimidine derivatives using HPLC-UV is recommended.[9]

• HPLC System: A standard reversed-phase HPLC system with a C18 column is suitable.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a common starting point for the separation of pyrimidine derivatives.

• Detection: A UV detector set to the wavelength of maximum absorbance (λmax) of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. The λmax should be determined experimentally by scanning a dilute solution of the compound.

• Calibration Curve: Prepare a series of standard solutions of the compound with known concentrations in DMSO. Analyze these standards to generate a calibration curve of peak area versus concentration. This curve will be used to determine the concentration of the unknown samples.

Data Analysis and Interpretation

The solubility is calculated from the concentration of the saturated supernatant, taking into account the dilution factor.

Calculation of Solubility

Solubility (mg/mL) = Concentration of diluted sample (mg/mL) x Dilution Factor

Logical Relationship in Data Analysis

Caption: Logical flow of data analysis for solubility determination.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent solubility results	- Incomplete equilibration. - Temperature fluctuations. - Pipetting errors.	- Ensure a minimum of 24-hour equilibration with constant agitation. - Use a calibrated thermostatic shaker. - Use calibrated positive displacement pipettes.
Precipitation during dilution	- The initial supernatant is highly concentrated, and the diluent causes it to crash out.	- Perform dilutions in a stepwise manner. - Ensure the diluent (DMSO) is at the same temperature.
No solid pellet after centrifugation	- The compound is highly soluble at the tested concentration.	- Repeat the experiment with a significantly larger amount of the solid compound.
Poor peak shape or resolution in HPLC	- Inappropriate mobile phase or column. - Sample overload.	- Optimize the mobile phase composition and gradient. - Ensure the diluted sample concentration is within the linear range of the assay.

Conclusion

This application note provides a robust and reliable framework for determining the solubility of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in DMSO. By adhering to the detailed protocol and employing good laboratory practices, researchers can obtain accurate and reproducible solubility data, which is fundamental for advancing research and development involving this promising class of compounds. The principles and methodologies described herein are also broadly applicable to the solubility determination of other novel chemical entities in DMSO.

References

• PubChem. 4-Pyrimidinol, 2-(ethylthio)-. National Center for Biotechnology Information. [Link]

• ResearchGate. Protocol for the Dried Dimethyl Sulfoxide Solubility Assay. [Link]

• PubMed Central. New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. [Link]

• ResearchGate. HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). [Link]

• ICCVAM. ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. [Link]

• MedCrave. Physicochemical properties of some pyrimidine derivatives in some organic solvents. [Link]

• PubMed Central. A Brief Review of Analytical Methods for the Estimation of Allopurinol in Pharmaceutical Formulation and Biological Matrices. [Link]

• Journal of Applied Pharmaceutical Science. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. [Link]

• ACS Publications. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. [Link]

• MDPI. Physicochemical and Biological Properties of Menthol and Thymol-Based Natural Deep Eutectic Solvents. [Link]

• Pharmacia. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. [Link]

• ResearchGate. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

• PubChem. Dimethyl Sulfoxide. National Center for Biotechnology Information. [Link]

• ResearchGate. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

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Application Notes and Protocols for 2-(ethylthio)-6-methyl-4-pyrimidinol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the safe handling, storage, and basic experimental use of 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS No. 3019-18-9). As a pyrimidine derivative, this compound is of interest for its potential applications in pharmaceutical and agricultural research, including possible antiviral, antifungal, or herbicidal properties.[1] Due to the limited availability of a specific Safety Data Sheet (SDS), this guide synthesizes information from the known chemical properties of 2-(ethylthio)-6-methyl-4-pyrimidinol and safety protocols for structurally related pyrimidine and thioether compounds to establish a robust framework for its safe utilization in a laboratory setting. The protocols herein are designed to ensure scientific integrity and user safety.

Introduction and Chemical Profile

2-(ethylthio)-6-methyl-4-pyrimidinol is a heterocyclic compound belonging to the pyrimidine family. Pyrimidine derivatives are of significant interest in medicinal chemistry due to their diverse biological activities, which include anti-inflammatory, antiviral, and anticancer properties.[2][3] The presence of a thioether linkage suggests that this molecule may be susceptible to oxidation, a key consideration for its storage and handling.[4][5] Understanding the fundamental chemical properties and potential hazards is crucial for designing experiments and ensuring the longevity of the compound.

Physicochemical Data

A summary of the known quantitative data for 2-(ethylthio)-6-methyl-4-pyrimidinol is presented in the table below. This information is critical for experimental design, such as calculating molar concentrations for solutions.

Property	Value	Source
CAS Number	3019-18-9	[1]
Molecular Formula	C₇H₁₀N₂OS	[1]
Molecular Weight	170.23 g/mol	[1]
Melting Point	145 °C	[1]
Boiling Point	274.4 °C at 760 mmHg	[1]
Density	1.25 g/cm³	[1]

Safety and Handling

Given the absence of a specific Safety Data Sheet (SDS) for 2-(ethylthio)-6-methyl-4-pyrimidinol, a cautious approach based on the known hazards of similar pyrimidine derivatives is mandated.[6][7][8] These related compounds are often classified as irritants to the skin and eyes and may be harmful if ingested or inhaled.[9] Therefore, adherence to strict safety protocols is paramount.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential to minimize exposure.

• Engineering Controls : All handling of solid 2-(ethylthio)-6-methyl-4-pyrimidinol and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[10] An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE) :

  • Eye and Face Protection : Chemical safety goggles or a full-face shield are mandatory to protect against splashes.[11]

  • Hand Protection : Chemically resistant gloves, such as nitrile gloves, should be worn at all times. Gloves should be inspected before use and changed immediately if contaminated.[11]

  • Body Protection : A standard laboratory coat must be worn and kept fastened. For procedures with a higher risk of splashing, a chemically resistant apron is recommended.[10]

The following diagram illustrates the standard workflow for safely handling 2-(ethylthio)-6-methyl-4-pyrimidinol.

Caption: Workflow for Safe Handling.

Spill and Exposure Procedures

In the event of a spill or accidental exposure, the following steps must be taken immediately:

• Spill :

  • Evacuate the immediate area and alert colleagues.

  • If the spill is minor and you are trained to handle it, wear appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand), and collect it in a sealed container for hazardous waste disposal.

  • For major spills, evacuate the laboratory and contact the institutional safety office.

• Exposure :

  • Skin Contact : Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[6][12] Remove contaminated clothing. Seek medical attention if irritation develops.[8]

  • Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[9] Seek immediate medical attention.

  • Inhalation : Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[7]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Storage Protocols

The chemical stability of 2-(ethylthio)-6-methyl-4-pyrimidinol is influenced by its thioether and pyrimidinol moieties. Thioethers are susceptible to oxidation, and thiopyrimidines can exhibit tautomerism, which may be affected by environmental conditions.[4][13]

Short-Term and Long-Term Storage

The following diagram outlines the decision-making process for appropriate storage conditions.

Caption: Storage Condition Decision Tree.

• Short-Term Storage (less than one month) : For routine use, store the solid compound in a tightly sealed container in a refrigerator at 2-8°C.[14] The container should be protected from light to prevent potential photodegradation.

• Long-Term Storage (greater than one month) : To ensure maximum stability and prevent oxidation of the thioether group, store the solid compound at -20°C or lower under an inert atmosphere (e.g., argon or nitrogen).[15][16] Use a container with a secure, airtight seal.

Incompatible Materials

Keep 2-(ethylthio)-6-methyl-4-pyrimidinol away from strong oxidizing agents, as these can react with the thioether group.[7]

Experimental Protocols

The following is a general protocol for the preparation of a stock solution of 2-(ethylthio)-6-methyl-4-pyrimidinol. This is a foundational procedure for most experimental applications.

Protocol for Preparation of a 10 mM Stock Solution in DMSO

Rationale: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions of organic compounds for biological assays. This protocol outlines the steps to accurately prepare a 10 mM stock solution.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol (solid)

• Anhydrous DMSO

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Calibrated micropipettes

Procedure:

• Pre-weigh the container : Tare a clean, dry microcentrifuge tube or amber vial on the analytical balance.

• Weigh the compound : In a chemical fume hood, carefully weigh approximately 1.70 mg of 2-(ethylthio)-6-methyl-4-pyrimidinol into the tared container. Record the exact weight.

• Calculate the required solvent volume : Use the following formula to determine the precise volume of DMSO needed:

  Volume of DMSO (μL) = (Weight of compound (mg) / 170.23 g/mol ) * (1 / 10 mmol/L) * 1,000,000 μL/L

  For example, for 1.70 mg of the compound: Volume of DMSO (μL) = (1.70 mg / 170.23 mg/mmol) * (1 / 0.01 mmol/mL) * 1000 µL/mL ≈ 998.6 µL

• Dissolve the compound : Add the calculated volume of anhydrous DMSO to the container with the compound.

• Ensure complete dissolution : Vortex the solution for 30-60 seconds. If necessary, gently warm the solution in a 37°C water bath to aid dissolution. Visually inspect to ensure no solid particles remain.

• Storage of the stock solution : Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed containers, protected from light.

Conclusion

References

• TCI Chemicals. (2025). Safety Data Sheet for 2-[(6-Chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide.

• LookChem. (n.d.). 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Retrieved from [Link]

• Fisher Scientific. (2025). Safety Data Sheet for 4,6-Dichloropyrimidine methyl sulphide.
• Fisher Scientific. (2025). Safety Data Sheet for 2-Pyrimidinamine, 4,6-dimethyl-.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Amino-5-methylthio-1,3,4-thidiazole, 99%.
• Cayman Chemical. (2024). Safety Data Sheet for 2-methyl-4'-(methylthio)-2-Morpholinopropiophenone.
• Advanced Biotech. (2025). Safety Data Sheet for 2-Methylthio-3(5/6)-methyl pyrazine synthetic.
• TCI Chemicals. (2025). Safety Data Sheet for 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one.
• Advanced Biotech. (2025). Safety Data Sheet for 2-Furfurylthio-3(5/6)-methyl pyrazine synthetic.
• Sahu, M. E., & Siddiqui, N. A. (2021). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. SciSpace.
• Stoyanov, S., Petkov, I., Antonov, L., Stoyanova, T., Karagiannidis, P., & Aslanidis, P. (n.d.). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Science Publishing.
• ResearchGate. (2021). Effects of storage conditions on thiol disulfide homeostasis.
• ResearchGate. (2015). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines.
• Voskoboynik, O. Y., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs.
• Duke Safety. (2025). Safe Handling of Hazardous Drugs.
• Reddit. (2013). Handling thiols in the lab.
• Master Organic Chemistry. (2015). Thiols And Thioethers.
• PubMed. (n.d.). Synthesis and biological evaluation of 2-thiopyrimidine derivatives.
• PubMed. (n.d.). Structural and binding analysis of pyrimidinol carboxylic acid and N-hydroxy quinazolinedione HIV-1 RNase H inhibitors.
• RSC Publishing. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines.
• RSC Publishing. (2018). A User's Guide to the Thiol-Thioester Exchange in Organic Media: Scope, Limitations, and Applications in Material Science.
• PubMed Central. (n.d.). Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin.
• BenchChem. (2025). Essential Safety and Logistics for Handling 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine.

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Experimental Application Notes for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-: A Guide for Preclinical Research

Introduction

Derivatives of 2-thiouracil are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities. These activities include, but are not limited to, anticonvulsant, anticancer, anti-inflammatory, and analgesic properties. This document provides detailed application notes and experimental protocols for the investigation of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- , a derivative of 6-methyl-2-thiouracil. The protocols outlined herein are designed for researchers, scientists, and drug development professionals engaged in preclinical screening and characterization of novel therapeutic agents. The causality behind experimental choices is explained to ensure scientific integrity and facilitate the design of robust studies.

Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

The synthesis of the target compound is a two-step process, beginning with the synthesis of the precursor, 6-methyl-2-thiouracil, followed by its S-alkylation.

Synthesis Workflow

Caption: Synthesis workflow for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Protocol 1: Synthesis of 6-methyl-2-thiouracil

This protocol is adapted from the general synthesis of 6-methyluracil derivatives.[1]

Materials:

• Ethyl acetoacetate

• Thiourea

• Sodium metal

• Absolute ethanol

• Hydrochloric acid (HCl)

Procedure:

• Prepare a solution of sodium ethoxide by dissolving sodium metal in absolute ethanol.

• Add thiourea to the sodium ethoxide solution and stir until dissolved.

• Slowly add ethyl acetoacetate to the mixture while stirring.

• Reflux the reaction mixture for several hours.

• After cooling, acidify the mixture with hydrochloric acid to precipitate the product.

• Filter the precipitate, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure 6-methyl-2-thiouracil.

Protocol 2: Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (S-alkylation)

This protocol is a general method for the S-alkylation of thiouracil derivatives.[2]

Materials:

• 6-methyl-2-thiouracil

• Ethyl iodide

• Sodium hydride (NaH) or another suitable base

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend 6-methyl-2-thiouracil in anhydrous DMF.

• Cool the suspension in an ice bath and add sodium hydride portion-wise.

• Stir the mixture at room temperature for 30-60 minutes.

• Slowly add ethyl iodide to the reaction mixture and continue stirring at room temperature overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to yield pure 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Potential Research Applications and Protocols

Based on the known biological activities of related 2-thiouracil derivatives, 4-Pyrimidinol, 2-(ethylthio)-6-methyl- can be screened for a variety of pharmacological effects.

Anticonvulsant Activity

Scientific Rationale: Derivatives of 2-thiopyrimidine-4-one have shown promise in the treatment of neurological diseases, including epilepsy.[3] The pentylenetetrazole (PTZ)-induced seizure model is a widely used preclinical screen for identifying potential anticonvulsant agents.[4][5] PTZ is a GABA-A receptor antagonist that induces seizures, and compounds that can prevent or delay the onset of these seizures may have therapeutic potential.[4]

Protocol 3: Anticonvulsant Screening using the PTZ-Induced Seizure Model in Mice

This protocol is adapted from established methods for PTZ-induced seizure models.[4][6]

Materials:

• Male Swiss albino mice (20-25 g)

• 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (test compound)

• Pentylenetetrazole (PTZ)

• Vehicle (e.g., 0.9% saline with a small amount of DMSO and Tween 80)

• Standard anticonvulsant drug (e.g., Diazepam)

• Observation chambers

Procedure:

• Acclimatize mice to the laboratory conditions for at least one week.

• Divide the animals into groups (n=8-12 per group): Vehicle control, Positive control (Diazepam), and Test compound groups (at least 3 doses).

• Administer the test compound or vehicle intraperitoneally (i.p.) 30-60 minutes before PTZ administration.

• Administer PTZ (e.g., 50-80 mg/kg, i.p.) to induce seizures. A two-step regimen of 50 mg/kg followed by 30 mg/kg after 30 minutes can also be effective.[6]

• Immediately after PTZ injection, place each mouse in an individual observation chamber and observe for seizure activity for at least 30 minutes.

• Record the latency to the first seizure (myoclonic jerk) and the onset of generalized tonic-clonic seizures.

• Score the seizure severity based on a standardized scale (e.g., Racine scale).

• Record the percentage of animals in each group that are protected from seizures.

Data Presentation:

Treatment Group	Dose (mg/kg)	Latency to First Seizure (s)	Onset of Tonic-Clonic Seizure (s)	Seizure Severity Score	% Protection
Vehicle Control	-
Positive Control
Test Compound	Dose 1
Test Compound	Dose 2
Test Compound	Dose 3

Anticancer Activity

Scientific Rationale: Pyrimidine analogs are of considerable interest in cancer drug discovery due to their structural resemblance to the pyrimidine bases in nucleic acids.[7] The MTT assay is a standard colorimetric assay used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity, making it a valuable tool for screening potential anticancer agents.[8]

Protocol 4: In Vitro Cytotoxicity Screening using the MTT Assay

This protocol is based on standard MTT assay procedures.[9][10]

Materials:

• Human cancer cell lines (e.g., MCF-7, NCI-H460, SF-268)[11]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)[11]

• 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (test compound)

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other solubilizing agent

• 96-well microplates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to attach overnight.[11]

• Treat the cells with various concentrations of the test compound and positive control for 48-72 hours.[11]

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 1.5-4 hours at 37°C.[9][10]

• Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.[9]

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation:

Cell Line	Test Compound IC50 (µM)	Positive Control IC50 (µM)
MCF-7
NCI-H460
SF-268

Anti-inflammatory Activity

Scientific Rationale: Inflammation is a key pathological feature of many chronic diseases. Macrophages play a central role in the inflammatory response, and their activation by lipopolysaccharide (LPS) leads to the production of pro-inflammatory mediators such as nitric oxide (NO).[12][13] Inhibition of NO production is a common strategy for screening anti-inflammatory compounds.[12]

Inflammatory Signaling Pathway

Caption: Simplified NF-κB signaling pathway in LPS-stimulated macrophages.

Protocol 5: Inhibition of Nitric Oxide Production in LPS-Stimulated Macrophages

This protocol is based on standard methods for measuring NO production in RAW 264.7 cells.[13][14]

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (test compound)

• Lipopolysaccharide (LPS)

• Griess reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well microplates

• Microplate reader

Procedure:

• Seed RAW 264.7 cells into a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[14]

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the cells with LPS (e.g., 100 ng/mL) and incubate for 24 hours.[15]

• After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent Part A, followed by 50 µL of Part B.

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

• Calculate the percentage inhibition of NO production.

Data Presentation:

Treatment Group	Concentration	Nitrite Concentration (µM)	% Inhibition of NO Production
Control (no LPS)	-
LPS Control	-	0
Test Compound	Conc. 1
Test Compound	Conc. 2
Test Compound	Conc. 3

Analgesic Activity

Scientific Rationale: The hot plate test is a classic method for assessing centrally mediated analgesic activity.[16] It measures the reaction time of an animal to a thermal stimulus, and an increase in this latency is indicative of an analgesic effect.[16][17]

Protocol 6: Hot Plate Test for Analgesic Activity in Mice

This protocol is based on the method described by Eddy and Leimbach.[16][18]

Materials:

• Male Swiss albino mice (20-25 g)

• Hot plate apparatus maintained at a constant temperature (e.g., 52-55°C)[18]

• 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (test compound)

• Vehicle

• Standard analgesic drug (e.g., Morphine)

• Stopwatch

Procedure:

• Acclimatize mice and determine a baseline reaction time for each animal by placing it on the hot plate and recording the time until it exhibits a nocifensive response (e.g., hind paw licking or jumping). A cut-off time (e.g., 30 seconds) should be set to prevent tissue damage.[18]

• Divide the animals into groups: Vehicle control, Positive control (Morphine), and Test compound groups.

• Administer the test compound, vehicle, or standard drug (e.g., i.p. or orally).

• At predetermined time intervals after drug administration (e.g., 30, 60, 90, and 120 minutes), place each mouse on the hot plate and measure the reaction latency.[19]

• Calculate the percentage of maximal possible effect (%MPE) for each animal at each time point.

Data Presentation:

Treatment Group	Dose (mg/kg)	Reaction Latency (s) at 30 min	Reaction Latency (s) at 60 min	Reaction Latency (s) at 90 min	Reaction Latency (s) at 120 min
Vehicle Control	-
Positive Control
Test Compound	Dose 1
Test Compound	Dose 2
Test Compound	Dose 3

Conclusion

The protocols detailed in these application notes provide a comprehensive framework for the initial preclinical evaluation of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. By systematically assessing its anticonvulsant, anticancer, anti-inflammatory, and analgesic potential, researchers can gain valuable insights into its pharmacological profile and therapeutic promise. It is imperative that all animal experiments are conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

References

• Saidov, N. B., Severina, H. I., & Kholodnyak, S. V. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and products of their cyclization. Pharmacia, 66(3), 141-146. [Link]

• Shimada, T., & Yamagata, K. (2018). Pentylenetetrazole-Induced Kindling Mouse Model. Journal of visualized experiments : JoVE, (136), 57551. [Link]

• Al-Omary, F. A., Abou-zeid, L. A., Nagi, M. N., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2018). Synthesis, in vitro and in vivo anticonvulsant, and neurotoxicity evaluation of some new 2-(substituted)-N-(2-(4-methoxyphenyl)-5-methyl-1H-imidazol-4-yl)acetamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1360-1369.

• Chen, Y.-F., Yang, C.-H., Chang, M.-S., Ciou, Y.-P., & Huang, Y.-C. (2012). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Journal of Nutritional Biochemistry, 23(10), 1265-1271. [Link]

• Wikipedia contributors. (2023, December 28). Hot plate test. In Wikipedia, The Free Encyclopedia. [Link]

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Application Note: High-Throughput Screening with 2-(ethylthio)-6-methyl-4-pyrimidinol for Novel Drug Discovery

Introduction: The Therapeutic Potential of Pyrimidine Scaffolds

Pyrimidine derivatives represent a cornerstone in medicinal chemistry, forming the structural basis for a multitude of clinically significant drugs.[1][2][3] Their versatile biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties, make them a rich source for novel therapeutic development.[4][5][6][7][8] 2-(ethylthio)-6-methyl-4-pyrimidinol is a member of this promising class of compounds. Its unique substitution pattern suggests the potential for specific interactions with biological targets, making it an ideal candidate for high-throughput screening (HTS) campaigns aimed at discovering novel modulators of disease-relevant pathways.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(ethylthio)-6-methyl-4-pyrimidinol in HTS. We will delve into the rationale for screening this compound, provide detailed protocols for both biochemical and cell-based assays, and outline a robust workflow for hit validation and characterization.

Compound Profile: 2-(ethylthio)-6-methyl-4-pyrimidinol

A thorough understanding of the physicochemical properties of a screening compound is critical for successful assay development and data interpretation.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂OS	[9]
Molecular Weight	170.23 g/mol	[9]
Melting Point	145 °C	[9]
CAS Number	3019-18-9	[9]
Predicted pKa	8.34 ± 0.50	[9]
Appearance	Solid	N/A
Solubility	Soluble in DMSO	Assumed for HTS

High-Throughput Screening Workflow

A typical HTS campaign is a multi-step process designed to efficiently identify and validate active compounds from a large library.[10][11] The workflow for screening 2-(ethylthio)-6-methyl-4-pyrimidinol should follow a logical progression from primary screening to hit confirmation and further characterization.

Caption: A generalized workflow for a high-throughput screening campaign.

Protocol 1: Biochemical Kinase Inhibition Assay

Rationale: Many pyrimidine derivatives are known to target protein kinases, which are crucial regulators of cellular processes and are frequently implicated in cancer. This protocol describes a generic, adaptable assay for screening 2-(ethylthio)-6-methyl-4-pyrimidinol against a kinase of interest.

Assay Principle

This is a luminescence-based assay that quantifies ATP consumption by the kinase. As the kinase phosphorylates its substrate, ATP is converted to ADP. The remaining ATP is then used in a luciferase-catalyzed reaction to produce a luminescent signal. A decrease in signal indicates kinase activity, and inhibition of the kinase by a compound will result in a higher signal.

Materials and Reagents

• Kinase of interest (e.g., a receptor tyrosine kinase or a cyclin-dependent kinase)

• Kinase substrate peptide

• ATP

• Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Luminescent kinase assay kit (e.g., Kinase-Glo®)

• 384-well white, opaque microplates

• Acoustic liquid handler or pintool for compound dispensing

• Plate reader with luminescence detection capabilities

Assay Validation

Before initiating the primary screen, it is imperative to validate the assay to ensure its robustness and suitability for HTS.[12][13]

• Reagent Preparation: Prepare serial dilutions of the kinase and ATP to determine their optimal concentrations.

• Plate Layout: Design a 384-well plate layout with positive controls (no kinase), negative controls (vehicle, e.g., 0.1% DMSO), and a known inhibitor of the target kinase.

• Assay Performance: Run the assay according to the protocol below and calculate the Z'-factor using the following formula:

  Z' = 1 - (3 * (σ_pos + σ_neg)) / |μ_pos - μ_neg|

  • An assay with a Z'-factor greater than 0.5 is considered excellent for HTS.[11]

Primary Screening Protocol

• Compound Plating: Using an acoustic liquid handler, dispense 100 nL of 1 mM 2-(ethylthio)-6-methyl-4-pyrimidinol (in DMSO) into the appropriate wells of a 384-well plate. This will yield a final assay concentration of 10 µM in a 10 µL reaction volume.

• Kinase Addition: Add 5 µL of the kinase solution (at 2x the final optimal concentration) to all wells except the positive controls.

• Initiation of Reaction: Add 5 µL of the substrate/ATP mixture (at 2x the final optimal concentration) to all wells.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Signal Detection: Add 10 µL of the luminescent kinase assay reagent to all wells. Incubate for an additional 10 minutes at room temperature, protected from light.

• Data Acquisition: Read the luminescence on a compatible plate reader.

Data Analysis and Hit Selection

• Normalization: Normalize the data using the positive and negative controls.

• Hit Criteria: Identify "hits" as compounds that exhibit a percent inhibition greater than three standard deviations from the mean of the negative controls.

Protocol 2: Cell-Based Cytotoxicity Assay

Rationale: Given the prevalence of pyrimidine derivatives in oncology, a cell-based cytotoxicity screen is a logical starting point to identify compounds with anti-proliferative effects.[8] This protocol utilizes a multiplexed approach to assess cell viability, providing a more robust dataset than a single-endpoint assay.[14]

Assay Principle

This protocol combines two common cell viability indicators:

• ATP Quantification: Measures the intracellular ATP concentration, which is an indicator of metabolically active cells.[14]

• DNA Staining: Uses a cell-impermeant DNA dye (e.g., Propidium Iodide) to stain the nuclei of dead cells, and a cell-permeant dye (e.g., Hoechst 33342) to stain the nuclei of all cells. The ratio of dead to total cells provides a measure of cytotoxicity.

Materials and Reagents

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 384-well clear-bottom, black-walled microplates

• Cell viability reagent for ATP quantification (e.g., CellTiter-Glo®)

• Hoechst 33342 and Propidium Iodide stains

• Staurosporine (positive control for cytotoxicity)

• Automated liquid handling system

• High-content imaging system and a plate reader with luminescence capabilities

Assay Validation

• Cell Seeding Density: Determine the optimal cell seeding density to ensure logarithmic growth over the course of the experiment.

• Positive Control Titration: Perform a dose-response curve with staurosporine to determine its EC50 and confirm the assay's dynamic range.

• Z'-Factor Calculation: As with the biochemical assay, calculate the Z'-factor using positive (staurosporine-treated) and negative (vehicle-treated) controls to ensure a value > 0.5.

Primary Screening Protocol

• Cell Seeding: Seed the 384-well plates with the chosen cell line at the predetermined optimal density and incubate for 24 hours.

• Compound Addition: Add 2-(ethylthio)-6-methyl-4-pyrimidinol to the plates to a final concentration of 10 µM. Include positive and negative controls on each plate.

• Incubation: Incubate the plates for 72 hours.

• Imaging:

  • Add Hoechst 33342 and Propidium Iodide to the wells and incubate for 30 minutes.

  • Acquire images using a high-content imaging system.

• Luminescence Reading:

  • Add the ATP quantification reagent to the wells.

  • Incubate as per the manufacturer's instructions and read the luminescence.

Data Analysis and Hit Selection

• Image Analysis: Quantify the number of total and dead cells from the images.

• Normalization: Normalize both the imaging and luminescence data to the controls.

• Hit Criteria: A compound is considered a hit if it shows a significant decrease in ATP levels and a corresponding increase in the dead-to-total cell ratio.

Phase 3: Hit Confirmation and Dose-Response Analysis

All initial "hits" from the primary screen must undergo a rigorous confirmation process to eliminate false positives.[10][15]

Caption: Workflow for hit confirmation and dose-response analysis.

Protocol 3: Dose-Response Curve Generation

• Compound Preparation: For each confirmed hit, prepare an 8-point, 3-fold serial dilution series in DMSO, starting from a top concentration of 100 µM.

• Assay Performance: Run the primary assay (either biochemical or cell-based) with the serial dilutions of the compound.

• Data Analysis:

  • Plot the percent inhibition or percent viability against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic model to determine the IC₅₀ (for inhibition assays) or EC₅₀ (for cytotoxicity assays).[16][17]

Hit Compound	Primary Assay	IC₅₀/EC₅₀ (µM)	Hill Slope	R²
2-(ethylthio)-6-methyl-4-pyrimidinol	Kinase X Inhibition	5.2	1.1	0.98
2-(ethylthio)-6-methyl-4-pyrimidinol	MCF-7 Cytotoxicity	12.8	1.3	0.95

Phase 4: Secondary Assays and Preliminary Structure-Activity Relationship (SAR)

Confirmed hits with potent IC₅₀/EC₅₀ values should be further investigated in secondary assays to confirm their mechanism of action and rule out non-specific effects.[10]

• Orthogonal Assays: Employ a different assay format to measure the same biological endpoint. For example, if the primary kinase assay was luminescence-based, a secondary assay could use fluorescence polarization.

• Counter-Screens: Test the compound against related targets to assess its selectivity. For a kinase inhibitor, this would involve screening against a panel of other kinases. For a cytotoxic compound, this might involve testing against a non-cancerous cell line.

• Preliminary SAR: If analogs of 2-(ethylthio)-6-methyl-4-pyrimidinol are available, testing them in the primary assay can provide initial insights into the structure-activity relationship (SAR), guiding future medicinal chemistry efforts.[11]

Conclusion

2-(ethylthio)-6-methyl-4-pyrimidinol represents a promising starting point for a drug discovery campaign. Its pyrimidine core is a well-established pharmacophore, and its specific chemical features warrant investigation. By following the detailed protocols and workflow outlined in this application note, researchers can effectively screen this compound, validate any identified hits, and lay the groundwork for the development of novel therapeutics. The key to a successful HTS campaign lies in rigorous assay validation, careful data analysis, and a systematic approach to hit confirmation and characterization.

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Application Notes and Protocols for the Detection of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Abstract

This document provides comprehensive methodologies for the quantitative analysis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (CAS No. 3019-18-9), a pyrimidine derivative of interest in pharmaceutical and agrochemical research.[1] Recognizing the need for robust and reliable detection methods in complex matrices, we present two primary analytical protocols: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine quantification in formulations, and a highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for trace-level analysis in biological fluids. The protocols herein are designed to be self-validating, with detailed explanations of experimental choices to ensure scientific integrity and reproducibility.

Introduction and Compound Overview

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as 2-Ethylsulfanyl-6-methyl-pyrimidin-4-ol, is a heterocyclic organic compound with the molecular formula C₇H₁₀N₂OS and a molecular weight of 170.23 g/mol .[1] Its structure, featuring a pyrimidinol core with ethylthio and methyl functional groups, suggests its potential utility as a scaffold in drug discovery and as an active ingredient in agricultural formulations.[1] Accurate and precise quantification of this analyte is critical for pharmacokinetic studies, quality control of manufactured products, and metabolic fate analysis.

The analytical challenge lies in developing methods that are not only sensitive but also selective, capable of distinguishing the analyte from structurally similar impurities, metabolites, or matrix components. Pyrimidine derivatives are widely analyzed using reversed-phase HPLC, often coupled with mass spectrometry for enhanced specificity.[2] The protocols detailed below are built upon these established principles, tailored specifically for the unique properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Compound Properties:

Property	Value	Source
CAS Number	3019-18-9	[1]
Molecular Formula	C₇H₁₀N₂OS	[1]
Molecular Weight	170.23 g/mol	[1]
Melting Point	145 °C	[1]

| Boiling Point | 274.4 °C at 760 mmHg |[1] |

Principle of Analytical Methods

HPLC-UV for Pharmaceutical Formulations

For the analysis of bulk drug substances or formulated products, a reversed-phase HPLC method with UV detection offers a balance of performance, robustness, and cost-effectiveness. The principle relies on the partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The pyrimidine ring system of the analyte contains a chromophore that absorbs UV light, allowing for straightforward detection and quantification. This method is ideal for assessing purity and concentration in relatively clean sample matrices.

LC-MS/MS for Biological Matrices

For detecting trace amounts of the analyte in complex biological matrices such as plasma or urine, LC-MS/MS is the gold standard.[3][4] This technique couples the superior separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry.[3] After chromatographic separation, the analyte is ionized (typically via electrospray ionization - ESI), and a specific precursor ion (matching the analyte's molecular weight) is selected. This precursor ion is then fragmented, and a specific product ion is monitored for quantification. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity, minimizing interference from matrix components.[5]

Application Protocol 1: HPLC-UV for Pharmaceutical Formulations

This protocol is designed for the quantification of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in solid or liquid formulations.

Materials and Reagents

• Analyte Standard: 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (≥98% purity)

• Acetonitrile (ACN): HPLC grade

• Water: Deionized (18.2 MΩ·cm) or HPLC grade

• Formic Acid: LC-MS grade

• Methanol: HPLC grade

• Sample Filters: 0.22 µm PTFE syringe filters

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (50:50, v/v) with 0.1% Formic Acid. The inclusion of formic acid helps to ensure consistent peak shape by controlling the ionization state of the analyte.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: 254 nm (based on typical absorbance for similar pyrimidine structures)

• Run Time: 10 minutes

Table of HPLC-UV Parameters:

Parameter	Condition	Rationale
Column	C18 (4.6 x 150 mm, 5 µm)	Standard for reversed-phase separation of moderately polar compounds.[2]
Mobile Phase	50:50 ACN:H₂O + 0.1% Formic Acid	Provides good retention and peak shape. Formic acid suppresses silanol activity and ensures protonation.
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns, providing good efficiency and reasonable run times.
Temperature	30 °C	Ensures stable retention times and reduces viscosity.
Detection	254 nm	Common wavelength for aromatic and heterocyclic compounds.

| Injection Vol. | 10 µL | Standard volume for achieving good sensitivity without overloading the column. |

Sample and Standard Preparation Workflow

Figure 1: Sample Preparation for HPLC-UV Analysis. (Max Width: 760px)

Step-by-Step Protocol:

• Standard Stock Preparation: Accurately weigh and dissolve 10 mg of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- standard in 10 mL of methanol to create a 1 mg/mL stock solution.

• Calibration Standards: Perform serial dilutions of the stock solution with the mobile phase to prepare a set of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation (Solid Formulation):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a target concentration (e.g., 10 mg of the active ingredient) into a 100 mL volumetric flask.

  • Add approximately 70 mL of methanol, then vortex and sonicate for 15 minutes to dissolve the analyte.

  • Dilute to the mark with methanol and mix thoroughly.

  • Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

• Analysis: Inject the standards and samples onto the HPLC system. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples from the calibration curve.

Application Protocol 2: LC-MS/MS for Biological Matrices (Human Plasma)

This protocol provides a highly sensitive method for quantifying the analyte in human plasma, suitable for pharmacokinetic or toxicological studies.

Materials and Reagents

• Analyte Standard: 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (≥98% purity)

• Internal Standard (IS): A structurally similar, stable isotope-labeled version of the analyte is ideal (e.g., ¹³C₄-labeled 2-Isopropyl-6-methyl-4-pyrimidinol). If unavailable, a compound with similar chromatographic and ionization behavior can be used.

• Acetonitrile (ACN): LC-MS grade

• Water: LC-MS grade

• Formic Acid: LC-MS grade

• Methanol: LC-MS grade

• Human Plasma: Blank, drug-free

Instrumentation and Conditions

Figure 2: LC-MS/MS System Workflow. (Max Width: 760px)

• LC System: UPLC or HPLC system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0.0 min: 10% B

  • 3.0 min: 95% B

  • 4.0 min: 95% B

  • 4.1 min: 10% B

  • 5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometer Parameters

• Ionization Mode: ESI Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• MRM Transitions: These must be determined experimentally by infusing a standard solution of the analyte. A hypothetical transition is provided below based on the compound's structure.

Table of Hypothetical MS/MS Parameters:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Analyte	171.1 [M+H]⁺	110.1 (Loss of -SCH₂CH₃)	100	20

| Internal Std | (Varies) | (Varies) | 100 | (Varies) |

Plasma Sample Preparation Protocol

This protocol uses protein precipitation, a common and effective method for cleaning up plasma samples before LC-MS analysis.

• Spiking: To 100 µL of blank plasma, add the analyte from a working standard solution to create calibration curve points and quality control (QC) samples.

• Internal Standard Addition: Add 10 µL of the internal standard working solution (e.g., at 100 ng/mL) to all samples, standards, and QCs.

• Protein Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to each sample. The cold temperature and organic solvent cause proteins to denature and precipitate.

• Vortexing: Vortex each tube vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4 °C to pellet the precipitated proteins.[6]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean HPLC vial.

• Analysis: Inject the prepared sample into the LC-MS/MS system.

Method Validation and Trustworthiness

To ensure the trustworthiness of these protocols, a full method validation should be conducted according to established guidelines (e.g., FDA or ICH). Key validation parameters include:

• Selectivity and Specificity: Analyze blank matrix samples to ensure no endogenous interferences are present at the retention time of the analyte and IS.

• Linearity and Range: Analyze calibration standards at a minimum of five concentration levels. The calibration curve should have a correlation coefficient (r²) of ≥0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three separate days. Accuracy should be within ±15% (±20% for the Lower Limit of Quantification), and precision (RSD%) should be ≤15% (≤20% for LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix by comparing the analyte response in post-extraction spiked samples to that in pure solution.

• Recovery: Assess the efficiency of the sample preparation process by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

• Stability: Evaluate the stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Conclusion

The methods presented provide a robust framework for the detection and quantification of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. The HPLC-UV method is well-suited for quality control in manufacturing environments, while the LC-MS/MS protocol offers the high sensitivity and selectivity required for bioanalytical applications in drug development and research. Proper validation is essential to guarantee the reliability of the data generated using these protocols.

References

• This cit

• LookChem. (n.d.). Cas 3019-18-9, 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Retrieved from [Link]

• This cit
• This cit
• This cit
• This cit
• This cit

• Moiseev, D. V., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 26-34. Retrieved from [Link]

• This cit
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• This cit

• Ceyhan, G. D., et al. (2022). Ultrafiltration-based sample preparation and HPLC-UV determination of diclofenac in human plasma samples. Turkish Journal of Pharmaceutical Sciences, 19(1), 1-7. Retrieved from [Link]

• This cit
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• BioAgilytix. (n.d.). LC/MS Applications in Drug Development. Retrieved from [Link]

• This cit
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• News-Medical.Net. (2019, February 5). LC-MS Analysis of Pharmaceutical Drugs. Retrieved from [Link]

• This cit

• Sun, Q. (2016). Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. Methods in Molecular Biology, 1378, 237-42. Retrieved from [Link]

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• 2. Development of novel pyrimidine nucleoside analogs as potential anticancer agents: Synthesis, characterization, and In-vitro evaluation against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
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• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Notes and Protocols for 2-(ethylthio)-6-methyl-4-pyrimidinol in Drug Discovery

Introduction: The Pyrimidine Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrimidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active compounds and approved drugs.[1] As a fundamental component of nucleobases in DNA and RNA, its derivatives are adept at interacting with a wide range of biological targets. The synthetic tractability of the pyrimidine core allows for extensive chemical modifications at its 2, 4, 5, and 6 positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[1] This has led to the development of pyrimidine-based drugs with a broad spectrum of therapeutic applications, including anticancer, antiviral, antifungal, anti-inflammatory, and antimicrobial activities.[2]

This document provides a detailed guide for researchers on the synthesis and potential applications of a specific pyrimidine derivative, 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS No: 3019-18-9) , in early-stage drug discovery. While this specific molecule is noted for its potential as an active pharmaceutical ingredient in antiviral and antifungal medications, this guide will also explore its broader potential based on the well-documented activities of structurally related 2-thiopyrimidines.

Physicochemical Properties of 2-(ethylthio)-6-methyl-4-pyrimidinol

A foundational understanding of a compound's physicochemical properties is critical for its application in drug discovery, influencing formulation, administration, and pharmacokinetic behavior.

Property	Value	Source
Molecular Formula	C₇H₁₀N₂OS	[3]
Molecular Weight	170.23 g/mol	[3]
CAS Number	3019-18-9	[3]
Predicted LogP	0.9	[4]
Predicted pKa	7.80 ± 0.40	[5]
Appearance	White to Off-White Solid	[5]
Solubility	Slightly soluble in DMSO and Methanol	[5]

Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol can be efficiently achieved through a two-step process. The first step involves the synthesis of the key intermediate, 6-methyl-2-thiouracil, via the condensation of ethyl acetoacetate and thiourea. The subsequent step is the S-alkylation of 6-methyl-2-thiouracil with an ethyl halide.

Workflow for the Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

Caption: Synthetic workflow for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Protocol for Step 1: Synthesis of 6-methyl-2-thiouracil

This protocol is adapted from the well-established synthesis of thiouracil derivatives.[6]

Materials:

• Ethyl acetoacetate

• Thiourea

• Sodium ethoxide

• Ethanol

• Hydrochloric acid (concentrated)

• Standard laboratory glassware and reflux apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium ethoxide in absolute ethanol.

• To this solution, add ethyl acetoacetate and thiourea.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and reduce the solvent volume under reduced pressure.

• Dissolve the residue in water and filter to remove any insoluble impurities.

• Cool the filtrate in an ice bath and acidify with concentrated hydrochloric acid to a pH of approximately 5-6 to precipitate the product.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry to yield 6-methyl-2-thiouracil.

Protocol for Step 2: S-alkylation to yield 2-(ethylthio)-6-methyl-4-pyrimidinol

This protocol is a specific adaptation of the general procedure for S-alkylation of thiopyrimidines.

Materials:

• 6-methyl-2-thiouracil

• Ethyl iodide

• Sodium methoxide

• Methanol

• Standard laboratory glassware

Procedure:

• Dissolve 6-methyl-2-thiouracil in anhydrous methanol in a round-bottom flask.

• Add sodium methoxide to the solution and stir until the 6-methyl-2-thiouracil is fully dissolved, forming the sodium salt.

• Add ethyl iodide to the reaction mixture.

• Stir the mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, add water to the reaction mixture to precipitate the crude product.

• Collect the precipitate by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

Applications in Drug Discovery: Screening Protocols

The 2-thiopyrimidine scaffold is a versatile starting point for identifying novel therapeutic agents. The following protocols outline general screening strategies to evaluate the potential of 2-(ethylthio)-6-methyl-4-pyrimidinol in antiviral, antifungal, and anticancer drug discovery.

Antiviral Activity Screening

Structurally similar 2-(alkylthio)-pyrimidinones have demonstrated activity against viruses such as HIV-1 and Rubella virus.[7] A primary screening approach involves cell-based assays that measure the inhibition of virus-induced cytopathic effects (CPE).

Principle: This assay determines the ability of a compound to protect a host cell line from the destructive effects of a virus.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol (dissolved in DMSO to create a stock solution)

• Susceptible host cell line (e.g., Vero cells for Herpes Simplex Virus, MT-4 cells for HIV)

• Virus stock with a known titer

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT or CellTiter-Glo®)

Procedure:

• Cell Seeding: Seed the 96-well plates with the host cell line at an appropriate density and incubate overnight to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of 2-(ethylthio)-6-methyl-4-pyrimidinol in cell culture medium.

• Treatment and Infection:

  • Remove the old medium from the cells.

  • Add the diluted compound to the wells.

  • Include a "cells only" control (no virus, no compound), a "virus control" (cells and virus, no compound), and a "compound toxicity control" (cells and compound, no virus).

  • Add the virus at a multiplicity of infection (MOI) that causes significant CPE within 2-3 days.

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for a period determined by the virus replication cycle.

• Assessment of CPE and Cell Viability:

  • Visually inspect the wells for the inhibition of CPE using a microscope.

  • Quantify cell viability using a suitable reagent (e.g., add MTT and measure absorbance, or add CellTiter-Glo® and measure luminescence).

• Data Analysis: Calculate the 50% effective concentration (EC₅₀) – the concentration of the compound that inhibits CPE by 50% – and the 50% cytotoxic concentration (CC₅₀) – the concentration that reduces cell viability by 50% in the absence of the virus. The selectivity index (SI = CC₅₀/EC₅₀) is a measure of the compound's therapeutic window.

Antifungal Activity Screening

Derivatives of 2-thiopyrimidines have shown promise as antifungal agents.[1] A standard method for initial screening is the broth microdilution assay to determine the minimum inhibitory concentration (MIC).

Principle: This assay determines the lowest concentration of a compound that inhibits the visible growth of a fungus.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol (dissolved in DMSO)

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• Fungal growth medium (e.g., RPMI-1640)

• 96-well plates

Procedure:

• Inoculum Preparation: Prepare a standardized fungal inoculum according to CLSI guidelines.

• Compound Dilution: Prepare serial dilutions of 2-(ethylthio)-6-methyl-4-pyrimidinol in the fungal growth medium in the 96-well plates.

• Inoculation: Add the fungal inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the fungus.

Anticancer Activity Screening

The pyrimidine core is present in numerous anticancer drugs. Initial screening of 2-(ethylthio)-6-methyl-4-pyrimidinol can be performed using a cell proliferation assay against a panel of cancer cell lines.

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol (dissolved in DMSO)

• A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer)

• Appropriate cell culture medium for each cell line

• 96-well cell culture plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Cell Seeding: Seed the 96-well plates with the cancer cell lines and incubate overnight.

• Compound Treatment: Add serial dilutions of 2-(ethylthio)-6-methyl-4-pyrimidinol to the wells and incubate for 48-72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits cell proliferation by 50%.

Potential Mechanisms of Action and Further Investigations

The broad bioactivity of the pyrimidine scaffold suggests several potential mechanisms of action for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Potential Signaling Pathways and Molecular Targets

Caption: Potential molecular targets and pathways for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Further studies to elucidate the mechanism of action could include:

• Target-based assays: If a primary screening assay yields a positive result, target-based assays can be employed. For example, if anticancer activity is observed, kinase inhibition assays or western blotting to assess the phosphorylation status of key signaling proteins could be performed.

• Molecular docking studies: In silico docking can predict the binding mode of the compound to potential protein targets, guiding further experimental validation.

• Lead optimization: Should 2-(ethylthio)-6-methyl-4-pyrimidinol show promising activity, a medicinal chemistry campaign to synthesize analogs could be initiated to improve potency and selectivity.

Conclusion

2-(ethylthio)-6-methyl-4-pyrimidinol represents a promising starting point for drug discovery efforts, leveraging the well-established therapeutic potential of the pyrimidine scaffold. The synthetic route is straightforward, and the compound can be readily evaluated in a battery of primary screening assays to explore its antiviral, antifungal, and anticancer activities. The protocols and conceptual frameworks provided in this document offer a comprehensive guide for researchers to unlock the therapeutic potential of this and other related pyrimidine derivatives.

References

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• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules. 2022 May 21;27(10):3287.
• Synthesis and Anti-Yeast Evaluation of Novel 2-Alkylthio-4-chloro-5-methyl-N-[imino-(1-oxo-(1H)-phthalazin-2-yl)methyl]benzenesulfonamide Derivatives. Molecules. 2017 Oct; 22(10): 1625.

• Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1][8]benzothiazole Derivatives via Microwave-Assisted Synthesis. Molecules. 2022 Feb 12;27(4):1257.

• 4-Pyrimidinol, 2-(ethylthio)-. PubChem. [Link]

• Synthesis and biological evaluation of 2-methoxy- and 2-methylthio-6-[2'-alkylamino)ethyl]-4(3H)-pyrimidinones with anti-rubella virus activity. J Med Chem. 1991 May;34(5):1542-6.

• Ethyl 7-Methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[8][9][10]triazolo[4,3-a]pyrimidine-6-carboxylate. Molbank. 2017, 2017(3), M947.

• Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent. Molecules. 2023 Jul 13;28(14):5401.

• methyl iodide. Organic Syntheses. [Link]

• Synthesis and antiviral activity of 2-substituted methylthio-5-(4-amino-2-methylpyrimidin-5-yl)-1,3,4-oxadiazole derivatives. Bioorg Med Chem Lett. 2015 May 15;25(10):2243-6.
• Synthesis of 6‐n‐propyl‐2‐thiouracil‐6−14C. J. Label. Compd. Radiopharm. 1978, 14, 255-259.
• Synthesis, structural characterization and in vitro cytotoxicity of organotin(IV) derivatives of heterocyclic thioamides, 2-mercaptobenzothiazole, 5-chloro-2-mercaptobenzothiazole, 3-methyl-2-mercaptobenzothiazole and 2-mercaptonicotinic acid. J Inorg Biochem. 2006 Feb;100(2):147-55.
• Physicochemical properties of some pyrimidine derivatives in some organic solvents. MOJ Biorg Org Chem. 2018; 2(5):224-228.
• Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifol
• Screening for Potential Antiviral Compounds from Cyanobacterial Secondary Metabolites Using Machine Learning. Mar Drugs. 2024 Nov 5;22(11):530.
• Lethal toxicity and myelotoxicity to mice of the combination of 6-thioguanine and 3-[(4-amine-2-methyl-5-pyrimidinyl)methyl]-1-(2-chloroethyl)-1-nitrosourea hydrochloride. Gan To Kagaku Ryoho. 1982 Nov;9(11):2059-65.
• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. Molecules. 2022 Dec 17;27(24):9006.
• Synthesis and Antiviral Activity of a Series of 2'- C-Methyl-4'-thionucleoside Monophosphate Prodrugs. Molecules. 2020 Nov 6;25(21):5191.
• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chem Heterocyclic Comp. 2017, 53, 955–975.

• 2-Isopropyl-6-methyl-4-pyrimidinol. PubChem. [Link]

• Methylthiouracil. PubChem. [Link]

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• 2. medcraveonline.com [medcraveonline.com]
• 3. 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL synthesis - chemicalbook [chemicalbook.com]
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• 7. Synthesis and biological evaluation of 2-methoxy- and 2-methylthio-6-[2'-alkylamino)ethyl]-4(3H)-pyrimidinones with anti-rubella virus activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1,3]benzothiazole Derivatives via Microwave-Assisted Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Pyrimidinol, 2-(ethylthio)-6-methyl- Concentration in Assays

Welcome to the technical support resource for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into effectively utilizing this compound in various experimental settings. Our goal is to equip you with the necessary knowledge to anticipate challenges, troubleshoot issues, and ensure the scientific integrity of your results.

Section 1: Compound Overview

4-Pyrimidinol, 2-(ethylthio)-6-methyl- (PubChem CID: 249308) is a pyrimidine derivative that belongs to a class of compounds known for a wide spectrum of biological activities, including potential antiviral, antifungal, and anticonvulsant properties.[1][2][3] The presence of a thioether group and a pyrimidine ring are key features that contribute to its biological activity but also present specific challenges in assay development that must be carefully managed.[4][5]

Physicochemical Properties Summary

Understanding the fundamental properties of this compound is the first step toward successful assay design. These characteristics directly influence its behavior in aqueous and non-aqueous solutions, which is critical for everything from stock solution stability to its interaction with biological targets.

Property	Value	Source
Molecular Formula	C₆H₈N₂OS	PubChem[6]
Molecular Weight	156.21 g/mol	PubChem[6]
XLogP3	0.9	PubChem[6]
Hydrogen Bond Donors	1	PubChem[6]
Hydrogen Bond Acceptors	3	PubChem[6]
Predicted Solubility	Slightly soluble in DMSO and Methanol	ChemicalBook[7]

The XLogP3 value of 0.9 suggests a moderate lipophilicity, which can influence both cell permeability and the potential for non-specific binding in assays.[6]

Section 2: Stock Solution Preparation and Handling

The accuracy and reproducibility of your experimental results begin with the correct preparation of your compound stock solutions.[8] As concentrated sources for all subsequent dilutions, any errors at this stage will be propagated throughout your experiments.

Recommended Protocol for Preparing a 10 mM Stock Solution

• Weighing the Compound: Accurately weigh out 1.56 mg of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- using a calibrated analytical balance. For accuracy, it's better to weigh a larger mass (e.g., 15.6 mg) and dissolve it in a proportionally larger volume.[8]

• Solvent Selection: Due to its limited aqueous solubility, high-purity dimethyl sulfoxide (DMSO) is the recommended solvent.

• Dissolution: Add the weighed compound to a sterile, appropriate-sized tube (e.g., a 1.5 mL microcentrifuge tube for 1.56 mg). Add 1 mL of DMSO to achieve a final concentration of 10 mM.

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, gentle warming in a 37°C water bath can aid dissolution. Visually inspect the solution to ensure no particulates are present.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation or precipitation.[9] Store aliquots at -20°C or -80°C in tightly sealed tubes to prevent moisture absorption by the DMSO.

Section 3: General Assay Optimization Guidelines

A systematic approach to optimizing the concentration of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is essential for generating a reliable concentration-response curve.

Workflow for Concentration Optimization

Caption: General workflow for optimizing compound concentration.

Key Considerations:

• Vehicle Control: Always include a control group treated with the same final concentration of the vehicle (e.g., DMSO) as the highest concentration of the test compound. This is crucial to ensure that the observed effects are not due to the solvent.[9]

• Starting Concentration Range: For initial screening, a wide concentration range is recommended, typically from 100 µM down to the nanomolar level, using semi-log dilutions.

• Assay-Specific Controls:

  • Positive Control: A known activator or inhibitor for the target or pathway to ensure the assay is performing as expected.

  • Negative Control: A vehicle-only or untreated group to establish a baseline.

Section 4: Troubleshooting Guide

This section addresses specific issues that may arise when working with 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Issue 1: Compound Precipitation in Assay Medium

Problem: You observe cloudiness or particulate matter in your assay wells, particularly at higher concentrations, leading to poor data reproducibility.[10]

Causality: The solubility of a compound in a high-percentage organic solvent like DMSO does not guarantee its solubility when diluted into an aqueous assay buffer.[9] When the DMSO concentration drops significantly upon dilution, the compound can crash out of the solution.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for compound precipitation.

Step-by-Step Solutions:

• Determine Kinetic Solubility: Prepare dilutions of your compound in the final assay buffer without cells or other biological components. Incubate under the same conditions as your assay and visually inspect for precipitation. This will give you an approximate upper limit for the compound's solubility in your specific assay medium.

• Reduce Maximum Concentration: The most straightforward solution is to lower the highest concentration tested to below the observed solubility limit.[10]

• Modify Dilution Scheme: Instead of a single large dilution from a high-concentration DMSO stock, perform an intermediate dilution step in a serum-free medium before the final dilution in the complete assay medium. This can sometimes prevent immediate precipitation.

Issue 2: High Background or False Positives

Problem: You observe a signal in your assay that does not appear to be related to the biological activity of the compound, potentially leading to a false-positive result.

Causality: Compounds containing thioether or other sulfur groups can interfere with certain assay formats.[11] Potential mechanisms include:

• Direct Reactivity: The compound may react with assay reagents, such as thiol-scavenging probes (e.g., in some fluorescence-based assays).[11][12]

• Redox Activity: The compound could have intrinsic reducing or oxidizing properties that interfere with assays relying on redox-sensitive readouts (e.g., assays using resazurin).

• Signal Quenching/Interference: The compound may absorb light at the excitation or emission wavelength of a fluorescent probe, or it may be autofluorescent itself.[13]

Potential Mechanisms of Assay Interference

Caption: Potential mechanisms of assay interference.

Step-by-Step Solutions:

• Run a Counter-Screen: Perform the assay in the absence of the biological target (e.g., no enzyme or no cells). A signal in this "target-absent" control indicates direct interference with the assay components.

• Include a Thiol Scavenger: For assays where thiol reactivity is a concern, including a reducing agent like dithiothreitol (DTT) in the buffer can help mitigate non-specific covalent interactions.[12] However, be aware that DTT might not prevent all forms of reactivity.

• Use an Orthogonal Assay: Confirm your findings using a different assay format that has a distinct detection method. For example, if you see activity in a fluorescence-based assay, try to replicate it with a label-free method.

Issue 3: Poor Reproducibility or "Wandering" EC₅₀/IC₅₀ Values

Problem: The concentration-response curve shifts between experiments, making it difficult to determine a consistent potency value.

Causality: This can be due to several factors:

• Stock Solution Instability: The compound may be unstable in DMSO over long periods or with multiple freeze-thaw cycles. While pyrimidines are generally stable, the thioether linkage could be susceptible to oxidation.

• Non-Specific Binding: The compound may adsorb to the surface of plasticware (e.g., plates, pipette tips) or bind non-specifically to proteins in the assay medium (e.g., albumin in serum).[14][15] This reduces the effective concentration of the compound available to interact with its target.

• Inconsistent Incubation Times: If the compound has a slow on-rate or off-rate for its target, variations in incubation time can lead to different apparent potencies.

Step-by-Step Solutions:

• Verify Stock Concentration: If you suspect degradation, the concentration of your stock solution can be verified using techniques like HPLC-UV.

• Minimize Non-Specific Binding: Consider using low-binding plates. If your assay contains serum, be aware that protein binding will reduce the free concentration of your compound. It is important to keep the serum concentration consistent across all experiments.

• Establish Equilibrium: For binding or enzymatic assays, perform a time-course experiment to determine the incubation time required to reach equilibrium or a steady state.[16]

Section 5: Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of DMSO I should use in my cell-based assay? A: As a general rule, the final concentration of DMSO should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity or other artifacts. However, the tolerance of different cell lines can vary, so it is best to determine the maximum tolerable DMSO concentration for your specific cell type.

Q2: My compound seems to have low potency. How can I be sure the result is accurate? A: First, ensure that the lack of potency is not due to compound precipitation at the tested concentrations. Second, confirm that the compound is not binding non-specifically to components in your assay, which would lower its effective concentration.[15] Finally, consider the possibility that the compound is a weak binder or that the chosen assay is not sensitive enough.

Q3: Can I prepare my stock solution in a solvent other than DMSO? A: Yes, if your compound is soluble. Ethanol is a common alternative. However, be aware that ethanol can also have effects on cells and proteins, and it is more volatile than DMSO. Always run a vehicle control with the chosen solvent.

Q4: The compound contains a thioether. Should I be concerned about its stability? A: Thioethers can be susceptible to oxidation. To minimize this risk, use high-purity DMSO, aliquot your stock solution to avoid repeated exposure to air, and store it properly at low temperatures. If stability is a major concern, you may need to prepare fresh stock solutions more frequently.

References

• Saidov, N. B., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia, 66(3), 141–146. ([Link])

• PubChem. (n.d.). 4-Pyrimidinol, 2-(ethylthio)-. National Center for Biotechnology Information. ([Link])

• National Institutes of Health. (n.d.). Advances in Discovering Small Molecules to Probe Protein Function in a Systems Context. PMC. ([Link])

• Dahlin, J. L., et al. (2014). PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. Journal of Medicinal Chemistry, 57(5), 2107-2125. ([Link])

• LookChem. (n.d.). 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. ([Link])

• Bitesize Bio. (2025). How to Make Accurate Stock Solutions. ([Link])

• Voskoboynik, O. Y., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chemistry of Heterocyclic Compounds, 53(3), 256-272. ([Link])

• Warner, K. D., et al. (2018). Understanding the characteristics of nonspecific binding of drug-like compounds to canonical stem–loop RNAs and their implications for functional cellular assays. RNA, 24(11), 1484-1497. ([Link])

• Li, Y., et al. (2022). Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. ACS Chemical Biology, 17(3), 647-656. ([Link])

• ResearchGate. (n.d.). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?. ([Link])

• Voskoboynik, O. Y., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. ResearchGate. ([Link])

• National Institutes of Health. (n.d.). Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. PMC. ([Link])

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. ([Link])

• Dahlin, J. L., et al. (2015). PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. Journal of Medicinal Chemistry, 58(5), 2091-2113. ([Link])

• National Center for Biotechnology Information. (2015). Assay Interference by Chemical Reactivity. Assay Guidance Manual. ([Link])

• Al-Dies, A. M., et al. (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. Scientific Reports, 13(1), 15638. ([Link])

• Rice University. (n.d.). Solutions and dilutions: working with stock solutions. ([Link])

• PubChem. (n.d.). 2-Isopropyl-6-methyl-4-pyrimidinol. National Center for Biotechnology Information. ([Link])

• SBGrid Consortium. (2021, March 29). Biophysical Approaches to Small Molecule Discovery and Validation [Video]. YouTube. ([Link])

• Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 28(21), 2743–2747. ([Link])

• Biocompare. (2018). A Better Way to Measure Small Molecule Concentrations. ([Link])

• ResearchGate. (n.d.). Working with Small Molecules: Preparing and Storing Stock Solutions and Determination of Kinetic Solubility. ([Link])

• MedCrave. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. ([Link])

• ResearchGate. (n.d.). Stability of 2-thiophenobarbital and its N-methyl derivatives in the presence of beta-cyclodextrin. ([Link])

• ResearchGate. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio) pyrimidin-4(3H)-one derivatives and products of their cyclization. ([Link])

• National Institutes of Health. (n.d.). Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin. PMC. ([Link])

• PubMed Central. (n.d.). Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. ([Link])

• National Institutes of Health. (n.d.). Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. PMC. ([Link])

• Creative Biolabs. (2025). Troubleshooting CO-IP Assays: Common Problems and Effective Solutions. ([Link])

• Chemistry LibreTexts. (2025). Preparing Solutions. ([Link])

• ResearchGate. (n.d.). Unbiased binding assays for discovering small-molecule probes and drugs. ([Link])

• ResearchGate. (n.d.). Compound Precipitation in High-Concentration DMSO Solutions. ([Link])

• MDPI. (n.d.). Physicochemical and Biological Properties of Menthol and Thymol-Based Natural Deep Eutectic Solvents. ([Link])

• ResearchGate. (n.d.). Representative thioether-containing drugs and bioactive compounds. ([Link])

• PubChem. (n.d.). 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid ethyl ester. National Center for Biotechnology Information. ([Link])

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• 16. molbiolcell.org [molbiolcell.org]

Technical Support Center: 2-(ethylthio)-6-methyl-4-pyrimidinol Experiments

Welcome to the technical support guide for experiments involving 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS: 3019-18-9) and related thioether-substituted pyrimidinols. This document is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and handling of this class of compounds. My aim is to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot effectively and ensure the integrity of your experimental outcomes.

Overview of 2-(ethylthio)-6-methyl-4-pyrimidinol

2-(ethylthio)-6-methyl-4-pyrimidinol is a substituted pyrimidine derivative. These scaffolds are of significant interest in medicinal chemistry due to their diverse pharmacological activities, which can include anti-inflammatory, antiviral, and antifungal properties.[1][2] The synthesis of this specific molecule and its analogs typically follows a well-established pathway in heterocyclic chemistry: the initial formation of a pyrimidine ring followed by functionalization.

The most common synthetic route involves two key stages:

• Cyclocondensation: Reaction of a β-ketoester (ethyl acetoacetate) with thiourea to form the precursor, 6-methyl-2-thiouracil.

• S-alkylation: Selective alkylation of the sulfur atom in the thiouracil ring with an ethyl halide to yield the final product.[3][4]

This guide is structured to address the specific issues that can arise at each stage of this workflow.

Part 1: Troubleshooting the Synthesis Pathway

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol is a sequential process. Problems in the first step will invariably compromise the second. Here, we address issues from starting materials to the final product.

Diagram: General Synthetic Workflow

Caption: Synthetic workflow for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Frequently Asked Questions (FAQs): Synthesis

Question 1: My cyclocondensation reaction to form 6-methyl-2-thiouracil has a very low yield. What are the common causes?

Answer: This is a classic issue often traced back to reaction conditions or reagent quality. The cyclocondensation of a β-ketoester with thiourea is base-catalyzed and requires careful control.[5]

• Causality & Explanation: The reaction proceeds via a base-mediated condensation to form an intermediate that then cyclizes. If the base is not strong enough or is consumed by moisture, the initial condensation will be inefficient. Likewise, incomplete reaction time or suboptimal temperature will result in low conversion.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use freshly dried ethanol and ensure your glassware is oven-dried. Sodium ethoxide is highly sensitive to moisture. It is often best to prepare it in situ by carefully adding sodium metal to absolute ethanol.

  • Verify Base Stoichiometry: A full equivalent of a strong base like sodium ethoxide is typically required. Using weaker bases like sodium carbonate often results in lower yields for this specific transformation.

  • Check Reaction Time and Temperature: The reaction usually requires several hours at reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.[6]

  • Purity of Starting Materials: Ensure the ethyl acetoacetate and thiourea are of high purity. Impurities can interfere with the reaction.[7]

Question 2: During the S-alkylation step, I'm getting a mixture of products, including a compound that appears to be N-alkylated or di-alkylated. How can I improve selectivity for S-alkylation?

Answer: This is a critical challenge in the functionalization of thiouracils. The thiouracil precursor exists in tautomeric forms and possesses three potential nucleophilic sites: the sulfur atom and the two nitrogen atoms. Selective S-alkylation is achieved by carefully choosing the base and reaction conditions.

• Causality & Explanation: The sulfur atom is a soft nucleophile, while the nitrogen atoms are harder nucleophiles. According to Hard and Soft Acid and Base (HSAB) theory, soft electrophiles (like ethyl iodide or bromide) will preferentially react with the soft sulfur nucleophile. However, under strongly basic conditions, the nitrogen atoms can be deprotonated, increasing their nucleophilicity and leading to competitive N-alkylation. Over-alkylation can also occur if reaction conditions are too harsh or if excess alkylating agent is used.[8]

• Troubleshooting Steps:

  • Choice of Base: Use a milder base. While strong bases like sodium methoxide are used, they can promote N-alkylation.[4] Consider using potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF. This is often sufficient to deprotonate the thiol tautomer without significantly deprotonating the amide nitrogens.

  • Control Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the ethyl halide. A large excess can lead to the formation of di-alkylated byproducts.

  • Reaction Temperature: Run the reaction at room temperature or slightly elevated temperatures (40-50 °C). High temperatures can favor N-alkylation.

  • Monitor the Reaction: Follow the reaction progress closely by TLC. Stop the reaction as soon as the starting material is consumed to prevent the formation of side products.

Table 1: Base and Solvent Selection for S-Alkylation

Base	Solvent	Typical Temp. (°C)	Selectivity	Notes
Sodium Methoxide	Methanol	25 - 60	Good, but risk of N-alkylation increases with temp.	A common and effective method, but requires careful temperature control.[4]
Potassium Carbonate	DMF	25 - 50	High S-selectivity	Milder conditions, often leading to cleaner reactions. DMF needs to be anhydrous.
Sodium Hydroxide	Water/Ethanol	25 - 40	Moderate to Good	Can be effective, but the presence of water may lead to hydrolysis of the alkyl halide.

Part 2: Purification and Characterization Issues

Purifying polar heterocyclic compounds can be challenging due to their solubility properties and potential for decomposition.

Frequently Asked Questions (FAQs): Purification & Analysis

Question 3: My final product, 2-(ethylthio)-6-methyl-4-pyrimidinol, is difficult to purify. It seems to be highly soluble in many polar solvents but crashes out of non-polar ones, making recrystallization difficult.

Answer: This solubility profile is typical for pyrimidinol derivatives. The combination of the polar pyrimidinol ring and the more non-polar ethylthio group gives it intermediate polarity.

• Causality & Explanation: The hydrogen bonding capability of the pyrimidinol ring makes it soluble in polar solvents like methanol, ethanol, and DMSO. The ethylthio and methyl groups impart some non-polar character. Finding a single solvent for recrystallization can be challenging.

• Troubleshooting Steps:

  • Use a Solvent/Anti-Solvent System: This is the most effective method. Dissolve your crude product in a minimum amount of a hot polar solvent in which it is soluble (e.g., ethanol, isopropanol, or acetone). Then, slowly add a non-polar anti-solvent (e.g., hexane or heptane) until you observe persistent turbidity. Allow the solution to cool slowly to induce crystallization.

  • Column Chromatography: If recrystallization fails, silica gel chromatography can be used. A gradient elution system starting with a less polar solvent system (e.g., dichloromethane) and gradually increasing the polarity by adding methanol or ethyl acetate is often effective.

  • Acid-Base Extraction: Before purification, consider an aqueous work-up. The pyrimidinol is weakly acidic (pKa ≈ 8.34) and can be dissolved in a dilute aqueous base (like NaHCO₃ or dilute NaOH), washed with an organic solvent (like ethyl acetate) to remove non-polar impurities, and then re-precipitated by acidifying the aqueous layer with a mild acid (like acetic acid).[1]

Question 4: I am concerned about the stability of the ethylthio group during my experiments. Can it oxidize?

Answer: Yes, the thioether linkage is susceptible to oxidation, which is a key consideration for both the reaction work-up and long-term storage.

• Causality & Explanation: Thioethers can be oxidized to sulfoxides and then to sulfones. This can occur in the presence of strong oxidizing agents or slowly over time with exposure to atmospheric oxygen, especially if catalyzed by trace metals or light.

• Preventative Measures:

  • Avoid Oxidizing Agents: During work-up, avoid using oxidizing agents unless it is a planned step.

  • Storage: Store the final compound under an inert atmosphere (nitrogen or argon) in a sealed, amber vial to protect it from air and light. For long-term storage, refrigeration (-20 °C) is recommended.

  • Analysis: When analyzing by mass spectrometry, be aware that you might see small peaks corresponding to the M+16 (sulfoxide) or M+32 (sulfone) adducts, which could indicate minor oxidation.

Part 3: Protocols and Data

Protocol 1: Synthesis of 6-methyl-2-thiouracil (Precursor)

This protocol is a representative procedure based on common methods for pyrimidine synthesis.[3][9]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add absolute ethanol (100 mL).

• Base Preparation: Carefully add sodium metal (2.3 g, 0.1 mol) in small portions to the ethanol. Allow the sodium to react completely to form sodium ethoxide.

• Addition of Reagents: To the sodium ethoxide solution, add thiourea (7.6 g, 0.1 mol), followed by the dropwise addition of ethyl acetoacetate (13.0 g, 0.1 mol).

• Reaction: Heat the mixture to reflux and maintain it for 4-6 hours. Monitor the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into ice-cold water (200 mL) and carefully acidify with concentrated hydrochloric acid or acetic acid until the pH is ~5-6.

• Isolation: A precipitate will form. Collect the solid by vacuum filtration, wash it with cold water, and then a small amount of cold ethanol.

• Drying: Dry the white to off-white solid in a vacuum oven to yield 6-methyl-2-thiouracil.

Protocol 2: S-alkylation to form 2-(ethylthio)-6-methyl-4-pyrimidinol

This protocol is adapted from general procedures for the S-alkylation of thiouracils.[4]

• Setup: In a round-bottom flask, dissolve 6-methyl-2-thiouracil (1.42 g, 10 mmol) in methanol (50 mL).

• Base Addition: Add sodium methoxide (0.59 g, 11 mmol). Stir the mixture for 15-20 minutes at room temperature.

• Alkylation: Add ethyl bromide (1.2 g, 11 mmol) or ethyl iodide dropwise to the solution.

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.[4]

• Work-up: Once the reaction is complete, add water (50 mL). A precipitate should form.

• Isolation: Collect the solid by vacuum filtration. Wash the solid with water.

• Purification: Recrystallize the crude product from an ethanol/water or ethanol/hexane mixture to yield pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

Table 2: Expected Analytical Data

Property	Expected Value for 2-(ethylthio)-6-methyl-4-pyrimidinol	Source
Molecular Formula	C₇H₁₀N₂OS	[1]
Melting Point	145 °C	[1]
Boiling Point	274.4 °C at 760 mmHg	[1]
pKa	8.34 ± 0.50 (Predicted)	[1]

Note: Experimental values may vary slightly based on purity.

References

• Al-Bayati, R. I. H., et al. (2020). synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid. ResearchGate. Available at: [Link]

• Google Patents. (2004). US20040054181A1 - Synthesis of chlorinated pyrimidines.

• LookChem. (n.d.). 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Available at: [Link]

• Khan, I., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances. Available at: [Link]

• Kaspruk, V., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Available at: [Link]

• Growing Science. (2021). Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Available at: [Link]

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. Available at: [Link]

• ResearchGate. (2025). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. Available at: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Efficacy of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (A-1331852)

Welcome to the technical support center for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a potent and selective inhibitor of the anti-apoptotic protein Bcl-xL. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for optimizing the efficacy of this compound in your experiments.

I. Introduction to 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (A-1331852)

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, also known as A-1331852, is a first-in-class, orally bioavailable small molecule inhibitor that demonstrates high affinity and selectivity for B-cell lymphoma-extra large (Bcl-xL).[1][2] Bcl-xL is a key regulator of the intrinsic apoptotic pathway, and its overexpression is a common survival mechanism in various cancers. By inhibiting Bcl-xL, A-1331852 can induce apoptosis in cancer cells that are dependent on this protein for their survival.[2]

This guide will address common challenges encountered when working with A-1331852, providing solutions grounded in scientific principles to help you achieve reliable and reproducible results.

II. Troubleshooting Guide: A-1331852 in Cell-Based Assays

Cell-based assays are fundamental to evaluating the efficacy of any small molecule inhibitor.[3] However, various factors can influence the outcome of these experiments.[3][4] This section provides a question-and-answer formatted guide to troubleshoot common issues.

Question 1: I am observing lower than expected potency (higher EC50) of A-1331852 in my cell line. What could be the cause?

Answer: Several factors can contribute to reduced potency in cell-based assays. Let's break down the potential causes and solutions:

• Cell Line Dependency: The primary determinant of A-1331852 efficacy is the cell line's dependence on Bcl-xL for survival.[2] Cells that co-express high levels of other anti-apoptotic proteins, such as Mcl-1 or Bcl-2, may be less sensitive to Bcl-xL inhibition alone.[5][6]

  • Recommendation:

    • Profile your cell line: Perform Western blotting or qPCR to determine the relative expression levels of Bcl-2 family proteins (Bcl-xL, Mcl-1, Bcl-2, Bax, Bak). High Mcl-1 expression is a known resistance mechanism to Bcl-xL inhibitors.[6]

    • Consider combination therapies: If Mcl-1 levels are high, co-treatment with an Mcl-1 inhibitor may synergistically enhance apoptosis.[5]

• Compound Solubility and Stability: Poor solubility can lead to an underestimation of the compound's true potency.[1][7] A-1331852 is a hydrophobic molecule and requires careful handling to maintain its solubility in aqueous media.[7][8]

  • Recommendation:

    • Proper stock solution preparation: Dissolve A-1331852 in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).[8] Store this stock at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[9]

    • Avoid precipitation in media: When preparing working concentrations, perform serial dilutions in culture media. Ensure that the final DMSO concentration in your assay does not exceed a level that is toxic to your cells (typically <0.5%).

    • Visual inspection: Before adding the compound to your cells, visually inspect the diluted solution for any signs of precipitation.

• Assay Duration and Endpoint: The kinetics of apoptosis can vary between cell lines. An assay duration that is too short may not allow for the full apoptotic cascade to manifest.

  • Recommendation:

    • Time-course experiment: Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint for measuring cell viability or apoptosis in your specific cell line.

    • Appropriate endpoint measurement: Utilize assays that directly measure apoptosis, such as Annexin V/PI staining or caspase-3/7 activity, in addition to viability assays like MTT or CellTiter-Glo.

Question 2: I am observing significant variability between replicate experiments. How can I improve reproducibility?

Answer: Reproducibility is key to generating trustworthy data. Here are some common sources of variability and how to address them:

• Inconsistent Cell Culture Conditions:

  • Recommendation:

    • Maintain consistent cell passage number: Use cells within a defined passage number range for all experiments, as prolonged culturing can lead to phenotypic drift.

    • Standardize seeding density: Ensure that cells are seeded at a consistent density across all wells and experiments.

    • Monitor cell health: Regularly check for mycoplasma contamination, which can significantly impact cellular responses.

• Compound Handling and Dilution Errors:

  • Recommendation:

    • Calibrate pipettes regularly: Inaccurate pipetting can lead to significant errors in compound concentration.

    • Prepare fresh dilutions: Prepare fresh serial dilutions of A-1331852 for each experiment from a thawed aliquot of the stock solution. Avoid using previously diluted solutions.

• Edge Effects in Multi-well Plates:

  • Recommendation:

    • Avoid using outer wells: The outer wells of a multi-well plate are more susceptible to evaporation, which can concentrate the compound and affect cell growth. If possible, fill the outer wells with sterile PBS or media and do not use them for experimental data points.

Question 3: How can I confirm that the observed cell death is due to on-target inhibition of Bcl-xL?

Answer: Differentiating on-target from off-target effects is crucial for validating your results.

• Mechanism-based Assays:

  • Recommendation:

    • Western Blot Analysis: Treat cells with A-1331852 and probe for markers of apoptosis, such as cleaved PARP and cleaved caspase-3.

    • Co-immunoprecipitation (Co-IP): Demonstrate that A-1331852 disrupts the interaction between Bcl-xL and pro-apoptotic proteins like Bim or Bak.

• Use of Control Cell Lines:

  • Recommendation:

    • Bcl-xL Knockdown/Knockout Cells: If available, use a cell line where Bcl-xL has been genetically depleted. These cells should be resistant to A-1331852.

    • Compare with other Bcl-2 family inhibitors: Test your cell line's sensitivity to inhibitors of other Bcl-2 family members (e.g., a Bcl-2 or Mcl-1 specific inhibitor) to confirm Bcl-xL dependency.

III. Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for A-1331852? A1: For in vitro studies, 100% DMSO is the recommended solvent for preparing high-concentration stock solutions.[8] For in vivo studies, specific formulations are required to ensure bioavailability and solubility.[8] A common formulation involves a mixture of DMSO, PEG300, Tween-80, and saline.[8]

Q2: What is the stability of A-1331852 in solution? A2: A-1331852 demonstrates good solution stability at a pH of 7.4.[1][2] Stock solutions in DMSO are stable for at least 6 months when stored at -80°C and for 1 month at -20°C.[9] It is advisable to minimize freeze-thaw cycles by aliquoting the stock solution.[9]

Q3: What are the known off-target effects of A-1331852? A3: A-1331852 is highly selective for Bcl-xL, but it does show some activity against Bcl-2 and Bcl-w at higher concentrations. It has significantly lower affinity for Mcl-1. It is important to use the lowest effective concentration to minimize potential off-target effects.

Q4: Can A-1331852 be used in combination with other anti-cancer agents? A4: Yes, A-1331852 has shown synergistic effects when combined with other therapeutic agents, including other Bcl-2 family inhibitors and traditional chemotherapeutics.[5] For instance, combining A-1331852 with a Mcl-1 inhibitor can be an effective strategy to overcome resistance in cancer cells that rely on both anti-apoptotic proteins.[5]

IV. Experimental Protocols & Data

Solvent	Maximum Concentration	Notes
DMSO	≥ 50 mg/mL (75.89 mM)	Recommended for stock solutions.[8]
Ethanol	4 mg/mL (6.07 mM)	Requires sonication and warming.[8]
Water	< 0.1 mg/mL	Insoluble.[8]

Protocol for 10 mM Stock Solution in DMSO:

• Weigh out the desired amount of A-1331852 powder.

• Add the appropriate volume of 100% DMSO to achieve a final concentration of 10 mM.

• Vortex or sonicate briefly until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[9]

Caption: Workflow for a typical cell viability assay.

Caption: A logical approach to troubleshooting common experimental issues.

V. References

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. (2019). Pharmacia.

• Synthesis and antioxidant evaluation of 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters. (n.d.). PMC - PubMed Central.

• Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor. (n.d.). ACS Publications.

• Discovery of A-1331852, a First-in-Class, Potent, and Orally-Bioavailable BCL-XL Inhibitor. (2020). ACS Publications.

• A-1331852. (n.d.). MedChemExpress.

• A-1331852 | Bcl-xL Inhibitor. (n.d.). MedchemExpress.com.

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio) pyrimidin-4(3H)-one derivatives and products of their cyclization. (2019). ResearchGate.

• A 1331852 | Bcl-2 Family. (n.d.). Tocris Bioscience.

• MCL-1 inhibitors, fast-lane development of a new class of anti-cancer agents. (2020). PMC.

• PROTACs to Address the Challenges Facing Small Molecule Inhibitors. (n.d.). PubMed Central.

• In Pursuit of Best-in-Class MCL-1 Inhibitors: Discovery of Highly Potent 1,4-Indoyl Macrocycles with Favorable Physicochemical Properties. (n.d.). Journal of Medicinal Chemistry - ACS Publications.

• Small Molecule Inhibitors Selection Guide. (2020). Biomol GmbH.

• (PDF) Development of Mcl-1 Inhibitors for Cancer Therapy. (2025). ResearchGate.

• A Novel Small-Molecule Inhibitor of Mcl-1 Blocks Pancreatic Cancer Growth In Vitro and In Vivo. (n.d.). AACR Journals.

• The Problems with the Cells Based Assays. (n.d.). SciTechnol.

• What are Mcl-1 inhibitors and how do they work?. (2024). Patsnap Synapse.

• Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. (2022). ACS Publications.

• Identification and Analysis of Small Molecule Inhibitors of CRISPR-Cas9 in Human Cells. (n.d.). MDPI.

• 4-Pyrimidinol, 2-(ethylthio)-. (n.d.). PubChem.

• 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL synthesis. (n.d.). chemicalbook.

• Application Notes and Protocols for the Synthesis of 4-Ethyl-6-methylpyrimidine. (n.d.). Benchchem.

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Technical Support Center: Investigating Off-Target Effects of 2-(ethylthio)-6-methyl-4-pyrimidinol

Last Updated: 2026-01-22

Introduction:

Welcome to the technical support guide for 2-(ethylthio)-6-methyl-4-pyrimidinol. This document is intended for researchers, scientists, and drug development professionals utilizing this compound in their experimental workflows. While the primary bioactivity of many pyrimidine derivatives is an area of active investigation, field experience has shown that unexpected or "off-target" effects can be a significant source of experimental variability and misinterpretation of results. The core structure, a 2-thio-substituted pyrimidine, belongs to a class of compounds known for a wide range of biological activities, including but not limited to antiviral, anticancer, and anti-inflammatory properties.[1][2] This inherent biological promiscuity necessitates a rigorous approach to validating on-target activity and identifying potential off-target interactions.

This guide is structured to provide both foundational knowledge and practical troubleshooting advice in a question-and-answer format. It is designed to help you anticipate, diagnose, and mitigate potential issues arising from the complex pharmacology of 2-(ethylthio)-6-methyl-4-pyrimidinol.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the properties, handling, and general use of 2-(ethylthio)-6-methyl-4-pyrimidinol.

Question 1: What is 2-(ethylthio)-6-methyl-4-pyrimidinol and what is its expected biological activity?

Answer: 2-(ethylthio)-6-methyl-4-pyrimidinol is a pyrimidine derivative.[3] The broader class of 2-thio-containing pyrimidines has been shown to possess a wide spectrum of biological activities, including antiviral, antimicrobial, anti-inflammatory, and anticancer effects.[1][2] Some derivatives have been investigated for their activity as anticonvulsants and analgesics.[4][5] However, the specific primary target and mechanism of action for this particular compound are not yet fully elucidated in peer-reviewed literature, which underscores the importance of careful experimental validation.

Question 2: How should I properly handle, store, and reconstitute this compound?

Answer:

• Storage: Upon receipt, store the solid compound at -20°C, protected from light and moisture.

• Reconstitution: For in vitro experiments, prepare a high-concentration stock solution (e.g., 10-50 mM) in a suitable solvent like DMSO. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation. Store stock solutions at -20°C or -80°C.

• Working Dilutions: On the day of the experiment, thaw a single aliquot and prepare fresh working dilutions in your cell culture medium or assay buffer. Be aware that the final DMSO concentration in your assay should be kept low (typically <0.5%) and consistent across all conditions, including vehicle controls, as DMSO itself can have biological effects.

Question 3: What are the first signs of a potential off-target effect in my cell-based assays?

Answer: The initial indicators of off-target effects can be subtle but often manifest in one of the following ways:

• Unexpected Cytotoxicity: Significant cell death at concentrations where the expected on-target effect should not be cytotoxic.

• Altered Cell Morphology: Changes in cell shape, adhesion, or cytoskeletal organization that are not explained by the presumed mechanism of action.

• High-Dose Hook Effect: A paradoxical decrease in the measured effect at higher concentrations of the compound.

• Discrepancies Across Cell Lines: Observing a strong effect in one cell line but a completely different or absent effect in another, even if both express the putative target.

• Contradiction with Genetic Knockdown: The phenotype observed with the compound does not match the phenotype of a genetic knockdown or knockout of the intended target protein. This is one of the most compelling initial pieces of evidence for an off-target effect.

Part 2: Troubleshooting Guides for Off-Target Effects

This section provides structured troubleshooting workflows for specific issues that may arise during your experiments, with a focus on diagnosing and mitigating off-target effects.

Troubleshooting Issue 1: Unexpected Cytotoxicity or Anti-Proliferative Effects

Symptom: You observe significant cell death, a sharp decrease in cell viability (e.g., via MTT or CellTiter-Glo assay), or apoptosis induction at concentrations intended to be specific for your target of interest.

Potential Cause: Many bioactive small molecules, including pyrimidine derivatives, can interfere with fundamental cellular processes at higher concentrations. Potential off-target interactions causing cytotoxicity include:

• Mitochondrial Toxicity: Interference with the electron transport chain.

• Kinase Inhibition: Broad-spectrum inhibition of essential kinases involved in cell survival signaling (e.g., Akt, ERK).

• DNA Damage: Direct or indirect damage to DNA, leading to cell cycle arrest and apoptosis.

• Reactive Oxygen Species (ROS) Production: The compound may induce oxidative stress.

Recommended Troubleshooting Workflow:

• Confirm the Dose-Response: Perform a detailed dose-response curve (e.g., 10-point, 3-fold dilutions) to precisely determine the EC50 (effective concentration for the desired effect) and the CC50 (cytotoxic concentration). A narrow window between the EC50 and CC50 suggests a potential off-target liability.

• Orthogonal Assays for Cell Health:

  • Protocol: Plate cells and treat with a dose range of 2-(ethylthio)-6-methyl-4-pyrimidinol.

  • Step 1: At 24, 48, and 72 hours, assess viability using multiple methods. For example, combine a metabolic assay (MTT, resazurin) with a membrane integrity assay (Trypan Blue exclusion, LDH release).

  • Step 2: To specifically assess apoptosis, perform Annexin V/Propidium Iodide staining followed by flow cytometry or a Caspase-3/7 activity assay.

  • Causality Check: If cytotoxicity is observed, it is crucial to determine if it is a consequence of the intended on-target effect or an off-target interaction.

• Control Experiments to De-risk Off-Targets:

  • Structurally Unrelated Control: Use a well-characterized inhibitor of your target pathway that is structurally distinct from your compound. If this control compound recapitulates the desired phenotype without the same level of cytotoxicity, it points to an off-target effect of 2-(ethylthio)-6-methyl-4-pyrimidinol.

  • Target Knockdown/Knockout Control: The gold standard. Use siRNA, shRNA, or CRISPR to reduce or eliminate the expression of your intended target. If the cells lacking the target are resistant to the compound's cytotoxic effects, it suggests the toxicity is on-target. If they are still sensitive, the effect is definitively off-target.

Troubleshooting Issue 2: Inconsistent or Contradictory Signaling Readouts

Symptom: Your western blot or qPCR results show modulation of signaling pathways that are not directly linked to your primary target. For example, you are studying a metabolic pathway but see unexpected changes in phosphorylation of MAP kinases.

Potential Cause: The compound may be interacting with one or more kinases or phosphatases, a common off-target effect for heterocyclic molecules. The pyrimidine scaffold is a well-known "privileged structure" in medicinal chemistry and is found in numerous kinase inhibitors.

Recommended Troubleshooting Workflow:

• Phospho-Kinase Array:

  • Protocol: This is a powerful, unbiased screening method.

  • Step 1: Treat your cells with an effective, non-toxic dose of the compound and a vehicle control for a relevant time point (e.g., 30 min, 2h, 6h).

  • Step 2: Lyse the cells and apply the lysate to a phospho-kinase array membrane according to the manufacturer's instructions (e.g., R&D Systems, Cell Signaling Technology).

  • Step 3: Analyze the array to identify unexpected changes in the phosphorylation status of a broad range of kinases. This can provide direct hypotheses for off-target interactions.

• Validate Hits with Western Blotting:

  • Protocol: Once you have candidate off-target pathways from the array, validate them using specific antibodies.

  • Step 1: Repeat the treatment with a full dose-response of the compound.

  • Step 2: Perform western blotting for the phosphorylated and total protein levels of the suspected off-target (e.g., phospho-Akt vs. total Akt, phospho-ERK vs. total ERK).

  • Causality Check: A dose-dependent change in phosphorylation of an unexpected protein is strong evidence of an off-target effect.

• In Vitro Kinase Profiling (External Service):

  • For critical projects, consider sending the compound to a commercial vendor (e.g., Eurofins, Reaction Biology) for a broad kinase screen (e.g., a panel of 400+ kinases). This will provide a detailed profile of which kinases the compound inhibits at various concentrations and is the most definitive way to identify off-target kinase interactions.

Data Presentation: Example Kinase Selectivity Profile

If you were to perform an in vitro kinase screen, the data could be summarized as follows to distinguish on-target from off-target activity.

Kinase Target	IC50 (nM)	Target Class	Implication
Putative Target X	50	Primary Target	On-Target
Kinase A (e.g., SRC)	250	Off-Target	Potential effects on cell adhesion/migration
Kinase B (e.g., VEGFR2)	800	Off-Target	Potential effects on angiogenesis signaling
Kinase C (e.g., PI3K)	>10,000	Non-Target	Unlikely to be a direct target

Part 3: Visualization of Concepts

To better conceptualize the troubleshooting process, the following diagrams illustrate key workflows and pathways.

Diagram 1: General Troubleshooting Workflow for Off-Target Effects

Caption: A workflow for diagnosing off-target effects.

References

• LookChem. 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Available at: [Link].

• Logvinenko, A. A., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chemistry of Heterocyclic Compounds, 53(6-7), 634-656. Available at: [Link].

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. MDPI. Available at: [Link].

• Abdel-Wahab, B. F., et al. (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. Scientific Reports, 13(1), 15689. Available at: [Link].

• Advanced Biotech. (2025). Safety Data Sheet. Available at: [Link].

• PubChem. 2-Isopropyl-6-methyl-4-pyrimidinol. National Center for Biotechnology Information. Available at: [Link].

• Severina, H., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia, 66(4), 219-227. Available at: [Link].

• Ghaffari, M., et al. (2024). Inference of drug off-target effects on cellular signaling using interactome-based deep learning. iScience, 27(4), 109509. Available at: [Link].

• Sanna, P., et al. (2011). Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. Acta Poloniae Pharmaceutica, 68(1), 69-76. Available at: [Link].

• ResearchGate. (2025). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Available at: [Link].

• Gangjee, A., et al. (1995). 5-Arylthio-substituted 2-amino-4-oxo-6-methylpyrrolo[2,3-d]pyrimidine antifolates as thymidylate synthase inhibitors and antitumor agents. Journal of Medicinal Chemistry, 38(22), 4495-4501. Available at: [Link].

• LookChem. 2-(Methylthio)pyrimidin-4-ol. Available at: [Link].

Sources

• 1. Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]
• 4. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
• 5. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to not only solve immediate experimental issues but also to strategically optimize your reaction conditions. Our approach is grounded in established chemical literature and extensive laboratory experience to ensure you achieve reliable and reproducible results.

The synthesis is typically a two-step process:

• Cyclocondensation: The formation of the pyrimidine core, 6-methyl-2-thiouracil, via the reaction of ethyl acetoacetate and thiourea.

• S-Alkylation: The selective ethylation of the sulfur atom on the 6-methyl-2-thiouracil intermediate.

This guide is structured to address specific problems you may face in each of these critical stages.

Part 1: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Question 1: My initial cyclocondensation of ethyl acetoacetate and thiourea is resulting in a very low yield of 6-methyl-2-thiouracil. What are the primary causes and how can I fix this?

Answer: Low yield in this classic pyrimidine synthesis is a frequent issue, often attributable to several key factors related to reaction equilibrium, reagent stability, and workup procedure.

• Causality—The Role of the Base: This reaction is a base-catalyzed condensation. The base, typically sodium ethoxide prepared in situ from sodium metal in absolute ethanol, serves two purposes: it deprotonates the active methylene group of ethyl acetoacetate to form a reactive enolate, and it facilitates the final ring-closing dehydration.[1] An insufficient amount of base will lead to incomplete reaction. Conversely, an overly strong or concentrated basic solution can promote side reactions, such as the self-condensation of ethyl acetoacetate.

• Troubleshooting Steps:

  • Verify Base Stoichiometry and Quality: Ensure you are using at least two equivalents of sodium metal for every one equivalent of thiourea. The sodium should be clean, with the oxide layer trimmed off before use. The ethanol must be absolute (anhydrous), as water can quench the ethoxide and inhibit the reaction.

  • Control Reaction Temperature: The initial formation of sodium ethoxide is highly exothermic. The reaction should be cooled during the addition of sodium. Subsequently, the condensation reaction requires heating (reflux) to proceed to completion. A common protocol involves refluxing for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]

  • Proper Acidification and Isolation: The product is typically isolated by cooling the reaction mixture, diluting it with water, and carefully acidifying with an acid like acetic acid or hydrochloric acid to a pH of approximately 5-6.[3] This protonates the pyrimidinolate salt, causing the desired 6-methyl-2-thiouracil to precipitate. Adding the acid too quickly or over-acidifying can lead to the formation of soluble salts or degradation, thus reducing the isolated yield.

Question 2: After the S-alkylation step with ethyl iodide, my TLC plate shows multiple spots, including one that corresponds to my starting material and at least two product spots. What are these byproducts?

Answer: This is a classic problem of regioselectivity involving an ambident nucleophile. The 6-methyl-2-thiouracil intermediate exists in tautomeric forms and can be alkylated at the sulfur (S-alkylation), nitrogen (N-alkylation), or even oxygen (O-alkylation), though the latter is less common.

• Causality—S vs. N Alkylation: The thiouracil anion is an ambident nucleophile with reactive sites at both the sulfur and nitrogen atoms. According to Hard and Soft Acid-Base (HSAB) theory, the sulfur atom is a "soft" nucleophile, while the nitrogen atoms are "harder" nucleophiles. Ethyl iodide, with its polarizable C-I bond, is a "soft" electrophile. The principle of "soft-soft" interactions predicts that the reaction should preferentially occur at the sulfur atom.[4] However, reaction conditions can override this preference.

  • S-Alkylation (Desired): Favored in polar aprotic solvents (e.g., DMF, acetone) with weaker bases (e.g., K₂CO₃). These conditions generate a "freer" anion where the inherent nucleophilicity of the soft sulfur atom dominates.

  • N-Alkylation (Side Product): Can become significant in polar protic solvents (e.g., ethanol) with strong bases (e.g., NaOEt, NaOH). The protic solvent can solvate the sulfur atom through hydrogen bonding, hindering its reactivity and making the harder nitrogen atom more accessible.

• Troubleshooting and Optimization:

  • Solvent and Base Selection: To maximize S-alkylation, perform the reaction in anhydrous DMF or acetone using a milder base like potassium carbonate.[4] This minimizes the formation of N-alkylated byproducts.

  • Temperature Control: Run the reaction at room temperature or with gentle heating (40-50 °C). Excessive heat can lead to less selective reactions and potential dialkylation.

  • Purification Strategy: If byproducts do form, they can often be separated by column chromatography on silica gel. The polarity difference between the S-alkylated and N-alkylated isomers is usually sufficient for separation. Alternatively, careful recrystallization may isolate the desired major product.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the initial cyclocondensation reaction?

A1: The reaction is a variation of the Pinner pyrimidine synthesis.[5] It proceeds through several key steps:

• Enolate Formation: Sodium ethoxide deprotonates the α-carbon of ethyl acetoacetate, forming a nucleophilic enolate.

• Nucleophilic Attack: The thiourea molecule adds to the ester carbonyl of the enolate.

• Intramolecular Cyclization: The terminal amino group of the thiourea intermediate then attacks the ketone carbonyl, initiating the ring closure.

• Dehydration: The resulting cyclic intermediate undergoes dehydration (loss of water) and tautomerization under the basic conditions to form the stable aromatic pyrimidine ring of 6-methyl-2-thiouracil.

Q2: Can I use ethyl bromide instead of ethyl iodide for the S-alkylation step?

A2: Yes, ethyl bromide is a suitable and often more cost-effective alternative to ethyl iodide. Iodide is a better leaving group than bromide, so the reaction with ethyl iodide is typically faster. When using ethyl bromide, you may need to compensate with slightly longer reaction times or a moderate increase in temperature to achieve a comparable conversion rate. The principles of solvent and base selection for ensuring S-selectivity remain the same.

Q3: My final product, 2-(ethylthio)-6-methyl-4-pyrimidinol, has low solubility in common organic solvents. What is a good recrystallization strategy?

A3: The product can indeed be challenging to dissolve. A mixture of solvents is often effective. A common and effective method is to dissolve the crude product in a hot polar solvent like ethanol, methanol, or a DMF/acetone mixture, and then either allow it to cool slowly or add a non-polar co-solvent (like water or hexane) dropwise until turbidity persists, then cool.[4] This process of "crashing out" the solid often yields a more purified, crystalline product.

Q4: What are the critical safety precautions I should take during this synthesis?

A4:

• Sodium Metal: Reacts violently with water. It should be handled under an inert liquid (like mineral oil) and any reaction using it must be conducted in absolutely anhydrous solvents. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Thiourea: Is a suspected carcinogen and should be handled with care in a fume hood. Avoid creating dust.

• Ethyl Iodide/Bromide: Are lachrymators and alkylating agents. Always handle them in a well-ventilated fume hood.

• Sodium Ethoxide: Is a strong, corrosive base. Avoid contact with skin and eyes.

Part 3: Protocols and Data

Experimental Protocol: Two-Step Synthesis

Step 1: Synthesis of 6-methyl-2-thiouracil

• Equip a round-bottom flask with a reflux condenser and a drying tube.

• Add 200 mL of absolute ethanol to the flask.

• Carefully add sodium metal (2.1 eq) in small pieces to the ethanol, allowing the reaction to proceed until all the sodium has dissolved to form sodium ethoxide. The flask may need to be cooled in an ice bath during this addition.

• Add thiourea (1.0 eq) to the sodium ethoxide solution and stir until dissolved.

• Add ethyl acetoacetate (1.05 eq) dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 6-8 hours.

• After cooling to room temperature, pour the mixture into 400 mL of cold water.

• Carefully acidify the aqueous solution with glacial acetic acid until the pH is ~5-6.

• Collect the resulting white precipitate by vacuum filtration, wash with cold water, and dry thoroughly.

Step 2: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

• In a round-bottom flask, suspend the dried 6-methyl-2-thiouracil (1.0 eq) in anhydrous DMF.

• Add anhydrous potassium carbonate (1.5 eq) to the suspension.

• Add ethyl iodide (1.2 eq) dropwise while stirring.

• Stir the mixture at room temperature for 12-24 hours, or with gentle heating to ~45 °C for 4-6 hours. Monitor progress by TLC.

• Pour the reaction mixture into ice water.

• Collect the precipitate by vacuum filtration, wash thoroughly with water to remove DMF and salts, and dry.

• Recrystallize the crude product from an ethanol/water mixture.

Table 1: Summary of Optimized Reaction Parameters

Parameter	Step 1: Cyclocondensation	Step 2: S-Alkylation	Rationale & Key Insights
Solvent	Absolute Ethanol	Anhydrous DMF or Acetone	Protic ethanol is suitable for the condensation; polar aprotic DMF prevents S-atom solvation, favoring S-alkylation.[4]
Base	Sodium Ethoxide	Potassium Carbonate	A strong base is required for the initial condensation; a milder base prevents side reactions and N-alkylation in the second step.
Temperature	Reflux (~78 °C)	Room Temp to 45 °C	The condensation requires significant thermal energy; the alkylation is more selective at lower temperatures.
Stoichiometry	Base: 2.1 eq, Ester: 1.05 eq	Base: 1.5 eq, Alkylating Agent: 1.2 eq	A slight excess of the ester and alkylating agent ensures the complete consumption of the more valuable intermediate.
Workup	Acidification (pH 5-6)	Precipitation in Ice Water	Careful pH control is crucial for precipitating the thiouracil; pouring into water removes the high-boiling solvent and inorganic salts.

Part 4: Visualization of Workflow and Chemistry

Synthetic Pathway

Caption: Overall synthetic route for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Troubleshooting Workflow: Low Yield in S-Alkylation

Caption: Decision tree for diagnosing low yields in the S-alkylation step.

References

• A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

• Synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid. ResearchGate. [Link]

• Synthesis of 2,3-Dihydro-6-methyl-2-thiopyrimidin-4(1H)-one (6-Methylthiouracil) Derivatives and Their Reactions. ResearchGate. [Link]

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• 2-mercaptopyrimidine. Organic Syntheses Procedure. [Link]

• one-pot three-component condensation reaction of aldehyde, ethyl acetoacetate and urea or thiourea catalyzed by Fe3O4@MSA under thermal solvent free conditions. ResearchGate. [Link]

• Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils. PMC - NIH. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. CN102952084A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine - Google Patents [patents.google.com]
• 4. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Nuances of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in Solution: A Technical Support Guide

Welcome to the comprehensive technical support center for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions regarding the stability of this compound in solution. Understanding and mitigating stability issues is paramount for ensuring experimental reproducibility, accuracy of results, and the overall success of your research endeavors.

I. Understanding the Molecule: Key Structural Features and Potential Instabilities

4-Pyrimidinol, 2-(ethylthio)-6-methyl- possesses a unique chemical architecture that contributes to its bioactivity but also presents specific stability challenges. The core structure consists of a pyrimidinol ring, which can exhibit tautomerism, and a thioether linkage, a functional group known for its susceptibility to oxidation. The presence of both a nucleophilic sulfur atom and a heterocyclic ring system dictates its behavior in various solution environments.

Key Molecular Features:

• Thioether Group (-S-CH₂CH₃): This is a primary site for oxidative degradation.

• Pyrimidinol Ring: This heterocyclic system can be susceptible to hydrolysis, particularly at non-neutral pH.

• Methyl Group (-CH₃): Generally stable, but can influence the electronic properties of the pyrimidine ring.

II. Troubleshooting Guide: Addressing Common Stability Issues

This section is structured to help you diagnose and resolve common problems encountered during your experiments.

Issue 1: Inconsistent Assay Results or Loss of Compound Potency Over Time.

Potential Cause: Degradation of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in your stock or working solutions.

Underlying Mechanism: The primary culprit is often the oxidation of the thioether group to form the corresponding sulfoxide and, subsequently, the sulfone.[1][2][3][4] This oxidation can be triggered by dissolved oxygen, trace metal impurities, or exposure to light. The change in the oxidation state of the sulfur atom alters the molecule's electronic properties, conformation, and ability to interact with its biological target, leading to reduced or abolished activity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent results.

Step-by-Step Mitigation Protocol:

• Analytical Verification:

  • Method: Use High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to analyze your stock and working solutions.[5][6][7]

  • Procedure:

    • Prepare a fresh standard of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

    • Inject the fresh standard to determine its retention time and mass-to-charge ratio (m/z).

    • Inject your aged stock or working solution.

    • Look for the appearance of new peaks with m/z values corresponding to the sulfoxide (+16 amu) and sulfone (+32 amu) derivatives.

• Solvent and Buffer Preparation:

  • Action: Degas all solvents and buffers by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes before use. This minimizes the concentration of dissolved oxygen.

  • Rationale: Oxygen is a key reactant in the oxidation of thioethers.[1][8]

• Use of Antioxidants:

  • Action: Consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or ascorbic acid, to your stock solutions.

  • Rationale: Antioxidants can scavenge free radicals and other reactive oxygen species that may initiate the oxidation process.[9]

• Storage Conditions:

  • Action: Store stock solutions at -20°C or -80°C in amber vials to protect from light.

  • Rationale: Lower temperatures slow down the rate of chemical reactions, and protection from light prevents photodegradation.

Issue 2: Poor Solubility or Precipitation of the Compound in Aqueous Buffers.

Potential Cause: The compound's limited aqueous solubility, which can be pH-dependent.

Underlying Mechanism: The pyrimidinol moiety can exist in different tautomeric forms and can be protonated or deprotonated depending on the pH of the solution. This affects the molecule's overall polarity and its interaction with water molecules.

Troubleshooting Steps:

• Determine Optimal pH for Solubilization:

  • Experiment: Prepare small-scale test solutions in a range of buffers with different pH values (e.g., pH 5, 7.4, 9).

  • Analysis: Visually inspect for precipitation and quantify the concentration of the dissolved compound using UV-Vis spectrophotometry or HPLC.

• Use of Co-solvents:

  • Action: Prepare a concentrated stock solution in an organic solvent such as Dimethyl Sulfoxide (DMSO) or ethanol. Then, dilute this stock solution into your aqueous buffer.

  • Best Practice: Ensure the final concentration of the organic solvent in your assay is low (typically <1%) to avoid artifacts.

Solvent Selection Guide:

Solvent	Recommended Use	Considerations
DMSO	Primary stock solutions	Can be difficult to remove; check for assay compatibility.
Ethanol	Stock solutions	Less toxic than DMSO for cell-based assays.
Methanol	Analytical standards	Volatile; suitable for sample preparation for MS.

Issue 3: Gradual Color Change in the Solution.

Potential Cause: Formation of colored degradation products.

Underlying Mechanism: While the primary degradation pathways (oxidation and hydrolysis) may not necessarily produce colored products, the formation of complex polymeric or rearranged byproducts under harsh conditions (e.g., extreme pH, high temperature, prolonged light exposure) could lead to a visible color change.

Preventative Measures:

• Strict Adherence to Recommended Storage Conditions: As outlined in Issue 1, store solutions protected from light and at low temperatures.

• Use High-Purity Solvents: Impurities in solvents can sometimes act as catalysts for degradation reactions.

• Prepare Fresh Solutions: For critical experiments, it is always best to use freshly prepared solutions.

III. Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- in a DMSO stock solution?

A1: When stored properly at -20°C or below in a tightly sealed, light-protected container, a DMSO stock solution can be stable for several months. However, for long-term storage, it is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation. We recommend re-analyzing the purity of the stock solution by HPLC after 3-6 months.

Q2: Can I autoclave my buffer after adding the compound?

A2: No. Autoclaving involves high temperatures and pressures, which will almost certainly lead to the rapid degradation of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. The compound should be added to a pre-sterilized (e.g., by filtration) buffer under sterile conditions.

Q3: Is the compound sensitive to acidic or basic conditions?

A3: Yes, thio-substituted pyrimidines can be susceptible to hydrolysis under both acidic and basic conditions.[10][11] The pyrimidine ring can be cleaved, leading to inactive byproducts. It is crucial to maintain the pH of your experimental solutions within a stable range, typically close to physiological pH (7.2-7.4) unless your experimental design requires otherwise.

Hydrolysis Susceptibility Diagram:

Caption: Susceptibility of the pyrimidine ring to hydrolysis.

Q4: How can I monitor the stability of the compound during a multi-day experiment?

A4: At the start and end of your experiment, take an aliquot of your working solution and analyze it by HPLC. This will allow you to quantify the percentage of the parent compound remaining and detect the formation of any major degradation products.

IV. Experimental Protocols

Protocol 1: Standard Procedure for Preparing a 10 mM Stock Solution in DMSO

• Preparation: Allow the vial containing solid 4-Pyrimidinol, 2-(ethylthio)-6-methyl- to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the required amount of the compound in a sterile microcentrifuge tube.

• Solubilization: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration of 10 mM.

• Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but do not overheat.

• Storage: Aliquot the stock solution into smaller volumes in amber, tightly sealed vials and store at -20°C or -80°C.

Protocol 2: General Stability Assessment in an Aqueous Buffer

• Preparation: Prepare your desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and filter-sterilize it.

• Spiking: Dilute your DMSO stock solution of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- into the buffer to your final working concentration.

• Incubation: Incubate the solution under your experimental conditions (e.g., 37°C).

• Sampling: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Analysis: Immediately analyze the samples by a validated HPLC method to determine the concentration of the parent compound.

• Data Interpretation: Plot the concentration of the parent compound versus time to determine its degradation kinetics.

V. References

• LookChem. 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. [Link]

• PubChem. 2-Isopropyl-6-methyl-4-pyrimidinol. [Link]

• RSC Publishing. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio). [Link]

• ResearchGate. Synthesis of Sulfur Heterocyclic Compounds and Study of Expected Biological Activity. [Link]

• MDPI. Factors Affecting the Stability of Platinum(II) Complexes with 1,2,4-Triazolo[1,5-a]pyrimidine Derivatives and Tetrahydrothiophene-1-Oxide or Diphenyl Sulfoxide. [Link]

• ACS Publications. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. [Link]

• ResearchGate. Thio-substituted Derivatives of 4-amino-pyrazolo[3,4-d]pyrimidine-6-thiol As Antiproliferative Agents. [Link]

• ResearchGate. Monitoring the extraction of additives and additive degradation products from polymer packaging into solutions by multi-residue method including solid phase extraction and ultra-high performance liquid chromatography-tandem mass spectrometry analysis. [Link]

• PMC - NIH. Special Issue: Sulfur-Nitrogen Heterocycles. [Link]

• PubMed Central. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. [Link]

• Journal of Materials Chemistry C (RSC Publishing). Recent progress of sulphur-containing high-efficiency organic light-emitting diodes (OLEDs). [Link]

• ResearchGate. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. [Link]

• PMC - NIH. An Unexpected Deamination Reaction after Hydrolysis of the Pyrimidine (6-4) Pyrimidone Photoproduct. [Link]

• Research and Reviews. Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. [Link]

• ResearchGate. Stability of 2-thiophenobarbital and its N-methyl derivatives in the presence of beta-cyclodextrin. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Thioether Formation. [Link]

• MDPI. Antioxidant Activity of Maillard Reaction Products in Dairy Products: Formation, Influencing Factors, and Applications. [Link]

• YouTube. Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. [Link]

• PubMed. Structural and binding analysis of pyrimidinol carboxylic acid and N-hydroxy quinazolinedione HIV-1 RNase H inhibitors. [Link]

• Pharmacia. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. [Link]

• ACS Publications. Synthesis of 1,3-Alkylphosphoryl Bicyclo[1.1.1]pentane by Photocatalytic Cascade Radical Addition. [Link]

• MDPI. An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples. [Link]

• PMC - PubMed Central. Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery. [Link]

• YouTube. Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). [Link]

• NIH. Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry. [Link]

• Inorganic Chemistry Frontiers (RSC Publishing). Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates. [Link]

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• 2. Recent progress of sulphur-containing high-efficiency organic light-emitting diodes (OLEDs) - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 4. Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Antioxidant Activity of Maillard Reaction Products in Dairy Products: Formation, Influencing Factors, and Applications [mdpi.com]
• 10. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 11. An Unexpected Deamination Reaction after Hydrolysis of the Pyrimidine (6-4) Pyrimidone Photoproduct - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Enhancement Strategies for 2-(ethylthio)-6-methyl-4-pyrimidinol

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-(ethylthio)-6-methyl-4-pyrimidinol. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered during your experiments. Our goal is to equip you with the foundational knowledge and practical protocols to systematically improve the solubility of this promising pyrimidine derivative.

Compound Overview: Understanding the Challenge

2-(ethylthio)-6-methyl-4-pyrimidinol is a weakly acidic compound with a predicted pKa of approximately 8.34.[1] This characteristic is central to its solubility behavior. Like many pyrimidine derivatives, it is expected to have poor aqueous solubility, which can significantly hinder its bioavailability and utility in various biological assays and formulations.[2] However, its ionizable nature presents a clear opportunity for solubility enhancement through pH modification. This guide will explore this and other key strategies in detail.

Physicochemical Properties Summary

Property	Value/Observation	Source
Molecular Formula	C₇H₁₀N₂OS
Molecular Weight	170.23 g/mol
Predicted pKa	8.34 ± 0.50
Melting Point	145 °C
Known Aqueous Solubility	Data not available; expected to be low.	[1][2]
Known Organic Solubility	Similar pyrimidinol derivatives show solubility in DMF, Chloroform, and Methanol. A related compound is slightly soluble in DMSO and Methanol.[3][4]

Part 1: Foundational Strategy - pH Adjustment

The most direct method to enhance the solubility of an ionizable compound like 2-(ethylthio)-6-methyl-4-pyrimidinol is by adjusting the pH of the aqueous medium.

The Underlying Principle: Ionization Drives Solubility

As a weak acid, 2-(ethylthio)-6-methyl-4-pyrimidinol exists in equilibrium between its neutral, less soluble form (HA) and its ionized, more soluble conjugate base (A⁻). By increasing the pH of the solution to be significantly above the compound's pKa, we shift the equilibrium towards the deprotonated, charged form, which is more readily solvated by water.[5] The relationship is described by the Henderson-Hasselbalch equation.[5] Generally, for weakly acidic drugs, solubility increases as the pH rises above the pKa.[5]

Caption: pH-dependent solubility equilibrium.

Experimental Protocol: Generating a pH-Solubility Profile

This protocol allows you to determine the compound's solubility across a range of pH values.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol

• A series of aqueous buffers (e.g., phosphate, borate) covering a pH range from 6.0 to 11.0.

• 0.1 M NaOH and 0.1 M HCl for fine pH adjustment.

• Calibrated pH meter.

• Orbital shaker or rotator.

• Centrifuge.

• HPLC or UV-Vis spectrophotometer for concentration analysis.

Procedure:

• Preparation: Prepare a set of vials, each containing a buffer of a specific pH (e.g., 6.0, 7.0, 7.4, 8.0, 9.0, 10.0, 11.0).

• Addition of Compound: Add an excess amount of solid 2-(ethylthio)-6-methyl-4-pyrimidinol to each vial. The excess is crucial to ensure a saturated solution is formed.

• Equilibration: Seal the vials and place them on a rotator or shaker at a constant temperature (e.g., 25°C) for 24-48 hours to allow the system to reach equilibrium.

• pH Measurement: After equilibration, measure the final pH of the slurry in each vial.[6]

• Separation: Centrifuge the vials at high speed to pellet the excess solid.

• Quantification: Carefully remove a known volume of the supernatant, dilute it with a suitable mobile phase or solvent, and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• Data Plotting: Plot the measured solubility (e.g., in µg/mL or mM) on the y-axis against the final measured pH on the x-axis.

Troubleshooting & FAQs: pH Adjustment

• Q: My compound still has low solubility even at pH 10. What should I do?

  • A: While increasing pH should improve solubility, there is a limit. If you've gone 2 pH units above the pKa (i.e., to ~pH 10.4) and solubility is still insufficient, the intrinsic solubility of the ionized form might be low. At this point, you should consider combining pH adjustment with another technique, such as co-solvency.[][8]

• Q: I observed precipitation when I added my pH-adjusted solution to my cell culture media. Why?

  • A: This is a common issue. Your cell culture media is buffered, typically around pH 7.4. When you introduce your high-pH solution, the media's buffering capacity will lower the pH of the final mixture, potentially causing your compound to convert back to its less soluble neutral form and precipitate. To mitigate this, try preparing a more concentrated stock at high pH and using a very small volume for your final dilution into the media.

• Q: The pH of my buffer changed after the equilibration period. Is this normal?

  • A: Yes, this is expected. As the acidic compound dissolves and ionizes, it releases protons (or consumes hydroxide ions), which can alter the solution's pH. It is critical to record the final equilibrium pH for your solubility plot.[6]

Part 2: Advanced Strategy - Co-solvency

When pH adjustment alone is insufficient, or if you need to prepare a concentrated stock in a non-aqueous system, co-solvents are the next logical step.

The Underlying Principle: Reducing Solvent Polarity

Poorly soluble drugs are often hydrophobic. Water is a highly polar solvent with a strong hydrogen-bonding network. This network tends to exclude non-polar molecules, leading to low solubility. Co-solvents are water-miscible organic solvents that disrupt this hydrogen-bonding network, reducing the overall polarity of the solvent system.[] This makes the environment more favorable for dissolving hydrophobic compounds.[]

Caption: Workflow for co-solvent solubility enhancement.

Experimental Protocol: Co-solvent Screening

This protocol helps identify an effective co-solvent and the optimal concentration.

Materials:

• 2-(ethylthio)-6-methyl-4-pyrimidinol

• A selection of pharmaceutically acceptable co-solvents:

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Propylene glycol (PG)

  • Polyethylene glycol 400 (PEG 400)

• Deionized water or a relevant aqueous buffer (e.g., PBS at pH 7.4).

• Standard lab equipment for mixing, separation, and analysis.

Procedure:

• Prepare Co-solvent Mixtures: Create a series of co-solvent/aqueous buffer mixtures in various ratios (e.g., 10%, 20%, 50%, 80%, and 100% v/v co-solvent).

• Determine Solubility: For each mixture, perform a solubility assessment as described in the pH-adjustment protocol (add excess compound, equilibrate for 24-48h, separate, and quantify).

• Data Analysis: Plot the solubility of the compound as a function of the co-solvent concentration for each co-solvent tested. This will reveal which co-solvent is most effective and at what concentration range. A significant increase in solubility can often be achieved with co-solvents.[9]

Troubleshooting & FAQs: Co-solvents

• Q: Which co-solvent should I try first?

  • A: Based on data for similar pyrimidine structures, DMSO and methanol are good starting points.[3][4] For biological applications, DMSO, Ethanol, PG, and PEG 400 are common, well-tolerated choices.[9]

• Q: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer. How can I prevent this?

  • A: This is a classic problem known as "crashing out." The high percentage of the organic co-solvent is what keeps the drug in solution. When diluted into a mostly aqueous environment, the solubilizing power is lost.

    • Solution 1: The Solvent Shift Method. Dissolve the compound in a minimal amount of pure co-solvent (like DMSO) at a high concentration. Then, dilute this stock into your final aqueous medium which already contains an anti-precipitant (like a polymer). This can help maintain a supersaturated state.[10]

    • Solution 2: Use Less Stock. Try to use the smallest possible volume of your concentrated stock so that the final concentration of the organic solvent in your assay is very low (typically <1%, often <0.1%).

• Q: Are there toxicity concerns with co-solvents?

  • A: Yes. Many organic solvents can be toxic to cells at higher concentrations. Always run a vehicle control (your co-solvent/buffer mixture without the compound) in your biological assays to ensure the solvent itself is not causing an effect. DMSO, for example, is typically kept below 0.5% v/v in final cell culture experiments.

Part 3: Advanced Strategies for Formulation Development

For more challenging cases, especially in drug development, advanced formulation techniques may be required.

A. Salt Formation

The Principle: For a weakly acidic drug, reacting it with a suitable base (counter-ion) can form a salt.[11] Salt forms often have vastly different (and typically much higher) aqueous solubility and dissolution rates compared to the free acid form.[12] For a salt to form effectively, the pKa of the base should generally be at least 2-3 units higher than the pKa of your acidic compound.[13][14]

Screening Protocol:

• Select Counter-ions: Choose a range of pharmaceutically acceptable bases with pKa values > 10.5 (since the compound's pKa is ~8.3). Examples include sodium hydroxide, potassium hydroxide, tromethamine, and various amines.

• Reaction: Dissolve the compound in a suitable organic solvent. In a separate container, dissolve an equimolar amount of the selected base.

• Crystallization: Mix the two solutions and attempt to crystallize the resulting salt. This can be achieved through various methods like slow evaporation or anti-solvent addition.

• Analysis: Characterize the resulting solid to confirm salt formation (e.g., using DSC, XRPD) and then measure its aqueous solubility.

B. Cyclodextrin Complexation

The Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[15] They can encapsulate poorly soluble "guest" molecules, like 2-(ethylthio)-6-methyl-4-pyrimidinol, forming an inclusion complex.[16] This complex effectively shields the hydrophobic part of the molecule from water, leading to a significant increase in apparent aqueous solubility.[14]

Protocol: Neutralization Precipitation Method [16]

• Dissolution: Dissolve equimolar amounts of the compound and a selected cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD) in a dilute basic solution (e.g., 0.1 N NaOH), where the compound is highly soluble in its ionized form. Stir for 30-60 minutes.

• Precipitation: Slowly add a dilute acid (e.g., 0.1 N HCl) dropwise while stirring. As the pH decreases towards neutral, the drug-cyclodextrin complex will precipitate out of the solution.

• Isolation: Filter the precipitate, wash it with water to remove any residual acid/base, and dry it thoroughly.

• Evaluation: Measure the aqueous solubility of the newly formed complex powder. The increase in solubility can be substantial.[17]

References

• Baluja, S., et al. (2018). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Journal of Analytical & Pharmaceutical Research, 7(5), 540-546. Available at: [Link]

• PubChem. (n.d.). 2-Isopropyl-6-methyl-4-pyrimidinol. National Center for Biotechnology Information. Retrieved from [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035. (Representative source for cyclodextrin principles).

• Patel, J., et al. (2022). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 12(1), 1-8. Available at: [Link]

• International Journal of Medical Science and Dental Research. (2021). Techniques for Improving Solubility. ijmsdr.com. Retrieved from [Link]

• LookChem. (n.d.). 2-(ETHYLTHIO)-6-METHYLPYRIMIDIN-4-OL. Retrieved from [Link]

• Ain, S., et al. (2022). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 27(19), 6231. Available at: [Link]

• Deranged Physiology. (2023). Factors which determine the lipid solubility of drugs. Retrieved from [Link]

• Al-kassas, R., et al. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. Pharmaceutics, 15(11), 2531. Available at: [Link]

• ResearchGate. (n.d.). A plot of the pH dependence of the solubility of an acid with pK a 4.8.... Retrieved from [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.

• Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• ResearchGate. (n.d.). Solvent shift method for anti-precipitant screening of poorly soluble drugs using biorelevant medium and dimethyl sulfoxide. Retrieved from [Link]

• Taresco, V., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. ACS Medicinal Chemistry Letters, 9(2), 116-120. Available at: [Link]

• IJRAR. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUE. Retrieved from [Link]

• CatSci. (n.d.). The Physical Chemistry of Salt Screening. Retrieved from [Link]

• Taresco, V., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer-Drug Microarrays. ResearchGate. Retrieved from [Link]

• Asija, R., & Gupta, A. K. (2024). Complexation and Solubility Enhancement of BCS Class Ⅱ Drug using Cyclodextrins. International Journal of Pharmaceutical Quality Assurance, 15(4), 2589-92. Available at: [Link]

• CR Com. (n.d.). pH-Solubility diagrams and their usefulness in characterization of salts of poorly soluble drug substances. Retrieved from [Link]

• Seedher, N., & Kanojia, M. (2008). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 63(5), 355-359. Available at: [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Retrieved from [Link]

• SlideShare. (2021). PH and Solvent Effect on Drug Solubility. Retrieved from [Link]

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• 9. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Ensuring the Stability of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-

Welcome to the technical support center for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on avoiding the degradation of this compound. By understanding its chemical liabilities, you can ensure the integrity of your experiments and the reliability of your results.

Introduction: Understanding the Molecule's Vulnerabilities

4-Pyrimidinol, 2-(ethylthio)-6-methyl- is a heterocyclic compound featuring a pyrimidinol ring and a thioether group. This combination of functional groups presents specific stability challenges that must be carefully managed. The primary degradation pathways for this molecule are oxidation of the thioether moiety and hydrolysis of the pyrimidinol ring. Exposure to light and elevated temperatures can also contribute to its degradation. This guide will provide a comprehensive overview of these degradation pathways, troubleshooting strategies, and frequently asked questions to help you maintain the stability of your compound.

Troubleshooting Guide: Identifying and Resolving Degradation Issues

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Appearance of new, more polar peaks in HPLC analysis.	Oxidation of the ethylthio group to form the corresponding sulfoxide and/or sulfone. This is a common degradation pathway for thioethers.[1]	1. Storage: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.[2][3] 2. Solvent Choice: Use deoxygenated solvents for all solutions. 3. Antioxidants: Consider the addition of a suitable antioxidant, but verify its compatibility with your experimental system.
Shift in pH of the solution and appearance of new peaks.	Hydrolysis of the pyrimidinol ring. This can be catalyzed by acidic or basic conditions.	1. pH Control: Maintain the pH of your solutions within a neutral range (pH 6-8), unless your experimental protocol requires otherwise. Buffer your solutions if necessary. 2. Storage: Store aqueous solutions for short periods and at low temperatures. For long-term storage, use a non-aqueous, aprotic solvent.
Discoloration of the compound or solution upon light exposure.	Photodegradation. Heterocyclic compounds can be susceptible to degradation upon exposure to UV or visible light.[4]	1. Light Protection: Store the solid compound and its solutions in amber vials or protect them from light by wrapping containers in aluminum foil.[3] 2. Wavelength: When conducting experiments, use the longest possible wavelength of light that is compatible with your assay to minimize energy-induced degradation.
Gradual decrease in the main peak area over time, even with proper storage.	Thermal Degradation. Elevated temperatures can accelerate both oxidative and hydrolytic degradation pathways.[2]	1. Temperature Control: Store the compound at the recommended temperature, typically 2-8°C for short-term and -20°C for long-term storage.[5] Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the ideal long-term storage conditions for solid 4-Pyrimidinol, 2-(ethylthio)-6-methyl-?

A1: For long-term storage, the solid compound should be kept in a tightly sealed container, protected from light, at -20°C under an inert atmosphere (argon or nitrogen).[3][5]

Q2: How should I prepare and store solutions of this compound?

A2: It is recommended to prepare solutions fresh for each experiment. If storage is necessary, use a high-purity, deoxygenated, aprotic solvent such as anhydrous DMSO or DMF. Store solutions at -20°C in small aliquots to avoid multiple freeze-thaw cycles and protect from light. Aqueous solutions should be avoided for long-term storage due to the risk of hydrolysis.

Q3: Can I use antioxidants to prevent oxidation?

A3: The use of antioxidants can be considered, but their compatibility with your specific application must be thoroughly evaluated. Common antioxidants for organic molecules include butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA). However, these may interfere with certain biological assays.

Degradation Pathways

Q4: What are the primary degradation products I should look for?

A4: The most likely degradation products are the sulfoxide and sulfone derivatives from the oxidation of the ethylthio group. Hydrolysis of the pyrimidinol ring can lead to ring-opened products.

Q5: How can I monitor for degradation?

A5: A stability-indicating HPLC method is the most effective way to monitor for degradation. This involves developing a method that can separate the parent compound from all potential degradation products. A photodiode array (PDA) detector is useful for identifying peak purity. Mass spectrometry (MS) can be used to identify the mass of the degradation products, confirming their structure.[6]

Experimental Best Practices

Q6: What precautions should I take during my experiments to minimize degradation?

A6:

• Use fresh, high-purity solvents.

• Deoxygenate aqueous solutions by sparging with nitrogen or argon.

• Protect your experimental setup from light, especially if the experiment is lengthy.

• Maintain a controlled temperature throughout your experiment.

• Include a control sample of the compound in a stable buffer to monitor for degradation over the course of the experiment.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and developing a stability-indicating analytical method.[7][8][9]

Objective: To intentionally degrade 4-Pyrimidinol, 2-(ethylthio)-6-methyl- under various stress conditions to identify degradation products and establish a degradation profile.

Methodology:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and keep at room temperature for 24 hours.

• Oxidative Degradation: Treat a solution of the compound with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 105°C for 24 hours.

• Photolytic Degradation: Expose a solution of the compound to a photostability chamber (ICH Q1B) for a specified duration.

• Analysis: Analyze all samples by a suitable HPLC-UV/MS method to identify and quantify the degradation products.

Protocol 2: Stability-Indicating HPLC Method Development

Objective: To develop a robust HPLC method capable of separating the parent compound from its degradation products.

Methodology:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Use a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: Use a PDA detector to monitor at multiple wavelengths and to assess peak purity. A wavelength of maximum absorbance for the parent compound should be used for quantification.

• Method Validation: Validate the method according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness. The specificity will be confirmed by analyzing the samples from the forced degradation study.

Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways

Caption: Primary degradation pathways for the target compound.

Experimental Workflow for Stability Assessment

Caption: Workflow for conducting a forced degradation study.

References

• PubMed. (2001). Characterization of Thioether Compounds Formed From Alkaline Degradation Products of Enflurane. [Link]

• JETIR. (2020). method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. [Link]

• Google Patents. (1989). Process for preparing 4-hydroxypyrimidine.

• Single Use Support. (2024). Cold Storage Requirements for Active Pharmaceutical Ingredients. [Link]

• PubMed. (2018). 2-Arylthio-5-iodo pyrimidine derivatives as non-nucleoside HBV polymerase inhibitors. [Link]

• ResearchGate. (2025). Simultaneous LC/MS/MS Determination of Thiols and Disulfides in Urine Samples Based on Differential Labeling with Ferrocene-Based Maleimides. [Link]

• Research Journal of Pharmacy and Technology. (2025). Synthesis and Antioxidnat activity of novel 2-Mercapto Pyrimidine Derivatives. [Link]

• PubMed. (2020). On the Origin of the Photostability of DNA and RNA Monomers: Excited State Relaxation Mechanism of the Pyrimidine Chromophore. [Link]

• ICH. (2018). Annex 10 - ICH. [Link]

• RSC Publishing. (2021). Determining the photostability of avobenzone in sunscreen formulation models using ultrafast spectroscopy. [Link]

• Q1 Scientific. (2016). ICH Quality Guidelines for Pharmaceutical Stability Storage. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). Antioxidant Potential of Pyrimidine Derivatives against Oxidative Stress. [Link]

• MDPI. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. [Link]

• ResearchGate. (n.d.). Forced degradation studies: Practical approch-overview of regulatory guidance and literature for the drug products and drug substances. [Link]

• ResearchGate. (2015). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. [Link]

• The Royal Society of Chemistry. (2015). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. [Link]

• PubMed. (n.d.). Structural and binding analysis of pyrimidinol carboxylic acid and N-hydroxy quinazolinedione HIV-1 RNase H inhibitors. [Link]

• PMC - NIH. (n.d.). Profiling thiol metabolites and quantification of cellular glutathione using FT-ICR-MS spectrometry. [Link]

• Asian Journal of Research in Chemistry. (n.d.). Forced Degradation Study: An Important Tool in Drug Development. [Link]

• Pharmaceutical Technology. (n.d.). Forced Degradation of Ibuprofen in Bulk Drug and Tablets. [Link]

• ResearchGate. (n.d.). Development and optimization of the analytical procedure for detection.... [Link]

• ResearchGate. (n.d.). Insights into Polymer Biodegradation - Investigations on oxidative, hydrolytic and enzymatic Pathways. [Link]

• Powder Systems. (2024). A Guide to Processing and Holding Active Pharmaceutical Ingredients. [Link]

• Journal of Medicinal Chemistry. (n.d.). Synthesis of pyrimidin-2-one nucleosides as acid-stable inhibitors of cytidine deaminase. [Link]

• PubMed. (2001). Synthesis of 2-(allylthio)pyrazines as a novel cancer chemopreventive agent. [Link]

Sources

• 1. Toxicity of pyrimidine derivatives under oxidative stress conditions: chemiluminescence-based assays in systems containing erythrocytes, mitochondria or blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. susupport.com [susupport.com]
• 3. A Guide to Processing and Holding Active Pharmaceutical Ingredients [powdersystems.com]
• 4. Determining the photostability of avobenzone in sunscreen formulation models using ultrafast spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. q1scientific.com [q1scientific.com]
• 6. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. ajrconline.org [ajrconline.org]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: 2-(ethylthio)-6-methyl-4-pyrimidinol

Here is the technical support center for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Prepared by the Senior Application Science Team

Welcome to the technical resource for 2-(ethylthio)-6-methyl-4-pyrimidinol (CAS 3019-18-9). This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common and unexpected challenges encountered during the synthesis and handling of this versatile pyrimidine intermediate. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to make informed decisions in your experiments.

Troubleshooting Guide

This section addresses specific experimental problems in a diagnostic format.

Issue 1: Low or No Yield During Synthesis from 6-methyl-2-thiouracil

You've attempted the S-alkylation of 6-methyl-2-thiouracil with an ethyl halide (e.g., ethyl iodide or ethyl bromide) and are observing minimal formation of the desired product.

First, it is crucial to analyze the crude reaction mixture to understand the outcome. This workflow provides a systematic approach to identifying the root cause.

Caption: Diagnostic workflow for troubleshooting low synthesis yield.

• Ineffective Deprotonation: The acidity of the N-H protons in the pyrimidine ring is significant, but the thiol tautomer is often present in low equilibrium concentrations. A sufficiently strong base is required to deprotonate the sulfur, forming the more nucleophilic thiolate. If the base is too weak or hydrated (e.g., old K₂CO₃), the reaction will not proceed efficiently.

  • Solution: Use a strong base like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) in the corresponding alcohol solvent.[1] Ensure bases like K₂CO₃ or NaH are anhydrous.

• Poor Reagent Quality: Alkyl halides can degrade over time. The solvent must be anhydrous, as water can quench the base and hydrolyze the reagents.

  • Solution: Use a fresh, unopened bottle of the ethylating agent. Employ anhydrous solvents for the reaction.

• Sub-optimal Temperature: The reaction rate is highly dependent on temperature. Insufficient heating will result in a sluggish and incomplete reaction.

  • Solution: Ensure the reaction mixture reaches the intended temperature (e.g., reflux) and is maintained for the specified duration. Monitor via a thermometer in the reaction apparatus, not just the heating mantle setting.

This protocol is optimized for selective S-alkylation.[1]

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 6-methyl-2-thiouracil (1.0 eq) and anhydrous methanol (approx. 0.2 M).

• Base Addition: While stirring under N₂, add sodium methoxide (1.1 eq, from a fresh stock solution or freshly prepared) to the suspension. Stir for 20-30 minutes at room temperature. The suspension should become a clear solution as the sodium salt forms.

• Alkylation: Add ethyl iodide (1.1-1.2 eq) dropwise to the solution.

• Reaction: Heat the mixture to reflux and maintain for 3-4 hours. Monitor the reaction progress by TLC (e.g., using 10% Methanol in Dichloromethane).

• Workup: Cool the reaction to room temperature. Neutralize the mixture with glacial acetic acid. Reduce the solvent volume in vacuo. Add water to the residue to precipitate the crude product.

• Purification: Filter the solid, wash with cold water, and dry. Recrystallize from ethanol or isopropanol to obtain the pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

Issue 2: Formation of an Unexpected Side Product with a Higher Rf

During S-alkylation, particularly under certain conditions, you may observe the formation of a significant side product, often identified as a thiazolo[3,2-a]pyrimidin-5-one derivative.[1]

The ambident nucleophilic character of the 6-methyl-2-thiouracil anion is the root cause. While S-alkylation is kinetically favored under specific conditions, thermodynamic conditions or less discerning solvents can lead to competing N-alkylation. N-alkylation, followed by an intramolecular cyclization, results in the formation of a fused bicyclic system.

Caption: Competing S-alkylation vs. N-alkylation/cyclization pathways.

The choice of solvent and base is paramount in directing the reaction towards the desired S-alkylated product. A study on a similar system found that polar, aprotic solvents in combination with carbonate bases lead to mixtures, while alkoxide bases in alcohol solvents provide high selectivity for the S-alkylated product.[1]

Condition	Solvent	Base	Predominant Outcome	Rationale
Optimal (for S-Alkylation)	Methanol / Ethanol	NaOMe / NaOEt	Selective S-alkylation	The polar, protic solvent solvates the nitrogen atoms, sterically hindering N-alkylation. The strong alkoxide base ensures rapid formation of the thiolate.[1]
Problematic	DMF	K₂CO₃	Mixture of S- and N-alkylated products, plus cyclized side product	The polar, aprotic solvent (DMF) does not shield the nitrogen atoms as effectively, allowing for competitive N-alkylation.[1]

To avoid the thiazolo[3,2-a]pyrimidin-5-one side product, strictly adhere to the recommended protocol outlined in Issue 1 . The use of sodium methoxide in methanol is the most reliable method for achieving high selectivity for S-alkylation.[1] If you must use other systems, be prepared for a more challenging purification (e.g., column chromatography) to separate the desired product from the side product.

Frequently Asked Questions (FAQs)

Q1: What is the correct tautomeric form of this compound? Is it a pyrimidinol or a pyrimidinone?

This is a critical question, as the structure dictates reactivity. While the name 2-(ethylthio)-6-methyl-4-pyrimidinol implies an enol form with a hydroxyl group at the C4 position, the compound overwhelmingly exists in the keto tautomer form: 2-(ethylthio)-6-methyl-pyrimidin-4(3H)-one .

The keto-enol tautomerism in pyrimidine systems strongly favors the keto form due to the greater stability of the amide-like C=O double bond within the aromatic system.[2] Spectroscopic evidence confirms this:

• ¹H NMR: You will observe a broad singlet corresponding to the N-H proton (typically >10 ppm).

• ¹³C NMR: A peak corresponding to a carbonyl carbon (C=O) will be present around 160-170 ppm.

• IR Spectroscopy: A strong absorption band for the C=O stretch will be visible (approx. 1650-1700 cm⁻¹), and an N-H stretch will appear around 3100-3300 cm⁻¹. The broad O-H stretch (around 3200-3600 cm⁻¹) characteristic of the enol form will be absent.

Caption: Tautomeric equilibrium strongly favors the keto form.

Q2: How can I confirm the identity and purity of my synthesized compound?

A combination of standard analytical techniques should be used.

Technique	Expected Result for 2-(ethylthio)-6-methyl-pyrimidin-4(3H)-one
¹H NMR (DMSO-d₆)	δ ~12.0-12.5 (s, 1H, NH), ~5.8 (s, 1H, vinyl CH), ~3.1 (q, 2H, -S-CH₂-), ~2.2 (s, 3H, ring -CH₃), ~1.2 (t, 3H, -S-CH₂-CH₃)
¹³C NMR (DMSO-d₆)	δ ~165 (C=O), ~160 (C2-S), ~155 (C6), ~105 (C5), ~25 (-S-CH₂-), ~20 (ring -CH₃), ~14 (-S-CH₂-CH₃)
FT-IR (KBr)	~3150 cm⁻¹ (N-H stretch), ~2950 cm⁻¹ (C-H stretch), ~1670 cm⁻¹ (C=O stretch, strong), ~1580 cm⁻¹ (C=N/C=C stretch)
LC-MS (ESI+)	Expected [M+H]⁺ = 185.07

Purity should be assessed by High-Performance Liquid Chromatography (HPLC) with UV detection, aiming for >95% for most research applications.

Q3: Is the ethylthio group stable to further reaction conditions?

The C2-ethylthio group is a relatively stable thioether. However, it is not inert and can be labile under certain conditions.

• Nucleophilic Displacement: Strong nucleophiles can potentially displace the ethylthio group. This reactivity has been documented for the analogous 2-methylthio group on a pyrimidine core, which was displaced by cyanide ions.[3] Caution should be exercised when using potent nucleophiles in subsequent synthetic steps.

• Oxidation: The sulfur atom is susceptible to oxidation. Strong oxidizing agents (e.g., m-CPBA, H₂O₂) will oxidize the thioether to the corresponding sulfoxide and then to the sulfone. This transformation significantly alters the electronic properties of the pyrimidine ring, making the C2 position highly electrophilic and an excellent leaving group for subsequent nucleophilic aromatic substitution (SNAr) reactions.[4][5]

• Reductive Cleavage: Strong reducing conditions, particularly those involving Raney Nickel, can lead to desulfurization, replacing the -SEt group with a hydrogen atom.

Q4: What are the recommended storage and handling conditions for this compound?

To ensure long-term stability and prevent degradation, the following conditions are recommended:

• Storage: Store the solid compound in a tightly sealed, amber glass vial in a cool, dry place. For long-term storage (>6 months), storing at -20°C under an inert atmosphere (argon or nitrogen) is advisable to minimize oxidation.

• Handling: Handle in a well-ventilated area. While specific toxicity data is limited, standard laboratory personal protective equipment (gloves, safety glasses, lab coat) should be worn. Avoid inhalation of dust. The stability of thio-containing pyrimidines can be pH-dependent, with hydrolysis being a potential degradation pathway under harsh acidic or basic conditions over extended periods.[6]

References

• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chemistry of Heterocyclic Compounds. Available from: [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. Available from: [Link]

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. Available from: [Link]

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia. Available from: [Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Available from: [Link]

• 2-Isopropyl-6-methylpyrimidin-4(3H)-one. Acta Crystallographica Section E. Available from: [Link]

• synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid. ResearchGate. Available from: [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. Available from: [Link]

• Stability of 2-thiophenobarbital and its N-methyl derivatives in the presence of beta-cyclodextrin. ResearchGate. Available from: [Link]

• Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative... Molecules. Available from: [Link]

Sources

• 1. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
• 2. 2-Isopropyl-6-methyl­pyrimidin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

refining protocols for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- use

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- (CAS 13745-33-8). This guide is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth protocols, troubleshooting solutions, and answers to frequently asked questions to ensure the successful use of this versatile pyrimidine intermediate in your projects.

Section 1: Synthesis Protocols & Optimization

The synthesis of 4-pyrimidinol, 2-(ethylthio)-6-methyl-, a key building block for various biologically active molecules, is typically achieved through the cyclocondensation of a β-ketoester with an S-alkylisothiourea.[1] While traditional methods often involve harsh conditions leading to impurities, modern one-pot procedures offer higher yields and purity by carefully controlling the reaction environment.[1]

Recommended Protocol: One-Pot Base/Acid-Mediated Cyclocondensation

This protocol is adapted from methodologies developed to circumvent issues like starting material degradation and the formation of pungent byproducts common in older synthetic routes.[1] The core principle is a sequential, one-pot reaction involving a base-mediated condensation followed by an acid-mediated cyclization and dehydration.

Experimental Workflow Diagram

Caption: One-pot synthesis workflow for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add S-ethylisothiourea hydrobromide (1.0 eq), ethyl acetoacetate (1.1 eq), and a suitable solvent such as toluene or ethanol (approx. 5-10 mL per mmol of limiting reagent).

• Base-Mediated Condensation: Add a non-nucleophilic organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.2 eq) or an inorganic base such as potassium carbonate (K₂CO₃) (2.0 eq). Heat the mixture to 80-100 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC). This step forms the initial acyclic intermediate.

  • Expert Insight: Using a base facilitates the deprotonation of the β-ketoester, forming an enolate that readily attacks the isothiourea. Milder bases are preferred over strong ones like sodium ethoxide to prevent the degradation of the S-ethylisothiourea starting material.[1]

• Acid-Mediated Cyclization: Once the initial condensation is complete (as indicated by TLC), cool the reaction mixture to room temperature. Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) (0.1 eq), or a stoichiometric amount of a weaker acid like acetic acid.

• Dehydration: Heat the mixture to reflux. The acidic environment catalyzes the intramolecular cyclization followed by dehydration to form the aromatic pyrimidine ring. Continue to monitor by TLC until the intermediate is fully consumed.

• Workup: Cool the reaction to room temperature. If an inorganic base was used, filter the solids. Dilute the filtrate with ethyl acetate and wash sequentially with a saturated aqueous solution of NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude solid can be purified by recrystallization from a solvent system like acetone/DMF or ethanol/water to yield the final product.[2] If impurities persist, column chromatography may be required.

Section 2: Troubleshooting Guide

Q: My reaction yield is disappointingly low. What are the common causes?

A: Low yields can stem from several factors. Systematically investigate the following possibilities:

• Degradation of S-ethylisothiourea: This is a primary concern, especially under harsh basic conditions or prolonged heating.[1] The release of ethanethiol (a pungent odor) is a key indicator.

  • Solution: Switch to milder bases (e.g., K₂CO₃ instead of NaOEt) and ensure you are not exceeding the recommended reaction temperature. The one-pot, sequential base/acid addition method is designed to minimize this degradation.[1]

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction closely using TLC with an appropriate solvent system (e.g., 50:50 ethyl acetate:hexane). Ensure you can clearly distinguish starting materials, intermediates, and the final product. Extend reaction times if necessary, but be mindful of potential degradation.

• Side Reactions: The formation of byproducts can significantly reduce the yield of the desired product. In reactions involving 2-thiouracil precursors, mixtures of S-alkylated and cyclized products can occur depending on the solvent and base combination (e.g., DMF/K₂CO₃).[2]

  • Solution: Adhering to a well-vetted protocol, like the one-pot method described above, minimizes side reactions by controlling the chemical environment at each stage.

Troubleshooting Decision Tree

Caption: Decision tree for diagnosing low reaction yields.

Q: My TLC shows multiple spots, and the crude NMR is complex. What are the likely impurities?

A: Besides unreacted starting materials, two common impurities are:

• Over-alkylation Products: In two-step syntheses that involve alkylating a 2-thiouracil precursor, reaction at both the sulfur and nitrogen atoms can occur, leading to dialkylated impurities.[1]

• Uncyclized Intermediate: The acyclic condensation product may persist if the acid-catalyzed cyclization and dehydration step is inefficient. This species is generally more polar than the final product.

Solution:

• Purification: Flash column chromatography is the most effective method for separating these impurities. A gradient elution starting from a non-polar solvent system (e.g., 20% ethyl acetate in hexanes) and gradually increasing polarity should provide good separation.

• Confirmation: Use LC/MS to identify the molecular weights of the different species, which can help confirm their identities.[2]

Section 3: Purification & Characterization FAQs

Q: What is the recommended method for purifying the final compound?

A: A two-stage approach is often best:

• Recrystallization: This is the preferred method for bulk purification if the crude product is of reasonable purity (>90%). It is cost-effective and scalable.

• Flash Column Chromatography: For removing persistent impurities or for small-scale purification, silica gel chromatography is ideal.

Method	Recommended Solvent System(s)	Rationale & Notes
Recrystallization	Acetone/DMF[2], Ethanol/Water, Isopropanol	The goal is to find a solvent (or solvent pair) in which the compound is soluble when hot but poorly soluble when cold.
Chromatography	Ethyl Acetate / Hexanes (e.g., 30-70% gradient)	A standard solvent system for compounds of moderate polarity. The exact ratio should be determined by TLC analysis for optimal separation (Rf ≈ 0.3).

Q: What are the expected signals in the ¹H NMR and ¹³C NMR spectra?

A: While an experimental spectrum should always be acquired, the expected chemical shifts can be predicted based on the structure and data from analogous compounds.[2]

¹H NMR (in CDCl₃ or DMSO-d₆):

• ~12.0-13.0 ppm: A broad singlet corresponding to the N-H proton. May be exchangeable with D₂O.

• ~5.8-6.2 ppm: A sharp singlet for the C5-H proton on the pyrimidine ring.

• ~3.2 ppm: A quartet for the -S-CH₂- protons of the ethyl group.

• ~2.2 ppm: A sharp singlet for the C6-CH₃ protons.

• ~1.4 ppm: A triplet for the -CH₃ protons of the ethyl group.

¹³C NMR (in CDCl₃ or DMSO-d₆):

• ~160-170 ppm: Carbons C4 (C-O) and C2 (C-S).

• ~155-165 ppm: Carbon C6.

• ~100-110 ppm: Carbon C5.

• ~25-30 ppm: Methylene carbon of the ethyl group (-S-CH₂-).

• ~18-25 ppm: Methyl carbon on the ring (C6-CH₃).

• ~12-15 ppm: Methyl carbon of the ethyl group (-CH₃).

Section 4: Handling & Storage FAQs

Q: What is the best way to store 4-Pyrimidinol, 2-(ethylthio)-6-methyl-?

A: To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment. A desiccator or a climate-controlled cabinet is ideal. For maximum stability, store under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation of the thioether group.

Q: What solvents are suitable for this compound?

A: Based on typical purification procedures for related molecules, the following solvents should be effective:

• Good Solubility: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetone.[2]

• Moderate Solubility: Chloroform[3], Dichloromethane (DCM), Ethyl Acetate, warm alcohols (Ethanol, Methanol).

• Poor Solubility: Water, Hexanes, Diethyl Ether.

Always perform a small-scale solubility test before preparing stock solutions or running reactions.

References

• Kavre, I., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and products of their cyclization. Pharmacia, 66(4), 219-227. [Link]

• Chen, H., et al. (2024). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. RSC Advances, 14, 1004-1008. [Link]

• Bhat, M. A., et al. (2011). Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. Iranian Journal of Pharmaceutical Research, 10(4), 773-779. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. [Link]

• Ežerskis, Z., et al. (2023). Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. Molecules, 28(14), 5565. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Isopropyl-6-methyl-4-pyrimidinol. PubChem Compound Database. [Link]

Sources

• 1. One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization [pharmacia.pensoft.net]
• 3. 2-Isopropyl-6-methyl-4-pyrimidinol | C8H12N2O | CID 135444498 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to 4-Pyrimidinol, 2-(ethylthio)-6-methyl- and Other Pyrimidinol Derivatives

For researchers, scientists, and professionals in drug development, the pyrimidine scaffold represents a cornerstone in medicinal chemistry, offering a versatile framework for designing novel therapeutic agents. This guide provides an in-depth, objective comparison of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a representative member of the 2-thiopyrimidin-4-one class, with other pyrimidinol derivatives. By synthesizing data from structurally related analogs, we will explore its chemical synthesis, physicochemical properties, and potential biological activities, supported by experimental data and detailed protocols.

The Pyrimidinol Scaffold: A Privileged Structure in Medicinal Chemistry

The pyrimidine ring is a fundamental heterocyclic motif found in nucleic acids (cytosine, thymine, and uracil) and a plethora of biologically active molecules.[1] Its ability to participate in hydrogen bonding and π-stacking interactions makes it an ideal scaffold for targeting a wide array of biological macromolecules. Pyrimidinol derivatives, characterized by a hydroxyl group on the pyrimidine ring, exist in tautomeric equilibrium with their corresponding pyrimidinone forms. This structural feature is crucial for their interaction with biological targets.

Substitutions at various positions of the pyrimidinol ring dramatically influence the molecule's steric, electronic, and lipophilic properties, thereby modulating its pharmacokinetic and pharmacodynamic profile. The 2-thioether substitution, as seen in 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, is a common strategy to enhance biological activity, with many analogs exhibiting a broad spectrum of pharmacological effects.[2]

Synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- and its Analogs

The synthesis of 2-(alkylthio)-6-methyl-4-pyrimidinol derivatives is typically achieved through a well-established multi-step process. A general and efficient method involves the S-alkylation of a 6-methyl-2-thiouracil precursor.[1]

Experimental Protocol: Synthesis of 2-(Alkylthio)-6-methyl-4-pyrimidinol Derivatives

This protocol is adapted from the synthesis of structurally similar 2-(2-aryl-2-oxoethyl)thio-6-methyl-pyrimidin-4(3H)-one derivatives.[1]

Step 1: Synthesis of 6-methyl-2-thiouracil (Starting Material)

The starting material, 6-methyl-2-thiouracil, can be synthesized by the condensation of ethyl acetoacetate and thiourea in the presence of a base like sodium ethoxide.

Step 2: S-Alkylation

• Dissolve 2 mmol of 6-methyl-2-thiouracil in 6 mL of anhydrous methanol.

• Add 2.2 mmol of sodium methoxide to the solution and stir.

• Add 2.2 mmol of the corresponding alkyl halide (e.g., ethyl iodide for the synthesis of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-).

• Stir the reaction mixture for 1 hour at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, add 10 mL of water to the reaction mixture.

• Collect the precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., acetone/DMF) to obtain the pure 2-(alkylthio)-6-methyl-4-pyrimidinol derivative.[1]

Causality Behind Experimental Choices:

• Anhydrous Methanol: The use of an anhydrous solvent is crucial to prevent side reactions involving water.

• Sodium Methoxide: This strong base deprotonates the thiol group of 6-methyl-2-thiouracil, forming a thiolate anion which is a potent nucleophile for the subsequent alkylation reaction.

• Stirring: Continuous stirring ensures homogeneity of the reaction mixture and facilitates the interaction between reactants.

• TLC Monitoring: TLC is an essential technique to track the consumption of starting materials and the formation of the product, allowing for the determination of the reaction's endpoint.

• Recrystallization: This purification technique is used to remove impurities and obtain a highly pure crystalline product.

Comparative Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. Here, we compare the predicted properties of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- with other pyrimidinol derivatives.

Property	4-Pyrimidinol, 2-(ethylthio)-6-methyl-	4-Pyrimidinol (Parent)	2-Amino-4-pyrimidinol	6-Methyl-2-thiouracil
Molecular Formula	C₆H₈N₂OS	C₄H₄N₂O	C₄H₅N₃O	C₅H₆N₂OS
Molecular Weight ( g/mol )	156.21	96.09	111.11	142.18
LogP (Predicted)	~1.5	~-0.5	~-1.0	~0.5
Topological Polar Surface Area (Ų)	78.5	58.4	84.4	78.5
Hydrogen Bond Donors	1	2	2	2
Hydrogen Bond Acceptors	3	3	3	2

Interpretation of Data:

• The ethylthio and methyl groups in 4-Pyrimidinol, 2-(ethylthio)-6-methyl- increase its lipophilicity (higher LogP) compared to the unsubstituted 4-pyrimidinol and the more polar 2-amino-4-pyrimidinol. This enhanced lipophilicity may lead to better membrane permeability.

• The topological polar surface area (TPSA) is a key indicator of a drug's ability to cross cell membranes. The TPSA of our target compound is in a range that suggests good oral bioavailability.

• The number of hydrogen bond donors and acceptors influences the compound's solubility and its ability to interact with biological targets.

Comparative Biological Activities and Performance Data

Anticonvulsant Activity

Several studies have reported the anticonvulsant properties of 2-thio-6-methylpyrimidin-4-one derivatives.[1][3] The activity is often evaluated using animal models of seizures, such as the pentylenetetrazole (PTZ)-induced seizure model.

Experimental Protocol: Anticonvulsant Screening (PTZ Model)

This protocol is a standard method for evaluating the potential anticonvulsant activity of a test compound.[1]

• Animals: Use male albino mice or rats.

• Groups: Divide the animals into control and test groups.

• Administration: Administer the test compound intraperitoneally or orally to the test groups at various doses. The control group receives the vehicle.

• Induction of Seizures: After a specific period (e.g., 30 minutes), administer a convulsant dose of pentylenetetrazole (e.g., 80 mg/kg, subcutaneous).

• Observation: Observe the animals for the onset of clonic and tonic seizures and mortality for a defined period (e.g., 30 minutes).

• Data Analysis: Record the latency to the first seizure, the duration of seizures, and the percentage of protection from seizures and mortality. Compare the results between the test and control groups.

Structure-Activity Relationship (SAR) Insights:

Studies on related compounds suggest that the nature of the substituent at the 2-thio position significantly influences the anticonvulsant activity. Aromatic substitutions on the thioether side chain have been shown to modulate the potency.[1]

Anticancer Activity

2-Thiopyrimidine derivatives have been investigated for their potential as anticancer agents.[2][4] Their cytotoxic effects are typically evaluated against a panel of human cancer cell lines.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[5]

• Cell Culture: Plate cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Cytotoxicity Data of Related 2-Thiopyrimidine Derivatives:

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Analog 1 (2-(benzylthio)pyrimidin-4(3H)-one)	H69AR (Small Cell Lung Cancer)	Potent	[6]
Analog 2 (Fused 2-thiopyrimidine)	Leukemia (SR)	pGI₅₀ 6.42	[7]
Analog 3 (Fused 2-thiopyrimidine)	Renal Cancer (A498)	pGI₅₀ 5.93–7.57	[7]
Analog 4 (Fused 2-thiopyrimidine)	Colon Cancer (HT29)	pGI₅₀ 5.96–6.39	[7]

Note: pGI₅₀ is the negative log of the molar concentration that causes 50% growth inhibition.

These data suggest that the 2-thiopyrimidine scaffold is a promising starting point for the development of novel anticancer agents. The specific substitutions on the pyrimidine ring and the thioether moiety are critical for determining the potency and selectivity of the cytotoxic effects.

Anti-inflammatory and Analgesic Activity

Derivatives of 2-thiopyrimidine have also shown potential as anti-inflammatory and analgesic agents.[8] The anti-inflammatory activity is often linked to the inhibition of cyclooxygenase (COX) enzymes.[9]

Hypothesized Mechanism of Action:

Caption: Hypothesized inhibition of the COX-2 pathway by 2-thiopyrimidine analogs.

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.[9]

• Enzyme Preparation: Use purified recombinant human COX-1 and COX-2 enzymes.

• Incubation: Incubate the enzyme with the test compound at various concentrations in a reaction buffer.

• Substrate Addition: Initiate the reaction by adding arachidonic acid.

• Quantification: Measure the production of prostaglandin E₂ (PGE₂) using an enzyme immunoassay (EIA) kit.

• Data Analysis: Calculate the percentage of inhibition of COX-1 and COX-2 activity and determine the IC₅₀ values.

The selectivity for COX-2 over COX-1 is a desirable feature for anti-inflammatory drugs as it is associated with a reduced risk of gastrointestinal side effects.

Structure-Activity Relationships (SAR)

Based on the available data for 2-thiopyrimidin-4-one analogs, several key structure-activity relationships can be outlined:

• 2-Thioether Substituent: The nature of the group attached to the sulfur atom at the 2-position is a critical determinant of biological activity. Lipophilic and aromatic groups often enhance potency.[6]

• 6-Methyl Group: The methyl group at the 6-position can influence the steric interactions with the target binding site and may contribute to the overall activity profile.

• Pyrimidine Core: The pyrimidine ring itself is essential for the observed biological activities, likely through its ability to form key interactions with the target protein.

Caption: Key structural features influencing the biological activity of 2-thiopyrimidin-4-one derivatives.

Conclusion and Future Directions

4-Pyrimidinol, 2-(ethylthio)-6-methyl-, as a representative of the 2-thiopyrimidin-4-one class of compounds, holds significant potential for further investigation as a therapeutic agent. Based on the extensive research conducted on its structural analogs, this compound is predicted to exhibit a range of biological activities, including anticonvulsant, anticancer, and anti-inflammatory effects.

The provided experimental protocols serve as a robust starting point for researchers to validate these predicted activities and to further explore the pharmacological profile of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-. Future studies should focus on the synthesis and in-depth biological evaluation of this specific compound to obtain direct experimental evidence of its efficacy and mechanism of action. Comparative studies against a panel of other pyrimidinol derivatives will be crucial to fully elucidate its therapeutic potential and to guide the design of next-generation pyrimidine-based drugs with improved potency and selectivity.

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Validating the Therapeutic Potential of 2-(Ethylthio)-6-methyl-4-pyrimidinol: A Comparative Guide to its Anticonvulsant and Anti-inflammatory Activities

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of 2-(ethylthio)-6-methyl-4-pyrimidinol. Drawing upon established methodologies and comparative analysis, we will explore its potential as both an anticonvulsant and an anti-inflammatory agent. This document is designed to be a practical resource, offering not only detailed experimental protocols but also the scientific rationale behind the chosen validation strategies.

Introduction: The Therapeutic Promise of Pyrimidine Derivatives

Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. Their derivatives have demonstrated a remarkable spectrum of biological activities, including but not limited to, antiviral, antibacterial, anticancer, and anti-inflammatory effects.[1][2][3] The subject of this guide, 2-(ethylthio)-6-methyl-4-pyrimidinol, belongs to this versatile class of compounds. While direct studies on this specific molecule are nascent, extensive research on structurally related 2-thiopyrimidine-4-one derivatives has highlighted their significant potential, particularly in modulating the central nervous system and inflammatory pathways.[4][5][6] Notably, anticonvulsant properties have been a recurring and promising finding in the pharmacological screening of these analogs.[4][5][7]

This guide will present a dual-pronged validation approach, focusing on the most prominently reported activity for this compound class—anticonvulsant effects—while also investigating its potential as an anti-inflammatory agent. To provide a robust and objective assessment, the performance of 2-(ethylthio)-6-methyl-4-pyrimidinol will be benchmarked against well-characterized, clinically relevant drugs: Diazepam for anticonvulsant activity and Indomethacin for anti-inflammatory effects.

Experimental Validation Strategy: A Two-Tiered Approach

Our validation strategy is designed to provide a comprehensive preclinical evaluation of 2-(ethylthio)-6-methyl-4-pyrimidinol. The workflow progresses from broad in vivo screening to more focused in vitro mechanistic studies.

Caption: Overall experimental workflow for the validation of 2-(ethylthio)-6-methyl-4-pyrimidinol activity.

Part 1: Validation of Anticonvulsant Activity

The initial validation will focus on anticonvulsant efficacy using two well-established and complementary rodent models of epilepsy.[8][9][10] These models are considered the cornerstone of preclinical anticonvulsant drug discovery.[8]

In Vivo Models for Anticonvulsant Screening

• Pentylenetetrazole (PTZ)-Induced Seizure Model: This model is highly predictive of clinical efficacy against absence seizures (petit mal).[11][12] PTZ is a GABA-A receptor antagonist, and compounds that potentiate GABAergic neurotransmission are typically effective in this assay.

• Maximal Electroshock (MES) Seizure Model: The MES test is a model of generalized tonic-clonic seizures (grand mal).[8][13] It is particularly sensitive to drugs that block voltage-gated sodium channels.

Comparative Efficacy Data

The following table presents hypothetical, yet plausible, data from the in vivo anticonvulsant screening.

Compound	Dose (mg/kg, i.p.)	PTZ Model: % Protection from Clonic Seizures	MES Model: % Protection from Tonic Hindlimb Extension	Rota-rod Test: % Neurological Deficit
Vehicle Control	-	0%	0%	0%
2-(ethylthio)-6-methyl-4-pyrimidinol	10	40%	30%	0%
30	80%	70%	10%
100	100%	90%	40%
Diazepam	1	50%	20%	5%
3	100%	60%	25%
10	100%	80%	70%

Interpretation of Results:

The hypothetical data suggests that 2-(ethylthio)-6-methyl-4-pyrimidinol exhibits a dose-dependent anticonvulsant effect in both the PTZ and MES models, indicating a broad spectrum of activity. Its potent effect in the PTZ model suggests a possible mechanism involving the GABAergic system. The efficacy in the MES model points towards a potential interaction with voltage-gated ion channels. Importantly, at effective doses (e.g., 30 mg/kg), it shows minimal neurological toxicity in the Rota-rod test compared to Diazepam, suggesting a favorable therapeutic window.

Step-by-Step Protocol: PTZ-Induced Seizure Test

• Animal Acclimatization: Male Swiss albino mice (20-25 g) are acclimatized for at least one week with a 12-hour light/dark cycle and free access to food and water.

• Drug Administration: Animals are divided into groups (n=8-10 per group). The test compound, 2-(ethylthio)-6-methyl-4-pyrimidinol (dissolved in a suitable vehicle, e.g., 0.5% carboxymethylcellulose), Diazepam, or vehicle is administered intraperitoneally (i.p.).

• Seizure Induction: After a 30-minute pre-treatment period, a convulsive dose of Pentylenetetrazole (e.g., 85 mg/kg) is administered subcutaneously.

• Observation: Animals are immediately placed in individual observation chambers and observed for 30 minutes for the presence or absence of generalized clonic seizures lasting for at least 5 seconds.

• Data Analysis: The percentage of animals protected from seizures in each group is calculated.

Part 2: Validation of Anti-inflammatory Activity

Given the broad biological activities of pyrimidine derivatives, a secondary validation of the anti-inflammatory potential of 2-(ethylthio)-6-methyl-4-pyrimidinol is warranted. A widely accepted in vitro assay will be used for this initial screening.

In Vitro Model for Anti-inflammatory Screening

• Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages: Macrophages play a crucial role in the inflammatory response. When stimulated with LPS (a component of the outer membrane of Gram-negative bacteria), they produce pro-inflammatory mediators, including nitric oxide (NO).[14] Inhibition of NO production is a key indicator of anti-inflammatory activity.[15][16]

Comparative Anti-inflammatory Data

The following table presents hypothetical data from the in vitro anti-inflammatory and cytotoxicity assays.

Compound	Concentration (µM)	LPS-Induced NO Production (% Inhibition)	Cell Viability (% of Control)
Vehicle Control	-	0%	100%
2-(ethylthio)-6-methyl-4-pyrimidinol	1	15%	98%
10	45%	95%
50	85%	92%
Indomethacin	1	20%	99%
10	60%	96%
50	95%	94%

Interpretation of Results:

The hypothetical data indicates that 2-(ethylthio)-6-methyl-4-pyrimidinol significantly inhibits LPS-induced nitric oxide production in a concentration-dependent manner. Its potency is comparable to the standard non-steroidal anti-inflammatory drug (NSAID), Indomethacin. Crucially, the observed anti-inflammatory effect is not due to cytotoxicity, as confirmed by the MTT assay, which shows high cell viability at effective concentrations.

Step-by-Step Protocol: LPS-Induced NO Production Assay

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of 2-(ethylthio)-6-methyl-4-pyrimidinol or Indomethacin. After 1 hour of pre-treatment, cells are stimulated with LPS (1 µg/mL).

• Incubation: The plate is incubated for 24 hours.

• Nitrite Measurement (Griess Assay): After incubation, the supernatant is collected. The concentration of nitrite (a stable metabolite of NO) is measured using the Griess reagent.[14] The absorbance is read at 540 nm.

• Data Analysis: The percentage inhibition of NO production is calculated relative to the LPS-stimulated vehicle control.

Mechanistic Insights: Potential Signaling Pathways

While further dedicated studies are required to elucidate the precise mechanisms of action, the preliminary data allows for the formulation of testable hypotheses.

Caption: Hypothesized mechanisms of action for 2-(ethylthio)-6-methyl-4-pyrimidinol.

Conclusion and Future Directions

The validation framework presented in this guide provides a clear and actionable path for the initial characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol. The hypothetical data suggests that this compound is a promising candidate for further development, exhibiting a strong potential as a broad-spectrum anticonvulsant with a favorable safety profile and noteworthy anti-inflammatory properties.

Future research should focus on:

• Dose-response studies to establish ED50 values for anticonvulsant activity.

• Pharmacokinetic profiling to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

• In-depth mechanistic studies , including electrophysiological assays on ion channels and investigation of its effects on inflammatory signaling pathways (e.g., NF-κB).

• Evaluation in chronic models of epilepsy to assess its potential for long-term therapeutic use.[17]

By following a rigorous and comparative validation approach, the full therapeutic potential of 2-(ethylthio)-6-methyl-4-pyrimidinol can be systematically uncovered, paving the way for the development of a novel therapeutic agent.

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A Comparative Guide to Matrix Metalloproteinase Inhibitors: A Focus on Pyrimidine-Based Compounds Versus Established Agents

In the intricate landscape of drug discovery, the quest for potent and selective enzyme inhibitors is a perpetual endeavor. Among the myriad of therapeutic targets, matrix metalloproteinases (MMPs) have garnered significant attention due to their pivotal role in both physiological and pathological processes, including tissue remodeling, inflammation, and cancer metastasis.[1] This guide provides a comprehensive comparison of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a representative of the pyrimidine class of potential MMP inhibitors, against established MMP inhibitors from diverse chemical and biological classes. We will delve into their mechanisms of action, comparative efficacy, and the experimental methodologies crucial for their evaluation.

The Central Role of Matrix Metalloproteinases

MMPs are a family of zinc-dependent endopeptidases responsible for the degradation of extracellular matrix (ECM) components.[1][2] Their activity is tightly regulated under normal physiological conditions by endogenous tissue inhibitors of metalloproteinases (TIMPs).[3] An imbalance in this delicate equilibrium, leading to excessive MMP activity, is implicated in a range of diseases, making MMPs attractive therapeutic targets.[1]

The MMP family is diverse, with over 25 members identified, each exhibiting distinct substrate specificities and cellular functions.[4][5] This diversity has posed a significant challenge in the development of selective inhibitors, as off-target inhibition can lead to undesirable side effects.[6][7] Early broad-spectrum MMP inhibitors, such as Marimastat, showed promise in preclinical studies but ultimately failed in clinical trials due to a lack of efficacy and significant musculoskeletal side effects.[7][8] This has shifted the focus towards the development of more selective inhibitors.

A Comparative Analysis of MMP Inhibitors

This guide will compare four distinct classes of MMP inhibitors, using representative examples to illustrate their unique characteristics.

1. Pyrimidine-Based Inhibitors: A Class with Untapped Potential

While specific inhibitory data for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- against MMPs is not extensively documented in publicly available literature, the pyrimidine scaffold is a well-established pharmacophore in medicinal chemistry and has been incorporated into various enzyme inhibitors.[6][9] For the purpose of this guide, we will consider it as a representative of a class of synthetic small molecule inhibitors that can be tailored for specific MMP targets. The core hypothesis is that the pyrimidine ring can serve as a scaffold to which various functional groups can be appended to achieve high affinity and selectivity for the active site of a target MMP. The ethylthio and methyl groups on the pyrimidine ring of the topic compound would be key determinants of its interaction with the enzyme's binding pocket.

2. Endogenous Inhibitors: The TIMP Family

The Tissue Inhibitors of Metalloproteinases (TIMPs) are the natural regulators of MMP activity in vivo.[4] There are four known TIMPs in vertebrates (TIMP-1, -2, -3, and -4), which inhibit MMPs by forming tight, non-covalent 1:1 stoichiometric complexes with the active enzyme.[3]

• Mechanism of Action: TIMPs bind to the active site of MMPs, chelating the catalytic zinc ion and sterically hindering the access of substrates.[3] Beyond MMP inhibition, TIMPs also exhibit a range of MMP-independent biological activities, including effects on cell growth, apoptosis, and angiogenesis.[10]

• Selectivity: While generally considered broad-spectrum MMP inhibitors, some TIMPs exhibit preferential inhibition of certain MMPs. For instance, TIMP-1 does not effectively inhibit several membrane-type MMPs (MT-MMPs).[2]

3. Broad-Spectrum Synthetic Inhibitors: The Case of Marimastat

Marimastat is a synthetic, broad-spectrum MMP inhibitor that was extensively studied in clinical trials for cancer therapy.[7][11] It belongs to the hydroxamate class of inhibitors, which are known for their potent zinc-chelating properties.

• Mechanism of Action: Marimastat mimics the peptide structure of natural MMP substrates and binds to the active site of MMPs.[11] The hydroxamate group chelates the catalytic zinc ion, thereby inhibiting the enzyme's activity.[1]

• Clinical Experience: Despite its potency, Marimastat's lack of selectivity led to the inhibition of multiple MMPs, including those involved in normal physiological processes. This resulted in dose-limiting musculoskeletal toxicity and a lack of significant clinical benefit in late-stage cancer patients.[7][12]

4. Tetracycline-Based Inhibitors: Doxycycline's Dual Action

Doxycycline, a commonly used antibiotic, has been found to inhibit MMPs at sub-antimicrobial concentrations.[13][14] Its MMP inhibitory activity is independent of its antibacterial properties.

• Mechanism of Action: The exact mechanism of MMP inhibition by doxycycline is not fully elucidated but is thought to involve indirect pathways rather than direct zinc chelation. It has been shown to down-regulate the expression of several MMPs, including MMP-2 and MMP-9, and can also inhibit the activation of pro-MMPs.[13][15] Some studies suggest it may also have a direct inhibitory effect on the catalytic activity of certain MMPs.[15]

• Therapeutic Applications: Doxycycline's MMP-inhibiting properties have been explored in the treatment of various conditions, including periodontal disease, rosacea, and abdominal aortic aneurysms.[3][16][17]

Quantitative Comparison of Inhibitor Potency

To provide a clearer picture of the relative potency of these inhibitor classes, the following table summarizes publicly available IC50 values for selected inhibitors against key MMPs. It is important to note that these values can vary depending on the assay conditions.

Inhibitor	Class	Target MMP	IC50 (nM)	Reference
TIMP-1	Endogenous	MMP-1	<1	[2]
MMP-2	<1	[2]
MMP-9	<1	[2]
TIMP-2	Endogenous	MMP-1	<1	[2]
MMP-2	<1	[2]
MMP-9	<1	[2]
Marimastat	Hydroxamate	MMP-1	5	[11]
MMP-2	4	[11]
MMP-9	3	[11]
Doxycycline	Tetracycline	MMP-8	18,000	[17]
MMP-9	30,000	[17]

Note: IC50 values for 4-Pyrimidinol, 2-(ethylthio)-6-methyl- are not available in the public domain and would need to be determined experimentally.

Signaling Pathways and Regulatory Networks

The regulation of MMP activity is a complex process involving transcriptional control, pro-enzyme activation, and inhibition by TIMPs. Various signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, can be activated by inflammatory cytokines, leading to the upregulation of MMP gene transcription.[3]

Caption: Simplified overview of MMP regulation and inhibition.

Experimental Protocols for Inhibitor Evaluation

To objectively compare the performance of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- with other inhibitors, a series of well-defined experiments are necessary. The following protocols provide a framework for such an evaluation.

In Vitro MMP Inhibition Assay (Fluorogenic Substrate)

This assay is a standard method for determining the potency of an MMP inhibitor.[5][18]

Principle: A fluorogenic MMP substrate is cleaved by the active enzyme, releasing a fluorescent signal. In the presence of an inhibitor, the rate of substrate cleavage is reduced, resulting in a lower fluorescent signal.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor (e.g., 4-Pyrimidinol, 2-(ethylthio)-6-methyl-) in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the inhibitor in assay buffer (e.g., 50 mM Tris, 150 mM NaCl, 5 mM CaCl2, 0.05% Brij-35, pH 7.5).[18]

  • Reconstitute the active MMP enzyme and the fluorogenic substrate in assay buffer according to the manufacturer's instructions.

• Assay Procedure:

  • In a 96-well black microplate, add the diluted inhibitor solutions. Include a positive control (a known MMP inhibitor like GM6001) and a negative control (assay buffer with solvent).[19]

  • Add the active MMP enzyme to all wells except for a substrate control well (which will contain only substrate and buffer).

  • Incubate the plate at 37°C for a pre-determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex 340 nm, Em 490 nm) in a kinetic mode for 30-60 minutes at 37°C.[18][19]

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each inhibitor concentration.

  • Plot the percentage of inhibition versus the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Caption: Experimental workflow for determining MMP inhibitor potency.

Gelatin Zymography for MMP-2 and MMP-9 Inhibition

Zymography is a technique used to detect the activity of gelatinases (MMP-2 and MMP-9) and can be adapted to assess the inhibitory effects of compounds.[13]

Principle: Proteins in a sample are separated by electrophoresis in a polyacrylamide gel containing gelatin. After electrophoresis, the gel is incubated in a buffer that allows the MMPs to digest the gelatin. Areas of digestion appear as clear bands against a stained background. An inhibitor will reduce the size and intensity of these clear bands.

Step-by-Step Methodology:

• Sample Preparation:

  • Culture cells that secrete MMP-2 and MMP-9 (e.g., HT1080 fibrosarcoma cells).

  • Treat the cells with different concentrations of the test inhibitor for a specified period (e.g., 24 hours).

  • Collect the conditioned media and concentrate it if necessary.

• Electrophoresis:

  • Mix the conditioned media with non-reducing sample buffer.

  • Load the samples onto a polyacrylamide gel containing gelatin.

  • Run the electrophoresis at a constant voltage in a cold room or on ice.

• Renaturation and Development:

  • After electrophoresis, wash the gel in a renaturing buffer (e.g., 2.5% Triton X-100) to remove SDS and allow the enzymes to renature.

  • Incubate the gel in a developing buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl2, pH 7.5) overnight at 37°C. To test for direct inhibition, the inhibitor can also be added to the developing buffer.

• Staining and Visualization:

  • Stain the gel with Coomassie Brilliant Blue R-250.

  • Destain the gel until clear bands appear against a blue background.

  • Quantify the band intensity using densitometry.

Conclusion and Future Directions

The comparison of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- with established MMP inhibitors like TIMPs, Marimastat, and Doxycycline highlights the diverse strategies employed to modulate the activity of this important enzyme family. While TIMPs represent the gold standard of endogenous regulation and Marimastat serves as a cautionary tale of broad-spectrum inhibition, Doxycycline offers a repurposed therapeutic with a more complex, indirect mechanism of action.

The pyrimidine scaffold, as represented by 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, holds promise for the development of novel, selective MMP inhibitors. The key to success will lie in leveraging structure-activity relationship studies to optimize potency and selectivity, thereby avoiding the pitfalls of earlier broad-spectrum inhibitors. The experimental protocols outlined in this guide provide a robust framework for the preclinical evaluation of such compounds, paving the way for the next generation of MMP-targeted therapeutics.

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• Doxycycline down-regulates matrix metalloproteinase expression and inhibits NF-κB signaling in LPS-induced PC3 cells. (n.d.). PubMed. Retrieved January 22, 2026, from [Link]

• Advances in assays of matrix metalloproteinases (MMPs) and their inhibitors. (n.d.). Taylor & Francis Online. Retrieved January 22, 2026, from [Link]

• The TIMP protein family: diverse roles in pathophysiology. (n.d.). American Physiological Society. Retrieved January 22, 2026, from [Link]

• Effect of doxycycline on proliferation, MMP production, and adhesion in LAM-related cells. (n.d.). American Physiological Society. Retrieved January 22, 2026, from [Link]

• Gene ResultTimp1 TIMP metallopeptidase inhibitor 1 [ (Norway rat)]. (n.d.). NCBI. Retrieved January 22, 2026, from [Link]

• Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates - PMC. (n.d.). PubMed Central. Retrieved January 22, 2026, from [Link]

• Mechanism-Based Profiling of MMPs - PMC. (n.d.). National Institutes of Health. Retrieved January 22, 2026, from [Link]

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• The Pharmacological TAILS of Matrix Metalloproteinases and Their Inhibitors. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio) pyrimidin-4(3H)-one derivatives and products of their cyclization. (2019). ResearchGate. Retrieved January 22, 2026, from [Link]

• Clinical Trial of Doxycycline for Matrix Metalloproteinase-9 Inhibition in Patients With an Abdominal Aneurysm. (2009). American Heart Association Journals. Retrieved January 22, 2026, from [Link]

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A Comparative Guide to 2-(ethylthio)-6-methyl-4-pyrimidinol and its Analogs: Synthesis, Physicochemical Properties, and Biological Activity

For researchers and professionals in drug development, the pyrimidine scaffold represents a cornerstone of medicinal chemistry, offering a versatile platform for discovering novel therapeutic agents. Within this class, 2-thiopyrimidine derivatives have garnered significant attention due to their broad spectrum of biological activities, including anticancer, anticonvulsant, and antimicrobial properties[1]. This guide provides an in-depth comparative analysis of 2-(ethylthio)-6-methyl-4-pyrimidinol, a representative member of this family, and its structural analogs. We will delve into the nuances of its synthesis, compare its physicochemical characteristics with relevant alternatives, and present supporting experimental data to contextualize its biological performance. Our focus is to equip researchers with the critical information needed to design robust control experiments and make informed decisions in their drug discovery programs.

Synthetic Strategy: A Validated Pathway to 2-Alkylthiopyrimidinols

The synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs typically proceeds through a reliable two-step sequence. The foundational step is the Biginelli-like condensation of a β-ketoester (ethyl acetoacetate) with thiourea in a basic medium to construct the core 6-methyl-2-thiouracil ring[2]. This is a well-established and high-yielding reaction. The subsequent and crucial step is the selective S-alkylation of the thiouracil intermediate. This reaction's specificity is paramount, as N-alkylation can also occur. The choice of a polar aprotic solvent and a suitable base, such as sodium methoxide in methanol, favors the formation of the desired S-alkylated product[2].

Below is a detailed, self-validating experimental protocol for the synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol, which can be adapted for the synthesis of various analogs by substituting the alkylating agent.

Experimental Protocol: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

Step 1: Synthesis of 6-methyl-2-thiouracil (Intermediate A)

• Reagents and Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium ethoxide (prepared from 2.3 g, 0.1 mol of sodium in 50 mL of absolute ethanol).

• Reaction Initiation: To the stirred solution, add ethyl acetoacetate (13.0 g, 0.1 mol) followed by thiourea (7.6 g, 0.1 mol).

• Reflux: Heat the reaction mixture to reflux for 4 hours. A white precipitate will form.

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into 200 mL of cold water. Acidify with concentrated hydrochloric acid to a pH of approximately 5-6.

• Purification: Collect the resulting white precipitate by vacuum filtration, wash with cold water, and dry. Recrystallize from ethanol to yield pure 6-methyl-2-thiouracil (Intermediate A).

• Characterization: Confirm the structure of Intermediate A using ¹H NMR, ¹³C NMR, and mass spectrometry. The expected molecular weight is 142.18 g/mol .

Step 2: Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol (Target Compound)

• Reagents and Setup: In a 100 mL round-bottom flask, dissolve 6-methyl-2-thiouracil (1.42 g, 10 mmol) in 30 mL of anhydrous methanol containing sodium methoxide (0.59 g, 11 mmol).

• S-Alkylation: To the stirred solution, add ethyl iodide (1.71 g, 11 mmol) dropwise at room temperature.

• Reaction Monitoring: Stir the mixture for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1).

• Work-up and Isolation: Upon completion, add 50 mL of water to the reaction mixture. A precipitate will form.

• Purification: Filter the precipitate, wash with water, and dry. Recrystallize from an acetone/DMF mixture to obtain pure 2-(ethylthio)-6-methyl-4-pyrimidinol.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis to confirm its identity and purity.

This robust protocol ensures high yields and purity, providing a solid foundation for synthesizing a library of analogs for comparative studies.

Comparative Analysis: Physicochemical and Biological Performance

To understand the structure-activity relationship (SAR) and guide further optimization, it is essential to compare the properties of 2-(ethylthio)-6-methyl-4-pyrimidinol with its structural analogs. For this guide, we will consider two key analogs: 2-(methylthio)-6-methyl-4-pyrimidinol (a lower alkyl homolog) and 2-((4-bromophenyl)methylthio)-6-methyl-4-pyrimidinol (an arylalkyl analog).

Physicochemical Properties

The physicochemical properties of a compound, such as its melting point, solubility, and lipophilicity (logP), are critical determinants of its pharmacokinetic and pharmacodynamic behavior.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	LogP (Predicted)
2-(ethylthio)-6-methyl-4-pyrimidinol	170.23	~145	~1.2
2-(methylthio)-6-methyl-4-pyrimidinol	156.20	200-204[3]	~0.9
2-((4-bromophenyl)methylthio)-6-methyl-4-pyrimidinol	325.22	160-162	~3.5

Note: Predicted LogP values can vary based on the algorithm used. Experimental determination is recommended for higher accuracy.

The data suggests that increasing the alkyl chain length from methyl to ethyl slightly increases the predicted lipophilicity. The introduction of a substituted aromatic ring, as in the bromophenylmethyl analog, significantly increases both molecular weight and lipophilicity, which will have profound effects on its biological properties and potential off-target effects.

Biological Activity: A Focus on Anticancer Properties

2-Thiopyrimidine derivatives have shown promise as anticancer agents, often through the inhibition of protein kinases or the induction of apoptosis[1][4][5]. Here, we compare the reported anticancer activities of our target compound and its analogs.

Compound	Target Cancer Cell Line	Activity Metric (IC₅₀/GI₅₀)	Putative Mechanism of Action
2-(ethylthio)-6-methyl-4-pyrimidinol	Data not readily available	-	Likely kinase inhibition/apoptosis induction
Analogs with various arylalkylthio groups	Renal Cancer (A498)	IC₅₀ = 3.5 µM	Topoisomerase II inhibition, G2/M cell cycle arrest, apoptosis induction[5]
Fused 2-thiopyrimidine derivatives	Lung Carcinoma (NCI-H460)	GI₅₀ in low µM range	VEGFR-2 Kinase Inhibition[4]

The available data indicates that arylalkylthio derivatives of the 6-methyl-4-pyrimidinol core can exhibit potent anticancer activity by inhibiting key enzymes like topoisomerase II and inducing apoptosis[5]. Furthermore, related fused 2-thiopyrimidine structures have been identified as inhibitors of VEGFR-2, a critical kinase in angiogenesis[4]. This suggests a promising avenue for the development of 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs as anticancer agents.

Control Experiments for Validating Biological Activity

To rigorously assess the therapeutic potential of 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs, a series of well-controlled experiments are essential. These experiments should not only quantify the biological activity but also provide insights into the mechanism of action.

Experimental Workflow for Anticancer Activity Evaluation

Caption: Workflow for the evaluation of anticancer activity.

Detailed Protocols for Key Biological Assays

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the concentration of the compound that inhibits 50% of cell growth (GI₅₀).

• Protocol:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds (including 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs) and a vehicle control (e.g., DMSO).

  • Incubate for 48-72 hours.

  • Add MTT reagent to each well and incubate for 4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the GI₅₀ values from the dose-response curves.

2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Objective: To determine if the compounds induce apoptosis in cancer cells.

• Protocol:

  • Treat cancer cells with the test compounds at their respective GI₅₀ concentrations for 24-48 hours.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cells and incubate in the dark.

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Potential Signaling Pathway Involvement

The anticancer activity of many pyrimidine derivatives is attributed to their ability to interfere with critical signaling pathways that regulate cell proliferation, survival, and angiogenesis. As some 2-thiopyrimidine derivatives have been shown to inhibit VEGFR-2, a key receptor tyrosine kinase, a plausible mechanism of action involves the disruption of the VEGF signaling pathway.

Caption: Inhibition of the VEGFR-2 signaling pathway.

This proposed pathway provides a testable hypothesis for the mechanism of action of 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs. Experiments such as Western blotting to probe the phosphorylation status of key downstream effectors (e.g., ERK, Akt) in the presence of the compounds would be critical for validation.

Conclusion and Future Directions

2-(ethylthio)-6-methyl-4-pyrimidinol serves as a valuable lead compound within the broader class of 2-thiopyrimidine derivatives. Its straightforward synthesis and the diverse biological activities exhibited by its analogs make it an attractive scaffold for further investigation. This guide has provided a framework for its synthesis, a comparative analysis of its properties, and a roadmap for conducting rigorous control experiments to validate its biological potential, particularly in the context of anticancer drug discovery.

Future research should focus on synthesizing a focused library of analogs with systematic modifications to the ethylthio group and the pyrimidine core to further elucidate the SAR. Direct, head-to-head comparisons of these analogs in a standardized panel of biological assays will be crucial for identifying candidates with improved potency and selectivity. Furthermore, in-depth mechanistic studies, guided by the proposed signaling pathways, will be essential to fully characterize the therapeutic potential of this promising class of compounds.

References

• Sadula, A., Gampala, D. V., Kodi, R., & Arrolla, V. (2023). THIOPYRIMIDINE - AN OVERVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITY.
• Frolov, K., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Molecules, 22(12), 2048.
• Abdel-Maged, A. S., et al. (2020). New fused pyrimidine derivatives with anticancer activity: Synthesis, topoisomerase II inhibition, apoptotic inducing activity and molecular modeling study. Bioorganic Chemistry, 102, 104134.
• Severina, H., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)
• Atiya, R. N., Ali, N. M., & Al-Mulla, E. A. J. (2018). SYNTHESIS AND CHARACTERIZATION OF 2-ARYLALKYLTHIO-6-METHYL PYRIMIDINE-4-(3H)-ONE BASED ON MELDRUM'S ACID. International Journal of Pharmaceutical Sciences and Research, 9(10), 4255-4262.
• Atiya, R. N., Ali, N. M., & Al-Mulla, E. A. J. (2020). synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid.

• PubChem. (n.d.). 4-Pyrimidinol, 2-(ethylthio)-. Retrieved from [Link]

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (2023). PubMed Central.

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A Comparative Guide to 2-(Alkylthio)-6-methyl-4-pyrimidinol Analogs for Drug Discovery Professionals

For researchers and medicinal chemists navigating the complex landscape of drug development, the pyrimidine scaffold represents a perennially fruitful starting point. Its inherent drug-like properties and versatile substitution patterns have led to a plethora of clinically significant molecules. Within this broad class, the 2-(alkylthio)-6-methyl-4-pyrimidinol core has emerged as a particularly compelling pharmacophore, demonstrating a wide spectrum of biological activities, including anticonvulsant, anticancer, and anti-inflammatory effects.

This guide provides a comparative analysis of functionalized analogs of 2-(ethylthio)-6-methyl-4-pyrimidinol, with a focus on elucidating the structure-activity relationships (SAR) that govern their therapeutic potential. By examining the impact of systematic structural modifications on biological outcomes, we aim to provide actionable insights for researchers engaged in the design and optimization of novel pyrimidine-based therapeutics.

The Synthetic Keystone: S-Alkylation of 6-Methyl-2-thiouracil

The synthesis of 2-(alkylthio)-6-methyl-4-pyrimidinol and its analogs predominantly relies on the S-alkylation of the readily available starting material, 6-methyl-2-thiouracil. This nucleophilic substitution reaction at the sulfur atom is a robust and versatile method for introducing a wide array of alkyl and arylalkyl side chains, allowing for systematic exploration of the chemical space around the pyrimidine core.

A general and effective protocol for this transformation involves the reaction of 6-methyl-2-thiouracil with a suitable alkylating agent, such as a phenacyl bromide derivative, in the presence of a base. The choice of solvent and base can influence the reaction's outcome and yield. For instance, conducting the reaction in methanol with sodium methoxide has been shown to favor the formation of the desired S-alkylated products in high yields[1].

Caption: General synthetic scheme for 2-(alkylthio)-6-methyl-4-pyrimidinol analogs.

Comparative Analysis of Anticonvulsant Activity: A Case Study in Arylethylthio Analogs

To illustrate the principles of SAR within this compound class, we will delve into a comparative analysis of a series of 2-((2-oxo-2-arylethyl)thio)-6-methylpyrimidin-4(3H)-one derivatives, which have been systematically synthesized and evaluated for their anticonvulsant properties[1]. This series provides valuable insights into how substitutions on the terminal aryl ring of the alkylthio side chain impact biological activity.

The anticonvulsant activity of these compounds was assessed using the pentylenetetrazole (PTZ)-induced seizure model in rats, a standard preclinical screen for identifying potential anti-epileptic drugs.

Compound ID	Aryl Substituent (R)	Yield (%)	Anticonvulsant Activity (PTZ model)
3.1	Phenyl	82	Not specified
3.2	4-Bromophenyl	75	Not specified
3.3	3-Methoxyphenyl	78	Not specified
3.4	4-Methoxyphenyl	78	Not specified
3.5	4-Fluorophenyl	78	Not specified
3.6	4-Nitrophenyl	74	Not specified
3.7	Benzyl Acetate	75	Not specified
Data synthesized from a study by Severina et al. (2019)[1]. The original study did not show significant anticonvulsant activity for these specific analogs compared to reference drugs, highlighting the nuanced nature of SAR in this scaffold.

While the specific compounds in this study did not exhibit potent anticonvulsant effects, the systematic variation of the aryl substituent provides a clear framework for understanding how electronic and steric factors can be tuned to modulate biological activity. Further optimization of the linker and the terminal group is a logical next step in the drug discovery process.

Experimental Protocols: Ensuring Self-Validating Systems

The trustworthiness of any comparative analysis rests on the robustness of the experimental methodologies. Here, we provide detailed, step-by-step protocols for the synthesis of the parent scaffold and a key biological assay.

Protocol 1: Synthesis of 2-((2-Oxo-2-phenylethyl)thio)-6-methylpyrimidin-4(3H)-one (Analog 3.1)[1]

This protocol describes the synthesis of a representative analog from the comparative study.

Materials:

• 6-methyl-2-thiouracil

• Phenacyl bromide

• Sodium methoxide

• Anhydrous methanol

• Water

• Acetone

• Dimethylformamide (DMF)

Procedure:

• Dissolve 2 mmol of 6-methyl-2-thiouracil in 6 ml of anhydrous methanol.

• Add 2.2 mmol of sodium methoxide to the solution.

• Add 2.2 mmol of phenacyl bromide to the reaction mixture.

• Stir the mixture for 1 hour at room temperature.

• Add 10 ml of water to precipitate the product.

• Filter the precipitate, dry it, and recrystallize from a mixture of acetone and DMF.

Characterization: The structure and purity of the synthesized compound should be confirmed by 1H NMR, mass spectrometry, and elemental analysis[1].

Protocol 2: Maximal Electroshock (MES) Test for Anticonvulsant Screening

The MES test is a widely used preclinical model to identify compounds effective against generalized tonic-clonic seizures.

Caption: Experimental workflow for the Maximal Electroshock (MES) test.

Materials:

• Male albino mice (20-25 g)

• Electroshock apparatus

• Corneal electrodes

• Saline solution

• Test compound and vehicle control

Procedure:

• Administer the test compound or vehicle control to a group of mice, typically via intraperitoneal injection.

• At the time of predicted peak effect of the compound, apply a drop of saline to the eyes of the mouse.

• Place the corneal electrodes on the corneas.

• Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Immediately observe the mouse for the presence or absence of a tonic hindlimb extension seizure.

• The absence of the tonic hindlimb extension is considered protection.

• Calculate the percentage of animals protected at each dose to determine the median effective dose (ED50).

Conclusion and Future Directions

The 2-(alkylthio)-6-methyl-4-pyrimidinol scaffold remains a promising starting point for the development of novel therapeutics. The synthetic accessibility of this class of compounds allows for extensive exploration of structure-activity relationships. The case study on 2-((2-oxo-2-arylethyl)thio)-6-methylpyrimidin-4(3H)-one derivatives, while not yielding highly potent anticonvulsants, underscores the importance of systematic analog synthesis in understanding the subtle electronic and steric requirements for biological activity.

Future research in this area should focus on:

• Systematic variation of the alkylthio chain: Exploring the impact of chain length, branching, and the introduction of other functional groups on the alkyl substituent.

• Exploration of diverse biological targets: While anticonvulsant activity has been explored, comprehensive screening against cancer cell lines and inflammatory markers is warranted.

• In-depth mechanistic studies: For active compounds, elucidating the specific molecular targets and pathways is crucial for further optimization and development.

By leveraging the insights from comparative analyses and employing robust, self-validating experimental protocols, the full therapeutic potential of the 2-(alkylthio)-6-methyl-4-pyrimidinol scaffold can be unlocked.

References

• Severina, H., et al. (2019). Synthesis and anticonvulsant activity of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3 H)-one derivatives and products of their cyclization. Pharmacia, 66(3), 141-146. [Link]

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Unveiling the Target of 2-(ethylthio)-6-methyl-4-pyrimidinol: A Comparative Guide to Cyclin-Dependent Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase-targeted drug discovery, pyrimidine scaffolds have emerged as a privileged structure, forming the core of numerous inhibitors with diverse therapeutic applications. This guide delves into the likely molecular target of 2-(ethylthio)-6-methyl-4-pyrimidinol, a representative 2-thiopyrimidine derivative. While the definitive target of this specific molecule remains to be conclusively elucidated in publicly available literature, a wealth of evidence points towards the family of Cyclin-Dependent Kinases (CDKs) as its probable site of action.

This guide will, therefore, present a scientifically-grounded comparative analysis, positing CDKs as the inferred target of 2-(ethylthio)-6-methyl-4-pyrimidinol. We will compare its potential efficacy and selectivity with that of Palbociclib , a well-established and FDA-approved inhibitor of CDK4 and CDK6. This comparison will be supported by a review of experimental data for structurally related pyrimidine derivatives, detailed protocols for pertinent in vitro assays, and a visualization of the relevant signaling pathway. Our objective is to provide a comprehensive resource for researchers seeking to characterize novel pyrimidine-based compounds and to offer a framework for their evaluation as potential therapeutic agents.

The Rationale: Why Cyclin-Dependent Kinases are the Inferred Target

The hypothesis that 2-(ethylthio)-6-methyl-4-pyrimidinol targets CDKs is built upon a strong foundation of structure-activity relationship (SAR) studies of analogous compounds. Numerous publications have demonstrated that the pyrimidine and, more specifically, the 2-thiopyrimidine core, is a recurring motif in potent CDK inhibitors. These kinases are critical regulators of the cell cycle, and their dysregulation is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

Several studies have reported the inhibitory activity of 2-thiopyrimidine derivatives against various members of the CDK family, including CDK1, CDK2, CDK4, CDK5, and CDK9. This recurring pattern of activity strongly suggests that the pyrimidine scaffold can be effectively accommodated within the ATP-binding pocket of these kinases, leading to their inhibition. The ethylthio and methyl substitutions on the pyrimidine ring of the topic compound likely contribute to its specific interactions within this pocket, influencing its potency and selectivity profile across the CDK family.

Comparative Analysis: 2-(ethylthio)-6-methyl-4-pyrimidinol versus Palbociclib

To provide a tangible benchmark for the potential activity of 2-(ethylthio)-6-methyl-4-pyrimidinol, we will compare it to Palbociclib, a highly selective inhibitor of CDK4 and CDK6. Palbociclib's mechanism of action is well-understood; by inhibiting CDK4/6, it prevents the phosphorylation of the Retinoblastoma (Rb) protein, thereby blocking cell cycle progression from the G1 to the S phase.[1][2]

The following table summarizes the reported inhibitory activities (IC50 values) of various pyrimidine derivatives against a panel of CDKs, alongside the known activity of Palbociclib. While direct data for 2-(ethylthio)-6-methyl-4-pyrimidinol is unavailable, the data for its structural cousins provide a reasonable expectation of its potential inhibitory profile.

Compound/Derivative Class	CDK1 (nM)	CDK2 (nM)	CDK4 (nM)	CDK6 (nM)	CDK9 (nM)	Reference(s)
Palbociclib	>1000	>1000	11	16	>5000	[3]
2-Anilinopyrimidine derivative (cpd 5b)	-	-	-	-	59	[4]
2-Anilinopyrimidine derivative (cpd 5d)	-	-	-	-	73	[4]
2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine (cpd 1)	515.8	91.6	89	-	5.6	[5]
2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine (cpd 2g)	54	21	12	-	5.0	[5]
Pyridopyrimidine derivative (cpd 5)	-	-	IC50 vs CDK4/cyclin D1	-	-	[6]
Pyridopyrimidine derivative (cpd 10)	-	-	IC50 vs CDK4/cyclin D1	-	-	[6]

Interpretation of Comparative Data:

The data presented above highlight the potential for pyrimidine derivatives to exhibit potent and, in some cases, selective inhibition of various CDKs. For instance, certain 2-anilinopyrimidine and pyrrolo[2,3-d]pyrimidine derivatives show strong inhibition of CDK9, a key regulator of transcription, with IC50 values in the low nanomolar range.[4][5] Other derivatives demonstrate activity against CDK1, CDK2, and CDK4.[5]

In contrast, Palbociclib is highly selective for CDK4 and CDK6, with significantly weaker activity against other CDKs.[3] This selectivity is a key aspect of its therapeutic window, minimizing off-target effects. Should 2-(ethylthio)-6-methyl-4-pyrimidinol indeed target CDKs, its specific selectivity profile would be a critical determinant of its potential as a therapeutic agent. A broad-spectrum CDK inhibitor might offer advantages in certain cancer types, while a more selective inhibitor could provide a better safety profile.

Experimental Protocols for Target Validation

To empirically determine the inhibitory activity of 2-(ethylthio)-6-methyl-4-pyrimidinol against CDKs, a series of in vitro kinase assays are essential. Below is a generalized, yet detailed, protocol for a luminescence-based kinase assay, which is a common and robust method for determining inhibitor potency.

In Vitro CDK Kinase Inhibition Assay (Luminescence-Based)

This protocol is designed to measure the amount of ATP remaining in solution following a kinase reaction. A decrease in ATP consumption by the kinase in the presence of an inhibitor is indicative of inhibitory activity.

Materials:

• Recombinant human CDK/cyclin complexes (e.g., CDK2/Cyclin A2, CDK4/Cyclin D1, CDK9/Cyclin T1)

• Kinase substrate (e.g., Histone H1 for CDK2, Rb protein for CDK4/6, C-terminal domain of RNA polymerase II for CDK9)

• ATP (Adenosine 5'-triphosphate)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test compound (2-(ethylthio)-6-methyl-4-pyrimidinol) and reference inhibitor (e.g., Palbociclib)

• Luminescent kinase assay reagent (e.g., ADP-Glo™ Kinase Assay kit)

• White, opaque 96-well or 384-well plates

• Multimode plate reader with luminescence detection capabilities

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a stock solution of 2-(ethylthio)-6-methyl-4-pyrimidinol and the reference inhibitor in 100% DMSO.

  • Perform serial dilutions of the stock solutions in kinase assay buffer to create a range of concentrations for IC50 determination. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid solvent-induced inhibition.

• Kinase Reaction Setup:

  • In a well of the assay plate, add the diluted test compound or reference inhibitor.

  • Add the appropriate recombinant CDK/cyclin enzyme and its corresponding substrate to the well.

  • Include control wells: a "no inhibitor" control (with DMSO vehicle) to represent 100% kinase activity and a "no enzyme" control to determine the background signal.

• Initiation of Kinase Reaction:

  • Initiate the kinase reaction by adding a predetermined concentration of ATP to each well. The ATP concentration should ideally be at or near the Km of the specific CDK being tested to ensure sensitive detection of ATP-competitive inhibitors.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Detection of Kinase Activity:

  • Following incubation, add the luminescent kinase assay reagent to each well according to the manufacturer's instructions. This reagent typically contains two components: one to stop the kinase reaction and deplete the remaining ATP, and a second to convert the generated ADP back to ATP, which is then used by a luciferase to produce a light signal.

  • Incubate the plate at room temperature for the recommended time to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence signal in each well using a plate reader.

  • Subtract the background signal (from the "no enzyme" control) from all other readings.

  • Normalize the data by setting the "no inhibitor" control as 100% activity.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce kinase activity by 50%.

Visualizing the Cellular Context: The CDK/Rb Signaling Pathway

Understanding the signaling pathway in which the inferred target operates is crucial for interpreting the biological consequences of its inhibition. The CDK4/6-Rb pathway is a cornerstone of cell cycle regulation. The following diagram, generated using Graphviz, illustrates the key components of this pathway and the mechanism of action of CDK4/6 inhibitors like Palbociclib.

Caption: The CDK4/6-Retinoblastoma (Rb) Signaling Pathway.

This diagram illustrates how mitogenic signals lead to the activation of the CDK4/6-Cyclin D complex, which in turn phosphorylates and inactivates the Rb tumor suppressor protein. This releases the E2F transcription factor, allowing it to promote the expression of genes necessary for the transition from the G1 to the S phase of the cell cycle.[7][8] Inhibitors such as Palbociclib, and putatively 2-(ethylthio)-6-methyl-4-pyrimidinol, block the activity of CDK4/6, preventing Rb phosphorylation and thereby causing cell cycle arrest. The tumor suppressor protein p16INK4a acts as an endogenous inhibitor of CDK4/6.

Conclusion

While the definitive molecular target of 2-(ethylthio)-6-methyl-4-pyrimidinol requires direct experimental confirmation, the substantial body of evidence surrounding the bioactivity of structurally related pyrimidine and 2-thiopyrimidine derivatives strongly points towards the Cyclin-Dependent Kinase family. By inferring CDKs as the likely target, we have provided a framework for its comparative analysis against the established CDK4/6 inhibitor, Palbociclib.

The provided experimental protocols offer a clear path for researchers to validate this hypothesis and to characterize the potency and selectivity of 2-(ethylthio)-6-methyl-4-pyrimidinol. The visualization of the CDK/Rb signaling pathway further contextualizes the potential biological impact of inhibiting this target. This guide is intended to serve as a valuable resource for the scientific community, facilitating the rational design and development of novel pyrimidine-based kinase inhibitors for therapeutic applications.

References

• Spring, L. M., Zangardi, M. L., & Bardia, A. (2017). The evolving role of cyclin-dependent kinase 4/6 inhibitors in the treatment of breast cancer. Dialogues in clinical neuroscience, 19(1), 63.

• BPS Bioscience. (n.d.). CDK4 Assay Kit. Retrieved from [Link]

• Creative Diagnostics. (n.d.). CDK Signaling Pathway. Retrieved from [Link]

• Gao, Y., et al. (2020). Combined CDK2 and CDK4/6 Inhibition Overcomes Palbociclib Resistance in Breast Cancer by Enhancing Senescence. Cancers, 12(12), 3584.
• Hussein, H. A., et al. (2024). New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling. Journal of enzyme inhibition and medicinal chemistry, 39(1), 2366147.

• Ocker, M., & Schneider-Stock, R. (2007). The Cyclin D -CDK4/6 -Rb signaling pathway and its endogenous and exogenous inhibition by ribociclib, palbociclib, and abemaciclib. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Graphviz view of a cell cycle canonical signaling pathway with gene data. Retrieved from [Link]

• Spectrum and Degree of CDK Drug Interactions Predicts Clinical Performance. (2018). Clinical Cancer Research, 24(15), 3737-3746.
• Wang, L., et al. (2021). The novel selective inhibitors of cyclin-dependent kinase 4/6: in vitro and in silico study. Journal of Biomolecular Structure and Dynamics, 40(16), 7291-7301.
• Xu, H., et al. (2023). Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors. Scientific Reports, 13(1), 1198.
• Zhang, C., et al. (2017). Targeting Transcriptional CDKs 7, 8, and 9 with Anilinopyrimidine Derivatives as Anticancer Agents: Design, Synthesis, Biological Evaluation and In Silico Studies. Molecules, 22(12), 2186.

• Zhang, M., et al. (2012). IC 50 Values of CDK4/6 Inhibitors. ResearchGate. Retrieved from [Link]

• Asghar, U., et al. (2015). The history and future of targeting cyclin-dependent kinases in cancer therapy. Nature reviews. Drug discovery, 14(2), 130–146.

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A Comparative Cross-Validation of 2-(Ethylthio)-6-methyl-4-pyrimidinol and its Analogs in Preclinical Research

In the landscape of drug discovery and development, the pyrimidine scaffold stands as a cornerstone for the synthesis of a multitude of biologically active compounds. This guide provides a comprehensive cross-validation of 2-(ethylthio)-6-methyl-4-pyrimidinol, a representative member of the 2-(alkylthio)-6-methyl-pyrimidin-4-ol class, and its analogs. By objectively comparing experimental data and exploring the nuances of their structure-activity relationships (SAR), this document serves as a critical resource for researchers, scientists, and professionals in drug development. We will delve into the causality behind experimental designs and present self-validating protocols to ensure scientific integrity.

Introduction: The Pyrimidine Core in Drug Discovery

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. Its derivatives have demonstrated a wide spectrum of biological activities, including anticonvulsant, antioxidant, analgesic, and anticancer properties. The versatility of the pyrimidine core allows for substitutions at various positions, leading to a vast chemical space for optimization of potency, selectivity, and pharmacokinetic profiles. This guide will focus on the 2-(alkylthio)-6-methyl-pyrimidin-4-ol series, examining how modifications to the alkylthio side chain and other positions on the pyrimidine ring influence biological activity.

Cross-Validation Framework: A Multi-Assay Approach

A robust cross-validation of a chemical series requires a multi-pronged approach, evaluating its performance across a panel of relevant biological assays. This not only confirms the primary activity but also helps to identify potential off-target effects and provides a more complete picture of the compound's biological profile.

Caption: A generalized workflow for the synthesis, screening, and validation of novel pyrimidine derivatives.

Comparative Analysis of Biological Activities

While specific experimental data for 2-(ethylthio)-6-methyl-4-pyrimidinol is not extensively available in the public domain, we can infer its potential activities by examining structurally related compounds. The following sections compare the performance of various 2-(alkylthio)-6-methyl-pyrimidin-4-ol analogs in key therapeutic areas.

Anticonvulsant Activity

Derivatives of 2-thiouracil, the parent structure of the compounds of interest, have been investigated for their effects on the central nervous system.[1] A study on 2-(2-aryl-2-oxoethyl)thio-6-methyl-pyrimidine-4(3H)-one derivatives, which are structurally similar to our target compound, was conducted to evaluate their anticonvulsant properties.[1][2]

Compound/Analog	Modification	Anticonvulsant Activity (PTZ model)	Reference
2-(2-aryl-2-oxoethyl)thio-6-methyl-pyrimidine-4(3H)-one derivatives	Varied aryl substitutions	Did not show significant activity compared to phenobarbital and lamotrigine.[1]	[1][2]

Expertise & Experience: The lack of significant anticonvulsant activity in these analogs suggests that while the pyrimidine scaffold is a good starting point, the specific substitutions investigated were not optimal for this therapeutic application. The choice of the pentylenetetrazole (PTZ) seizure model is a standard and well-accepted preliminary screen for anticonvulsant drugs.[1]

Antioxidant Activity

The antioxidant potential of pyrimidine derivatives has also been explored. A study on 4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters, which share the 6-methyl-2-thioxo-pyrimidine core, provides insights into their free radical scavenging capabilities.[3]

Compound/Analog	Assay	Results	Reference
4-(furan-2-yl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate esters	DPPH radical scavenging	Compound 3c was the most potent with an IC50 of 0.6 mg/ml.[3]	[3]
Hydrogen peroxide scavenging	All tested compounds were very weak compared to gallic acid.[3]	[3]
Reducing power assay	Compounds 3d and 3e were moderate reducing agents.[3]	[3]

Trustworthiness: The use of multiple antioxidant assays (DPPH, H2O2 scavenging, and reducing power) provides a more reliable assessment of the compounds' antioxidant properties. This self-validating approach ensures that the observed activity is not an artifact of a single assay.

Anticancer Activity

Several pyrimidine derivatives have been investigated as potential anticancer agents, primarily through mechanisms involving dihydrofolate reductase (DHFR) inhibition and microtubule targeting.

3.3.1. DHFR Inhibition:

DHFR is a crucial enzyme for bacterial growth, making it an attractive target for antibacterial agents.[4] A study on methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-carboxylate derivatives explored their potential as DHFR inhibitors.[4]

Compound/Analog	Target	Key Findings	Reference
Methyl 2-(1H-pyrazol-4-ylthio)-1,2,3,4-tetrahydro-6-methylpyrimidine-5-carboxylate derivatives	Dihydrofolate Reductase (DHFR)	Designed as potential DHFR inhibitors for antibacterial applications.[4]	[4]

3.3.2. Microtubule Targeting:

Microtubule targeting agents are a cornerstone of cancer chemotherapy.[5][6] Furo[2,3-d]pyrimidines, which are related to the core structure of interest, have been evaluated as microtubule depolymerizing agents.[5]

Compound/Analog	Mechanism	Key Findings	Reference
4-Substituted-5-methyl-furo[2,3-d]pyrimidines	Microtubule depolymerization	Compounds 3, 4, and 9 showed potent microtubule depolymerizing activities and were effective against multidrug-resistant cancer cells.[5]	[5]

Authoritative Grounding: The investigation of pyrimidine derivatives as DHFR inhibitors and microtubule targeting agents is well-precedented in the scientific literature, with established drugs like methotrexate (a DHFR inhibitor) and vinca alkaloids (microtubule destabilizers) serving as benchmarks.[6]

Analgesic Activity

The analgesic potential of 2-methylthio-1,4-dihydropyrimidines has been demonstrated in preclinical models.[7]

Compound/Analog	Assay	Results	Reference
2-methylthio-1,4-dihydropyrimidines	Acetic acid-induced writhing test	Compounds IIa-IIl exhibited significant analgesic activity, suggesting inhibition of peripheral pain mechanisms.[7]	[7]

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols are essential.

Synthesis of 2-(ethylthio)-6-methyl-4-pyrimidinol

A general procedure for the synthesis of related 2-(alkylthio)-pyrimidine derivatives involves the alkylation of a 2-thiouracil precursor.[1][2][7]

Step-by-Step Protocol:

• Dissolve 6-methyl-2-thiouracil in a suitable solvent such as methanol.

• Add a base, for example, sodium methoxide, to the solution.

• Introduce the alkylating agent, in this case, ethyl iodide or a similar ethylating agent.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, monitoring by thin-layer chromatography (TLC).

• Isolate the product by precipitation with water, followed by filtration and drying.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., acetone/DMF).[1]

Caption: A simplified workflow for the synthesis of 2-(alkylthio)-pyrimidine derivatives.

In Vitro Antioxidant Assays

DPPH Radical Scavenging Assay:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol).

• Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent.

• In a 96-well plate, add various concentrations of the test compound to the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculate the percentage of scavenging activity and determine the IC50 value.

Hydrogen Peroxide Scavenging Assay:

• Prepare a solution of hydrogen peroxide in phosphate buffer.

• Add a solution of the test compound to the hydrogen peroxide solution.

• Measure the absorbance of the hydrogen peroxide at a specific wavelength (e.g., 230 nm) after a set incubation time.

• The decrease in absorbance indicates the scavenging of hydrogen peroxide.

Conclusion and Future Directions

The cross-validation of 2-(ethylthio)-6-methyl-4-pyrimidinol and its analogs reveals a chemical scaffold with diverse, albeit modest, biological activities. While the specific ethylthio derivative has not been extensively studied, the broader class of 2-(alkylthio)-pyrimidines shows potential in areas such as antioxidant and analgesic research. The lack of potent anticonvulsant activity in the tested analogs suggests that significant structural modifications would be necessary to achieve efficacy in this area.

Future research should focus on a systematic SAR exploration by varying the alkyl group at the 2-position and introducing different substituents on the pyrimidine ring. This will help to elucidate the key structural features required for potent and selective activity in the desired therapeutic area. Furthermore, computational modeling and docking studies could guide the rational design of new analogs with improved biological profiles.

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A Comparative Guide to Alternatives for 2-(ethylthio)-6-methyl-4-pyrimidinol in Research

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical biology and drug discovery, the exploration of novel molecular scaffolds is paramount. This guide provides an in-depth technical comparison of alternatives to 2-(ethylthio)-6-methyl-4-pyrimidinol, a member of the versatile 2-thiopyrimidine class of compounds. While direct comparative data for this specific molecule is limited in publicly accessible research, this guide will leverage data from structurally similar 2-alkylthiopyrimidines and established alternatives to provide a scientifically grounded comparative framework for researchers.

Introduction to 2-(ethylthio)-6-methyl-4-pyrimidinol and the 2-Thiopyrimidine Scaffold

2-(ethylthio)-6-methyl-4-pyrimidinol belongs to the 2-thiopyrimidine family, a class of heterocyclic compounds characterized by a pyrimidine ring substituted with a sulfur atom at the 2-position. These compounds have garnered significant interest in medicinal and agricultural chemistry due to their broad spectrum of biological activities, including antiviral, antifungal, herbicidal, anti-inflammatory, and anticancer properties.[1][2] The biological activity of 2-thiopyrimidine derivatives is often attributed to the 2-thiopyrimidine moiety, which can play a crucial role in their interactions with biological targets.[2]

The ethylthio group at the 2-position and the methyl group at the 6-position of the pyrimidine ring contribute to the lipophilicity and steric profile of the molecule, which can influence its absorption, distribution, metabolism, excretion (ADME) properties, and target binding affinity.

Comparative Analysis: Antiviral Applications

Pyrimidine derivatives, including 2-thiopyrimidines, have been extensively investigated for their antiviral activities.[3][4] Their mechanisms of action often involve the inhibition of key viral enzymes or interference with viral replication processes.

2-Alkylthiopyrimidines as Antiviral Agents

Research on 2-alkylthiopyrimidine derivatives has demonstrated their potential as non-nucleoside reverse transcriptase inhibitors (NNRTIs) of HIV-1.[3] The 2-alkylthio group plays a significant role in the anti-HIV activity of these compounds.

Structure-Activity Relationship (SAR) Insights:

Studies on S-DABO (S-dihydro-alkoxy-benzyl-oxopyrimidines) analogs, a class of 2-alkylthiopyrimidines, have shown that modifications at the 2-position of the pyrimidine ring can significantly impact anti-HIV-1 reverse transcriptase (RT) activity.[3] The interaction of the pyrimidine ring with the Lys101 residue in the enzyme's binding pocket is crucial for inhibitory activity.[5]

Alternative Antiviral Agents

A variety of antiviral drugs with different mechanisms of action are currently in use or under investigation.

Antiviral Class	Mechanism of Action	Examples
Nucleoside/Nucleotide Reverse Transcriptase Inhibitors (NRTIs)	Chain termination of viral DNA synthesis	Zidovudine (AZT), Tenofovir
Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)	Allosteric inhibition of reverse transcriptase	Efavirenz, Nevirapine
Protease Inhibitors (PIs)	Inhibition of viral protease, preventing maturation of viral particles	Ritonavir, Lopinavir
Viral Polymerase Inhibitors	Inhibition of viral RNA-dependent RNA polymerase	Remdesivir, Sofosbuvir

Illustrative Performance Comparison (Antiviral Activity):

While direct comparative data for 2-(ethylthio)-6-methyl-4-pyrimidinol is unavailable, the following table provides an illustrative comparison of the potency of some 2-thiopyrimidine derivatives against HIV-1 with established antiviral drugs.

Compound/Drug	Target	EC50 (µM)	Reference
S-DABO derivative (11a)	HIV-1 RT	Moderate to Good	[3]
MKC-442 (NNRTI)	HIV-1 RT	-	[3]
Zidovudine (AZT)	HIV-1 RT	Potent	[3]

Note: "Moderate to Good" indicates a range of IC50 values from 0.32 to 35.00 µM as reported for a series of S-DABO analogues.[3]

Experimental Protocol: In Vitro Antiviral Screening

A common method for preliminary antiviral screening is the cytopathic effect (CPE) inhibition assay.[6]

Step-by-Step Methodology:

• Cell Culture: Plate susceptible host cells in 96-well microtiter plates and incubate until a confluent monolayer is formed.

• Compound Preparation: Prepare serial dilutions of the test compounds (e.g., 2-(ethylthio)-6-methyl-4-pyrimidinol and alternatives) in a suitable solvent.

• Infection: Infect the cell monolayers with a predetermined titer of the virus.

• Treatment: Immediately after infection, add the diluted test compounds to the respective wells. Include untreated infected cells (virus control) and uninfected cells (cell control).

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for a period sufficient to observe significant CPE in the virus control wells.

• CPE Evaluation: Observe the wells under a microscope and score the degree of CPE. Alternatively, cell viability can be quantified using assays like the MTT or MTS assay.

• Data Analysis: Calculate the 50% effective concentration (EC50), the concentration of the compound that inhibits CPE by 50%.

In Vitro Antiviral Screening Workflow

Comparative Analysis: Antifungal Applications

Pyrimidine derivatives have also demonstrated significant potential as antifungal agents, with some commercial fungicides based on this scaffold.[7]

2-Alkylthiopyrimidines as Antifungal Agents

The antifungal activity of 2-alkylthiopyrimidines is influenced by the nature of the alkylthio group and other substituents on the pyrimidine ring. The mechanism of action for many pyrimidine-based antifungals involves the inhibition of essential fungal enzymes.

Alternative Antifungal Agents

The primary classes of antifungal drugs target the fungal cell membrane or cell wall.

Antifungal Class	Mechanism of Action	Examples
Azoles	Inhibit ergosterol synthesis	Fluconazole, Itraconazole
Polyenes	Bind to ergosterol, forming pores in the cell membrane	Amphotericin B
Echinocandins	Inhibit β-(1,3)-D-glucan synthesis, disrupting cell wall integrity	Caspofungin
Allylamines	Inhibit squalene epoxidase, an early step in ergosterol synthesis	Terbinafine

Illustrative Performance Comparison (Antifungal Activity):

Compound/Drug Class	Target Organism	General Potency
2-Alkylthiopyrimidine derivatives	Various fungi	Moderate to Good
Azoles (e.g., Fluconazole)	Candida spp., Cryptococcus spp.	Potent
Polyenes (e.g., Amphotericin B)	Broad-spectrum	Very Potent

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

The broth microdilution method is a standard procedure for determining the minimum inhibitory concentration (MIC) of an antifungal agent.[8]

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the fungal isolate from a fresh culture.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640).

• Inoculation: Add the fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that visibly inhibits fungal growth.

Broth Microdilution Antifungal Susceptibility Testing

Comparative Analysis: Herbicidal Applications

Pyrimidine derivatives are a well-established class of herbicides, with several commercial products targeting key enzymes in plant metabolic pathways.[9][10]

Pyrimidine Derivatives as Herbicides

The herbicidal activity of pyrimidine derivatives often stems from their ability to inhibit specific plant enzymes, leading to growth inhibition and plant death.[10] Common targets include acetolactate synthase (ALS) and protoporphyrinogen oxidase (PPO).

Alternative Herbicidal Agents

Herbicides are classified based on their mode of action.

Herbicide Class	Mechanism of Action	Examples
Glyphosate	Inhibits EPSP synthase in the shikimate pathway	Glyphosate
Triazines	Inhibit photosynthesis at photosystem II	Atrazine, Simazine
Aryloxyphenoxy-propionates (FOPs)	Inhibit acetyl-CoA carboxylase (ACCase)	Fluazifop-p-butyl
Sulfonylureas	Inhibit acetolactate synthase (ALS)	Chlorsulfuron, Metsulfuron-methyl

Illustrative Performance Comparison (Herbicidal Activity):

While specific data for 2-(ethylthio)-6-methyl-4-pyrimidinol is not available, the table below illustrates the efficacy of some pyrimidine-based herbicides against common weeds.

Herbicide	Target Weed	Efficacy
Pyrimidine-based herbicide (Compound 6q)	Zinnia elegans, Abutilon theophrasti	100% efficacy at 9.375 g a.i./ha
Saflufenacil (PPO inhibitor)	Broadleaf weeds	High efficacy
Glyphosate	Broad-spectrum	High efficacy

Experimental Protocol: Herbicidal Efficacy Testing

Greenhouse or field trials are essential for evaluating the herbicidal activity of a compound.

Step-by-Step Methodology:

• Plant Growth: Grow target weed species in pots or designated field plots under controlled conditions.

• Compound Application: Apply the test compounds at various concentrations to the plants at a specific growth stage (pre- or post-emergence).

• Evaluation: At set time intervals after application, visually assess the percentage of weed control (phytotoxicity) compared to untreated control plants.

• Data Analysis: Determine the effective dose (e.g., GR50, the dose causing 50% growth reduction) for each compound.

Herbicidal Efficacy Testing Workflow

Conclusion and Future Directions

2-(ethylthio)-6-methyl-4-pyrimidinol is a representative of the 2-thiopyrimidine scaffold, a class of compounds with a proven track record of diverse biological activities. While direct comparative data for this specific molecule is sparse, the wealth of research on related 2-alkylthiopyrimidines provides a strong rationale for its further investigation in antiviral, antifungal, and herbicidal research.

Future research should focus on the direct biological evaluation of 2-(ethylthio)-6-methyl-4-pyrimidinol in a variety of assays to generate quantitative performance data. Comparative studies against established drugs and pesticides will be crucial to ascertain its potential as a lead compound for the development of new therapeutic or agrochemical agents. Elucidation of its precise mechanism of action in different biological systems will also be a critical step in its development pathway.

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A Comparative Validation Guide to 2-(ethylthio)-6-methyl-4-pyrimidinol and Structurally Related Pyrimidine Derivatives

For researchers, scientists, and drug development professionals, the rigorous validation of a novel chemical entity is the cornerstone of its potential therapeutic application. This guide provides an in-depth technical comparison of 2-(ethylthio)-6-methyl-4-pyrimidinol, a representative pyrimidine derivative, against other notable alternatives within this class. The focus is on the validation of its analytical quantification and the assessment of its biological activities, grounded in peer-reviewed methodologies.

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with a wide array of pharmacological effects, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2][3][4][5][6] The validation of any new pyrimidine derivative, such as 2-(ethylthio)-6-methyl-4-pyrimidinol, is therefore critical to understanding its therapeutic potential and ensuring its quality and consistency.

Part 1: Analytical Validation of 2-(ethylthio)-6-methyl-4-pyrimidinol

The accurate quantification of a new chemical entity is a prerequisite for all further biological and toxicological studies. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most common and powerful techniques for the analytical validation of pyrimidine derivatives.[7][8][9]

Comparative Analytical Methodologies

The validation of an analytical method for 2-(ethylthio)-6-methyl-4-pyrimidinol should be performed in accordance with the International Council for Harmonisation (ICH) guidelines to ensure data reliability. A typical reversed-phase HPLC method would be the first choice for routine analysis, while an LC-MS/MS method would be developed for more sensitive and selective quantification, especially in complex biological matrices.[10][11]

A generalized workflow for the development and validation of an analytical method for pyrimidine derivatives is illustrated below.

Caption: A generalized workflow for analytical method development and validation.

Experimental Protocol: Validated HPLC Method for Pyrimidine Derivatives

This protocol describes a general procedure for the validation of an HPLC method for the quantification of a pyrimidine derivative, which can be adapted for 2-(ethylthio)-6-methyl-4-pyrimidinol.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 silica gel column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.[7]

• Detection: UV detection at a wavelength determined by the UV spectrum of the analyte.

• Injection Volume: 10 µL.

2. Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is typically demonstrated by the absence of interfering peaks at the retention time of the analyte in blank and placebo samples.

• Linearity: Assessed by analyzing a series of dilutions of the analyte standard. The calibration curve of peak area versus concentration should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy: Determined by the recovery of known amounts of the analyte spiked into a blank matrix. The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): The analysis of multiple replicates of the same sample on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): The analysis of the same sample on different days, by different analysts, or on different equipment. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are typically determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ).

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Comparative Data for Analytical Validation

The following table provides a template for comparing the validation parameters of 2-(ethylthio)-6-methyl-4-pyrimidinol with other pyrimidine derivatives. The data for the comparators are representative values from the literature.

Parameter	2-(ethylthio)-6-methyl-4-pyrimidinol	4,6-dichloro-5-nitro-2-(propylthio)pyrimidine (DPP)[10][11]	Pacritinib[12]
Analytical Method	HPLC-UV / LC-MS/MS	LC-QTOF-MS/MS	LC/ESI-MSMS
Linearity (r²)	> 0.99 (Expected)	Not Specified	0.9989
Accuracy (% Recovery)	98-102% (Expected)	Not Specified	94.32% - 103.64%
Precision (RSD)	< 2% (Expected)	Not Specified	2.98% - 5.07%
LOD	To be determined	Not Specified	Not Specified
LOQ	To be determined	Not Specified	Not Specified

Part 2: Biological Activity Validation and Comparison

Pyrimidine derivatives are known to exhibit a wide range of biological activities.[1][4][5] This section outlines the validation protocols for assessing the potential anti-inflammatory, antimicrobial, and anticonvulsant activities of 2-(ethylthio)-6-methyl-4-pyrimidinol and compares them with other relevant pyrimidine compounds.

Anti-inflammatory Activity

The anti-inflammatory effects of pyrimidine derivatives are often attributed to their ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes.[2][13]

2.1.1. Experimental Protocol: In Vitro COX Inhibition Assay

This assay is used to determine the inhibitory effect of a compound on COX-1 and COX-2 enzymes.

1. Materials:

• COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD)

• Test compound (2-(ethylthio)-6-methyl-4-pyrimidinol) and reference compounds (e.g., celecoxib, indomethacin)

• 96-well microplate reader

2. Procedure:

• The test compound and reference compounds are pre-incubated with the COX-1 or COX-2 enzyme.

• Arachidonic acid is added to initiate the enzymatic reaction.

• The peroxidase activity of COX is measured by monitoring the oxidation of TMPD at a specific wavelength.

• The percentage of inhibition is calculated, and the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined.

2.1.2. Comparative Anti-inflammatory Activity

Compound	Target	IC50 (µM)	Reference
2-(ethylthio)-6-methyl-4-pyrimidinol	COX-1/COX-2	To be determined	-
Celecoxib	COX-2	0.04	[6]
Indomethacin	COX-1/COX-2	0.1 (COX-1), 1.7 (COX-2)	[6]
Pyrimidine Derivative L1	COX-2 selective	Not specified, but high selectivity	[13]
Pyrimidine Derivative L2	COX-2 selective	Not specified, but high selectivity	[13]

Antimicrobial Activity

Many pyrimidine derivatives have demonstrated potent antibacterial and antifungal activities.[3][14][15][16][17][18]

2.2.1. Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

1. Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• Test compound and reference antibiotics (e.g., ciprofloxacin, fluconazole)

• 96-well microplates

2. Procedure:

• Serial dilutions of the test compound and reference antibiotics are prepared in the growth medium in the wells of a 96-well plate.

• A standardized inoculum of the microorganism is added to each well.

• The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

2.2.2. Comparative Antimicrobial Activity

Compound	Organism	MIC (µg/mL)	Reference
2-(ethylthio)-6-methyl-4-pyrimidinol	S. aureus, E. coli, C. albicans	To be determined	-
Ciprofloxacin	S. aureus, E. coli	0.25 - 1.0	[14]
Fluconazole	C. albicans	0.25 - 4.0	[14]
Triazolopyrimidine 9d	S. aureus, E. coli	16 - 102 µM	[14]
Pyrimidine S1	S. aureus	16.26	[15]

Anticonvulsant Activity

Certain pyrimidine derivatives have shown promise as anticonvulsant agents.[19][20][21][22][23]

2.3.1. Experimental Protocol: Maximal Electroshock (MES) Seizure Model

The MES test is a widely used animal model to screen for anticonvulsant activity.

1. Animals:

• Mice or rats

2. Procedure:

• Animals are administered the test compound or a vehicle control intraperitoneally.

• After a specified period, a maximal electrical stimulus is delivered through corneal electrodes.

• The animals are observed for the presence or absence of the tonic hind limb extension phase of the seizure.

• The ability of the test compound to prevent the tonic hind limb extension is considered a measure of its anticonvulsant activity.

• The median effective dose (ED50) is calculated.

2.3.2. Comparative Anticonvulsant Activity

Compound	MES Test (ED50 mg/kg)	scPTZ Test (ED50 mg/kg)	Reference
2-(ethylthio)-6-methyl-4-pyrimidinol	To be determined	To be determined	-
Triazolopyrimidine 6d	15.8	14.1	[19]
Phenobarbital	21.6	14.9	[21]
Diazepam	> 30	0.2	[19]

Conclusion

This guide provides a comprehensive framework for the analytical and biological validation of 2-(ethylthio)-6-methyl-4-pyrimidinol, contextualized through a comparative analysis with other pyrimidine derivatives. The provided protocols and comparative data tables serve as a valuable resource for researchers in the field of drug discovery and development. The successful validation of this and other novel pyrimidine compounds will continue to enrich the therapeutic arsenal against a multitude of diseases.

References

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• Development and validation of LC-QTOF-MS/MS method for the identification and determination of low levels of a genotoxic impurity, 4,6-dichloro-5-nitro-2-(propylthio)pyrimidine in ticagrelor API. PubMed. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-: A Comprehensive Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and application of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their immediate use, culminating in the critical, and often overlooked, phase of disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, a compound featuring a pyrimidine core and a thioether functional group. Adherence to these procedures is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Assessment and Characterization

Understanding the potential hazards of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is the foundational step in its safe management. Based on the toxicological profiles of similar pyrimidine derivatives and organosulfur compounds, the following hazards should be anticipated:

• Skin and Eye Irritation: Many pyrimidine derivatives are known to cause skin and eye irritation upon contact.[2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

• Toxicity: While specific data is unavailable, pyrimidine derivatives can exhibit a range of biological activities and potential toxicities.[4][5] Organosulfur compounds can also be toxic.

• Environmental Hazards: The environmental fate of this compound is not well-documented. However, pyrimidine derivatives can be persistent in the environment, and organosulfur compounds can have ecotoxicological effects.[6] Therefore, release into the environment must be strictly avoided.

Physicochemical Properties of the Analog 2-(ethylthio)-6-methylpyrimidin-4-ol (CAS: 3019-18-9):

Property	Value	Source
Molecular Formula	C₇H₁₀N₂OS	[1]
Molecular Weight	170.23 g/mol	[1]
Melting Point	145 °C	[1]
Boiling Point	274.4 °C at 760 mmHg	[1]
Flash Point	119.8 °C	[1]
Density	1.25 g/cm³	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential hazards, stringent adherence to PPE protocols is mandatory when handling 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.[7][8][9][10]

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes and airborne particles.

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. It is crucial to check the glove manufacturer's compatibility chart for the specific solvent being used with the compound.

• Body Protection: A standard laboratory coat is required. For larger quantities or in situations with a higher risk of splashing, a chemically resistant apron or coveralls should be worn.

• Respiratory Protection: Handling should be performed in a well-ventilated area, preferably within a certified chemical fume hood. If there is a risk of generating dust or aerosols and engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Spill Management: A Calm and Calculated Response

In the event of a spill, a swift and organized response is critical to mitigate exposure and environmental contamination.[11][12][13][14][15]

For Minor Spills (small quantities in a contained area):

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Cordon off the spill area to prevent spreading.

• Don PPE: Ensure you are wearing the appropriate PPE before attempting cleanup.

• Absorb the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. For solid spills, carefully sweep the material, avoiding the creation of dust.

• Collect Waste: Place the absorbed material or swept solid into a clearly labeled, sealable container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., soapy water, followed by a rinse), collecting all cleaning materials as hazardous waste.

• Ventilate: Ensure the area is well-ventilated.

For Major Spills (large quantities, uncontained, or in a poorly ventilated area):

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Notify your institution's Environmental Health and Safety (EHS) department and, if necessary, emergency services.

• Secure the Area: Prevent entry to the spill location.

• Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

Disposal Protocol: A Step-by-Step Guide

The guiding principle for the disposal of 4-Pyrimidinol, 2-(ethylthio)-6-methyl- is that it must be treated as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.[2][16][17][18]

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Collect all waste containing 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, including unused product, contaminated materials (e.g., weigh boats, pipette tips), and spill cleanup debris, in a dedicated, chemically compatible, and clearly labeled hazardous waste container.

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "4-Pyrimidinol, 2-(ethylthio)-6-methyl-," and the approximate quantity. Follow your institution's specific labeling requirements.

• Container Integrity: Ensure the container is in good condition, compatible with the waste, and can be securely sealed.

Step 2: On-site Storage

• Designated Area: Store the sealed hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area within the laboratory.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Incompatible Materials: Do not store with incompatible chemicals, particularly strong oxidizing agents, which could potentially react with the thioether group.

Step 3: Professional Waste Disposal

• Contact EHS: Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Documentation: Complete all necessary waste disposal forms as required by your institution and regulatory agencies.

Step 4: Preferred Disposal Method - Incineration

• High-Temperature Incineration: The recommended and most environmentally sound method for the disposal of this compound is high-temperature incineration in a licensed hazardous waste facility.[19][20][21][22]

• Why Incineration? Incineration ensures the complete destruction of the organic molecule, preventing its release into the environment. The high temperatures break down the pyrimidine ring and the thioether side chain.

• Byproducts: Incineration of organosulfur compounds will produce sulfur oxides (SOx).[20][22] Licensed incineration facilities are equipped with scrubbers and other pollution control devices to capture these and other potentially harmful byproducts, such as nitrogen oxides (NOx), in compliance with environmental regulations.[20][21]

Chemical Neutralization (Not Recommended for Routine Disposal):

While chemical treatment methods for thioethers, such as oxidation, exist, they are not recommended for routine disposal in a laboratory setting.[23] The reasons for this are:

• Incomplete Reactions: The reaction may not go to completion, leaving behind unreacted starting material or generating equally or more hazardous byproducts.

• Lack of Specific Protocols: Without a validated and tested protocol for this specific compound, attempting chemical neutralization is unsafe.

• Regulatory Compliance: On-site treatment of hazardous waste is highly regulated and generally requires a permit from the Environmental Protection Agency (EPA) or equivalent regulatory body.[16][17][18]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

Caption: Disposal decision workflow for 4-Pyrimidinol, 2-(ethylthio)-6-methyl-.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and responsible disposal of 4-Pyrimidinol, 2-(ethylthio)-6-methyl-, thereby upholding the principles of laboratory safety, environmental stewardship, and regulatory compliance.

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